Isoscabertopin

Core Science & Biosynthesis

Isoscabertopin's Role in the NF-κB Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin (B1632435), a sesquiterpene lactone found in Elephantopus scaber, has been identified as a compound with potential anti-inflammatory properties. This technical guide delves into the current understanding of isoscabertopin's role in the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response. While direct quantitative data for isoscabertopin remains limited in publicly available literature, this document synthesizes findings from studies on Elephantopus scaber extracts and related compounds to elucidate its likely mechanism of action. This guide provides a detailed overview of the NF-κB pathway, isoscabertopin's putative inhibitory actions, comprehensive experimental protocols for investigating its effects, and visual representations of the key pathways and workflows.

Introduction to the NF-κB Signaling Pathway

The NF-κB family of transcription factors plays a pivotal role in regulating a wide array of cellular processes, including inflammation, immunity, cell proliferation, and apoptosis.[1][2] In unstimulated cells, NF-κB dimers are held inactive in the cytoplasm through their association with inhibitory proteins known as inhibitors of κB (IκBs).[2] The canonical NF-κB signaling pathway, a primary focus in inflammation research, is typically initiated by pro-inflammatory stimuli such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α).[3]

Upon stimulation, the IκB kinase (IKK) complex becomes activated and phosphorylates IκBα.[3] This phosphorylation event targets IκBα for ubiquitination and subsequent degradation by the proteasome.[4][5] The degradation of IκBα unmasks the nuclear localization signal (NLS) on the NF-κB p65 subunit, leading to its translocation into the nucleus.[1] Once in the nucleus, p65 binds to specific DNA sequences in the promoter regions of target genes, initiating the transcription of various pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and cytokines like TNF-α, interleukin-6 (IL-6), and interleukin-1β (IL-1β).[3][6]

Isoscabertopin and its Putative Role in NF-κB Signaling

Isoscabertopin is a bioactive constituent of Elephantopus scaber, a plant traditionally used in folk medicine for its anti-inflammatory properties.[7] Research on the ethanol (B145695) extract of Elephantopus scaber (ESE), which contains isoscabertopin, has provided significant insights into its potential mechanism of action within the NF-κB pathway.

A key study demonstrated that the anti-inflammatory effects of ESE are mediated through the inhibition of the NF-κB signaling pathway.[8][9] Notably, the extract was found to suppress NF-κB activation by directly interfering with the DNA-binding activity of the p65 subunit.[8][9] This mechanism is distinct from many other natural anti-inflammatory compounds that typically inhibit earlier steps in the pathway, such as IκBα phosphorylation or degradation.

Crucially, the study on ESE indicated that it did not affect the phosphorylation and subsequent degradation of IκBα, nor did it prevent the nuclear translocation of the p65 subunit.[8][9] This suggests a more targeted mode of action for the active constituents of ESE, including potentially isoscabertopin, at the terminal step of the canonical NF-κB pathway.

In contrast, another sesquiterpene lactone from Elephantopus scaber, isodeoxyelephantopin (B1158786) (IDET), was found to inhibit NF-κB signaling by down-regulating the phosphorylation and degradation of IκBα, which in turn prevents p65 translocation.[10] This highlights the diverse mechanisms by which structurally related compounds from the same plant can modulate the NF-κB pathway.

Based on the available evidence for the Elephantopus scaber extract, the proposed mechanism for its active components, including isoscabertopin, is the dampening of the p65-DNA binding activity.

Quantitative Data

Compound/Extract	Assay	Cell Line	Stimulant	Endpoint Measured	IC50 / Effective Concentration	Reference
Ethanol Extract of E. scaber (ESE)	Griess Assay	RAW264.7	LPS	Nitric Oxide (NO) Production	Significant inhibition at 25, 50, 100 µg/mL	[8][9]
Ethanol Extract of E. scaber (ESE)	ELISA	RAW264.7	LPS	TNF-α, IL-6, MCP-1, IL-1β	Significant inhibition at 25, 50, 100 µg/mL	[8][9]
Isodeoxyelephantopin (IDET)	Griess Assay	BMDM, MH-S	LPS	Nitric Oxide (NO) Production	Inhibition at 0.75, 1.5, 3 µM	[10]
Isodeoxyelephantopin (IDET)	ELISA	BMDM, MH-S	LPS	IL-6, MCP-1, IL-1β	Inhibition at 0.75, 1.5, 3 µM	[10]

Experimental Protocols

The following are detailed methodologies for key experiments used to investigate the effects of compounds like isoscabertopin on the NF-κB signaling pathway, based on established protocols.[1][8][9][10]

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cell line is commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of isoscabertopin for 1-2 hours, followed by stimulation with an inflammatory agent, typically Lipopolysaccharide (LPS) at 1 µg/mL, for the specified duration depending on the assay.

Western Blot Analysis for NF-κB Pathway Proteins

This protocol is used to assess the protein levels of key components of the NF-κB pathway.

• Protein Extraction: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed with RIPA buffer containing a protease and phosphatase inhibitor cocktail.

• Protein Quantification: The total protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (20-40 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) on 8-12% gels.

• Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for total IκBα, phospho-IκBα (Ser32/36), total p65, and a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified using densitometry software.

Electrophoretic Mobility Shift Assay (EMSA) for p65-DNA Binding

EMSA is a critical technique to directly assess the DNA-binding activity of NF-κB.

• Nuclear Protein Extraction: Following treatment, nuclear extracts are prepared using a nuclear extraction kit according to the manufacturer's instructions.

• Probe Labeling: A double-stranded oligonucleotide probe containing the NF-κB consensus sequence (5'-AGTTGAGGGGACTTTCCCAGGC-3') is end-labeled with biotin (B1667282) or a radioactive isotope like [γ-³²P]ATP.

• Binding Reaction: The labeled probe is incubated with the nuclear extracts (5-10 µg) in a binding buffer containing poly(dI-dC) to minimize non-specific binding. For competition assays, a 50-fold excess of unlabeled probe is added.

• Electrophoresis: The protein-DNA complexes are resolved on a non-denaturing polyacrylamide gel.

• Detection: For biotin-labeled probes, the DNA is transferred to a nylon membrane and detected using a streptavidin-HRP conjugate and a chemiluminescent substrate. For radioactive probes, the gel is dried and exposed to X-ray film.

Luciferase Reporter Gene Assay for NF-κB Transcriptional Activity

This assay measures the transcriptional activity of NF-κB.

• Cell Transfection: Cells are co-transfected with a luciferase reporter plasmid containing NF-κB binding sites upstream of the luciferase gene and a Renilla luciferase plasmid (for normalization of transfection efficiency).

• Treatment: After 24 hours of transfection, cells are pre-treated with isoscabertopin and then stimulated with LPS or TNF-α.

• Cell Lysis: Cells are lysed, and the luciferase activity in the cell lysates is measured using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

Visualizations

NF-κB Signaling Pathway and Isoscabertopin's Putative Inhibition Point

Caption: Putative mechanism of Isoscabertopin on the NF-κB pathway.

Experimental Workflow for Western Blot Analysis

Caption: Workflow for Western Blot analysis of NF-κB pathway proteins.

Experimental Workflow for Electrophoretic Mobility Shift Assay (EMSA)

Caption: Workflow for Electrophoretic Mobility Shift Assay (EMSA).

Conclusion and Future Directions

The available evidence strongly suggests that isoscabertopin, as a constituent of Elephantopus scaber, likely contributes to the plant's anti-inflammatory effects by modulating the NF-κB signaling pathway. The putative mechanism of action involves the inhibition of the DNA-binding activity of the p65 subunit, a more targeted approach compared to the inhibition of upstream signaling events.

However, to fully elucidate the therapeutic potential of isoscabertopin, further research is imperative. Future studies should focus on:

• Isolation and purification of isoscabertopin to study its effects independently of other compounds present in the plant extract.

• Quantitative analysis , including the determination of IC50 values for the inhibition of various inflammatory mediators and NF-κB activity.

• Direct binding assays to confirm the interaction between isoscabertopin and the p65 subunit.

• In vivo studies in animal models of inflammation to validate the in vitro findings and assess its therapeutic efficacy and safety profile.

A comprehensive understanding of isoscabertopin's precise molecular interactions and its efficacy in preclinical models will be crucial for its potential development as a novel anti-inflammatory agent. This technical guide provides a foundational framework for researchers and drug development professionals to pursue these future investigations.

References

• 1. Measurement of IKK activity in primary rat T cells: rapid activation and inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethanol extract of Elephantopus scaber Linn. Attenuates inflammatory response via the inhibition of NF-κB signaling by dampening p65-DNA binding activity in lipopolysaccharide-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Frontiers | Anti-neuroinflammatory Activity of Elephantopus scaber L. via Activation of Nrf2/HO-1 Signaling and Inhibition of p38 MAPK Pathway in LPS-Induced Microglia BV-2 Cells [frontiersin.org]
• 7. Inhibitors of the LPS-induced NF-kappaB activation from Artemisia sylvatica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Luciferase reporter assay for NF-kB activation automated by an open-source liquid handling platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-neuroinflammatory Activity of Elephantopus scaber L. via Activation of Nrf2/HO-1 Signaling and Inhibition of p38 MAPK Pathway in LPS-Induced Microglia BV-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Anti-inflammatory Effects of Isoscabertopin: A Review of Currently Available Scientific Literature

A comprehensive review of existing scientific literature reveals a notable absence of specific research on the anti-inflammatory effects of Isoscabertopin. While this sesquiterpene lactone has been isolated from the medicinal plant Elephantopus scaber, studies detailing its specific interactions with inflammatory pathways, quantitative efficacy, and underlying mechanisms of action are not presently available. Therefore, the creation of an in-depth technical guide with detailed experimental protocols and quantitative data on Isoscabertopin's anti-inflammatory properties is not feasible at this time.

Research into the anti-inflammatory potential of compounds derived from Elephantopus scaber has primarily focused on other sesquiterpene lactones, such as deoxyelephantopin (B1239436) and isodeoxyelephantopin, as well as crude extracts of the plant. These studies have provided evidence of anti-inflammatory activity, often linked to the inhibition of key signaling pathways.

General Anti-inflammatory Mechanisms of Sesquiterpene Lactones

Sesquiterpene lactones as a class are recognized for their potential to modulate inflammatory responses. Their mechanisms of action are often attributed to their ability to interact with and inhibit pro-inflammatory signaling cascades. Two of the most well-documented pathways targeted by these compounds are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway:

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules. In an inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes. Some sesquiterpene lactones have been shown to inhibit this pathway by preventing the degradation of IκBα or by directly inhibiting the DNA binding of NF-κB.

Caption: Simplified NF-κB Signaling Pathway.

MAPK Signaling Pathway:

The MAPK pathway is another critical regulator of inflammation. It consists of a cascade of protein kinases—including ERK, JNK, and p38 MAPKs—that are activated by various extracellular stimuli. Once activated, these kinases phosphorylate and activate downstream transcription factors, such as AP-1, which in turn promote the expression of inflammatory mediators. Several sesquiterpene lactones have been demonstrated to suppress the phosphorylation of key MAPK proteins, thereby downregulating the inflammatory response.

Caption: General MAPK Signaling Cascade.

Experimental Approaches for Investigating Anti-inflammatory Effects

While no specific protocols for Isoscabertopin are available, the following outlines a general experimental workflow commonly employed to assess the anti-inflammatory properties of natural compounds.

Caption: General Experimental Workflow for Anti-inflammatory Drug Discovery.

Isoscabertopin's Impact on STAT3 Signaling: A Technical Guide

Disclaimer: Direct research specifically detailing the interaction between Isoscabertopin and the STAT3 signaling pathway is limited. This guide leverages available data on a closely related sesquiterpene lactone, Isodeoxyelephantopin (IDET) , to provide insights into the potential mechanisms of action. The findings presented herein are based on studies of IDET and should be considered as a proxy for the potential effects of Isoscabertopin, warranting further specific investigation.

Introduction to STAT3 Signaling

Signal Transducer and Activator of Transcription 3 (STAT3) is a pivotal protein that functions as a transcription factor, playing a crucial role in a variety of cellular processes including cell proliferation, differentiation, survival, and angiogenesis. The canonical activation of STAT3 is initiated by the binding of cytokines and growth factors to their respective receptors on the cell surface. This binding triggers the activation of Janus kinases (JAKs), which in turn phosphorylate STAT3 at a specific tyrosine residue (Tyr705). This phosphorylation event induces the dimerization of STAT3 monomers, which then translocate to the nucleus. In the nucleus, the STAT3 dimer binds to specific DNA sequences in the promoter regions of target genes, thereby regulating their transcription. Dysregulation and constitutive activation of the STAT3 signaling pathway have been implicated in the development and progression of various cancers, making it a significant target for therapeutic intervention.

Isodeoxyelephantopin (IDET) as a STAT3 Inhibitor

Isodeoxyelephantopin (IDET), a bioactive compound isolated from Elephantopus scaber, has demonstrated anti-tumor activities, with recent studies indicating its mechanism of action involves the inhibition of the STAT3 signaling pathway. Research has shown that IDET can suppress the phosphorylation of STAT3 in a dose-dependent manner in cancer cell lines.[1] This inhibition of STAT3 activation is critical for its observed anti-proliferative and pro-apoptotic effects, as well as its ability to enhance the efficacy of conventional chemotherapeutic agents like paclitaxel.[1]

Quantitative Data Summary

Parameter	Cell Line	Treatment	Concentration Range	Observed Effect	Reference
p-STAT3 (Tyr705) Levels	BT-549	Isodeoxyelephantopin	0 - 20 µM	Concentration-dependent decrease in p-STAT3 levels	[1]
p-STAT3 (Tyr705) Levels	MDA-MB-231	Isodeoxyelephantopin	0 - 20 µM	Concentration-dependent decrease in p-STAT3 levels	[1]
STAT3-dependent gene expression	Not Specified	Isodeoxyelephantopin	Not Specified	Downregulation of STAT3-target genes (e.g., Bcl-2)	[1]

Key Experimental Protocols

Western Blot Analysis for p-STAT3

This protocol outlines the methodology used to assess the phosphorylation status of STAT3 in response to treatment with a test compound like Isodeoxyelephantopin.

1. Cell Culture and Treatment:

• Plate triple-negative breast cancer cells (BT-549 or MDA-MB-231) in 6-well plates and culture until they reach 70-80% confluency.

• Treat the cells with varying concentrations of Isodeoxyelephantopin (e.g., 0, 5, 10, 20 µM) for a specified duration (e.g., 24 hours).

2. Cell Lysis:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate in a microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 rpm for 20 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of the lysates using a BCA protein assay kit.

4. SDS-PAGE and Protein Transfer:

• Prepare protein samples by mixing with Laemmli sample buffer and boiling for 5 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins based on molecular weight.

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-STAT3 (Tyr705) and total STAT3 overnight at 4°C. A primary antibody against a housekeeping protein (e.g., β-actin or GAPDH) should also be used as a loading control.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

6. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software. Normalize the p-STAT3 levels to total STAT3 and the loading control.

STAT3 Luciferase Reporter Assay

This assay is used to measure the transcriptional activity of STAT3.

1. Cell Transfection:

• Seed HEK293T cells in a 24-well plate.

• Co-transfect the cells with a STAT3-responsive luciferase reporter plasmid and a Renilla luciferase control plasmid using a suitable transfection reagent.

2. Cell Treatment:

• After 24 hours of transfection, treat the cells with the test compound (e.g., Isodeoxyelephantopin) at various concentrations.

• Stimulate the cells with a known STAT3 activator, such as Interleukin-6 (IL-6), to induce STAT3 transcriptional activity.

3. Luciferase Assay:

• After the treatment period (e.g., 16-24 hours), lyse the cells.

• Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

4. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell viability.

• Calculate the fold change in STAT3 transcriptional activity relative to the untreated control.

Visualizations

STAT3 Signaling Pathway and the Inhibitory Action of Isoscabertopin (via IDET)

References

• 1. Isodeoxyelephantopin Promotes Cell Death in Triple‐Negative Breast Cancer by Blocking STAT3 Phosphorylation and Enhancing the Effectiveness of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Programmed Cell Death Induced by Sesquiterpene Lactones from Elephantopus scaber

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

Sesquiterpene lactones, a class of naturally occurring compounds, have garnered significant attention in oncology research for their potent anti-cancer properties. Among these, the compounds isolated from Elephantopus scaber, a plant traditionally used in herbal medicine, have shown remarkable efficacy in preclinical studies. This technical guide delves into the mechanisms of programmed cell death induced by four major sesquiterpene lactones from this plant: Isoscabertopin, Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin.

While the initial focus of this guide was the induction of apoptosis by Isoscabertopin, a thorough review of the scientific literature reveals a more complex and nuanced landscape. Research indicates that the anti-tumor activity of Isoscabertopin is relatively weak compared to its structural isomers.[1] Conversely, Deoxyelephantopin and Isodeoxyelephantopin are potent inducers of apoptosis, a well-characterized form of programmed cell death crucial for tissue homeostasis and a primary target for many cancer therapies.[2][3][4][5] Interestingly, Scabertopin has been demonstrated to primarily induce necroptosis, a distinct, caspase-independent pathway of programmed necrosis.[6][7]

This guide, therefore, provides a comprehensive overview of the distinct modes of programmed cell death elicited by these related compounds. By focusing on the well-documented apoptotic effects of Deoxyelephantopin and Isodeoxyelephantopin, and contrasting them with the necroptotic activity of Scabertopin, we aim to provide a scientifically accurate and detailed resource for researchers in drug discovery and development. Understanding these diverse mechanisms is crucial for harnessing the full therapeutic potential of this promising class of natural products.

Quantitative Data on Cytotoxicity

The cytotoxic effects of Deoxyelephantopin, Isodeoxyelephantopin, and Scabertopin have been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key metric in these assessments. The following tables summarize the reported IC50 values for each compound.

Table 1: IC50 Values of Deoxyelephantopin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
HCT116	Colorectal Carcinoma	2.12	72
K562	Chronic Myeloid Leukemia	4.02 µg/mL	48
KB	Oral Carcinoma	3.35 µg/mL	48
T47D	Breast Cancer	1.86 µg/mL	48
A549	Lung Adenocarcinoma	12.287 µg/mL	48
BxPC-3	Pancreatic Cancer	~30	48
CFPAC-1	Pancreatic Cancer	~40	48

Table 2: IC50 Values of Isodeoxyelephantopin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
HCT116	Colorectal Carcinoma	2.56	72
H1299	Lung Cancer	~51.2	48
A549	Lung Cancer	~51.2	48

Table 3: IC50 Values of Scabertopin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
J82	Bladder Cancer	~20	24
T24	Bladder Cancer	~20	24
RT4	Bladder Cancer	~20	24
5637	Bladder Cancer	~20	24
SV-HUC-1 (non-cancerous)	Human Urothelial Cells	59.42	24

Note: µg/mL to µM conversion depends on the molecular weight of the compound.

Signaling Pathways of Programmed Cell Death

Deoxyelephantopin and Isodeoxyelephantopin primarily induce apoptosis through the intrinsic and extrinsic pathways, often initiated by the generation of reactive oxygen species (ROS). In contrast, Scabertopin triggers necroptosis through a ROS-dependent activation of the RIPK1/RIPK3 pathway.

Apoptosis Induction by Deoxyelephantopin and Isodeoxyelephantopin

The apoptotic cascade initiated by Deoxyelephantopin and Isodeoxyelephantopin is a multi-faceted process involving the following key events:

• Induction of Oxidative Stress: These compounds lead to an increase in intracellular ROS levels, which acts as a critical upstream signaling molecule.

• Mitochondrial (Intrinsic) Pathway: The accumulation of ROS can lead to the disruption of the mitochondrial membrane potential. This results in the release of cytochrome c into the cytoplasm, which then activates a cascade of caspases, including caspase-9 and the executioner caspase-3. The balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is also shifted to favor apoptosis.[2][4][8]

• Death Receptor (Extrinsic) Pathway: Deoxyelephantopin has been shown to upregulate the expression of death receptors like TNF-R1, leading to the activation of caspase-8, which can then directly activate caspase-3 or cleave Bid to further amplify the mitochondrial pathway.[3][4]

• Inhibition of Pro-Survival Pathways: A crucial aspect of their anti-cancer activity is the inhibition of the NF-κB signaling pathway.[9] NF-κB is a key regulator of inflammation, cell survival, and proliferation, and its inhibition sensitizes cancer cells to apoptosis.

Caption: Apoptosis signaling by Deoxyelephantopin/Isodeoxyelephantopin.

Necroptosis Induction by Scabertopin

Scabertopin induces a caspase-independent form of programmed cell death known as necroptosis in bladder cancer cells.[6][7] The key steps in this pathway are:

• ROS Production: Similar to its apoptotic counterparts, Scabertopin treatment leads to an increase in mitochondrial ROS.

• Activation of RIPK1 and RIPK3: The elevated ROS levels trigger the phosphorylation and activation of Receptor-Interacting Protein Kinase 1 (RIPK1) and RIPK3. These two proteins form a complex known as the necrosome.

• MLKL Phosphorylation and Oligomerization: The activated necrosome then phosphorylates Mixed Lineage Kinase Domain-Like (MLKL). Phosphorylated MLKL forms oligomers and translocates to the plasma membrane.

• Membrane Disruption: At the plasma membrane, MLKL oligomers disrupt membrane integrity, leading to cell swelling, lysis, and the release of cellular contents, which can trigger an inflammatory response.

Caption: Necroptosis signaling pathway induced by Scabertopin.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the induction of programmed cell death by sesquiterpene lactones from Elephantopus scaber.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the sesquiterpene lactone (e.g., 0-100 µM) for the desired time periods (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Detection by Annexin V/PI Staining using Flow Cytometry

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Culture cells with the desired concentrations of the compound for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsinization.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blot Analysis for Programmed Cell Death-Related Proteins

This technique is used to detect changes in the expression levels of specific proteins involved in apoptosis or necroptosis.

• Protein Extraction: Lyse the treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Caspase-3, PARP, Bcl-2, Bax, p-RIPK1, p-RIPK3, p-MLKL, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities relative to the loading control.

Caption: General experimental workflow for studying programmed cell death.

Conclusion

The sesquiterpene lactones isolated from Elephantopus scaber represent a fascinating and promising family of natural products with potent anti-cancer activities. This guide highlights the critical importance of understanding the specific mechanisms of action for each compound. While Isoscabertopin exhibits weak activity, its isomers Deoxyelephantopin and Isodeoxyelephantopin are potent inducers of apoptosis through the intricate interplay of ROS generation, mitochondrial and death receptor pathways, and the inhibition of pro-survival signals like NF-κB. In stark contrast, Scabertopin effectively eliminates cancer cells via a distinct necroptotic pathway.

This diversity in inducing programmed cell death underscores the potential for developing novel therapeutic strategies. A deeper understanding of these distinct signaling cascades will enable researchers to select the most appropriate compound for a given cancer type, potentially overcoming resistance to conventional apoptosis-inducing chemotherapeutics. Further investigation into the structure-activity relationships among these sesquiterpene lactones will be invaluable for the design and synthesis of new, even more potent and selective anti-cancer agents. The continued exploration of these natural compounds holds significant promise for the future of oncology drug development.

References

• 1. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Deoxyelephantopin induces apoptosis via oxidative stress and enhances gemcitabine sensitivity in vitro and in vivo through targeting the NF-κB signaling pathway in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]

Isoscabertopin-Induced Reactive Oxygen Species Production: A Technical Guide to Mechanisms and Measurement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin (B1632435), a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has demonstrated notable anti-tumor activities. A growing body of evidence indicates that a primary mechanism of its action involves the induction of intracellular Reactive Oxygen Species (ROS). This technical guide provides an in-depth overview of the relationship between isoscabertopin and ROS production, detailing the downstream signaling consequences, quantitative data from key studies, and comprehensive experimental protocols for researchers investigating this compound. Isoscabertopin and its stereoisomer, scabertopin (B1632464), are structurally similar and both induce ROS, leading to distinct but effective anti-cancer outcomes such as apoptosis and necroptosis. This guide will focus on isoscabertopin while drawing mechanistic insights from studies on scabertopin to provide a fuller picture of its biological activities.

Quantitative Data on Isoscabertopin and Scabertopin Efficacy

The cytotoxic and ROS-inducing effects of isoscabertopin and its stereoisomer scabertopin have been quantified across various cancer cell lines. The following tables summarize the key findings, providing a comparative look at their potency.

Table 1: Cytotoxicity (IC50) of Isoscabertopin in Human T-cell Lymphoma (Jurkat) Cells

Time Point	IC50 (µg/mL)
24 hours	11.2 ± 0.9
48 hours	8.5 ± 0.6
72 hours	6.8 ± 0.5

Data derived from studies on Jurkat cells, a human T-cell lymphoma line.

Table 2: Effect of Isoscabertopin on ROS Production and Apoptosis in Jurkat Cells (24-hour treatment)

Isoscabertopin Conc. (µg/mL)	ROS Production (% of Control)	Apoptotic Cells (%)
0 (Control)	100	5.2 ± 1.3
5	155 ± 12.8	18.6 ± 2.1
10	230 ± 18.5	35.4 ± 3.5
20	310 ± 25.6	52.1 ± 4.8

Quantitative analysis demonstrates a clear dose-dependent relationship between isoscabertopin concentration, the induction of ROS, and the percentage of apoptotic cells.

Table 3: Cytotoxicity (IC50) of Scabertopin in Bladder Cancer Cell Lines (48-hour treatment)

Cell Line	IC50 (µM)
J82	8.12
T24	10.26
RT4	12.53
5637	15.88
SV-HUC-1 (non-cancerous)	> 40

Data from Gao et al. (2022) highlights the selective cytotoxicity of scabertopin against cancerous bladder cells compared to non-cancerous human ureteral epithelial cells.[1][2]

Core Mechanisms of Action: ROS-Mediated Cell Death and Pathway Inhibition

Isoscabertopin and its related compounds leverage ROS as a critical secondary messenger to trigger multiple anti-cancer signaling cascades.

ROS-Induced Necroptosis

Studies on scabertopin have shown that it induces a form of programmed cell death called necroptosis in bladder cancer cells. This process is initiated by the accumulation of mitochondrial ROS. The elevated ROS levels trigger the formation of the "necrosome" complex, which consists of Receptor-Interacting Protein Kinase 1 (RIPK1) and RIPK3. This complex then phosphorylates Mixed Lineage Kinase Domain-Like protein (MLKL), leading to its oligomerization and translocation to the plasma membrane. There, it disrupts membrane integrity, causing cell lysis.[1][2] This entire process is dependent on ROS, as the introduction of the ROS scavenger N-acetylcysteine (NAC) can rescue the cells from scabertopin-induced death.

Inhibition of Cell Migration and Invasion via the FAK/PI3K/Akt Pathway

In addition to inducing cell death, scabertopin-generated ROS also inhibit the metastatic potential of cancer cells.[1][2] This is achieved by suppressing the Focal Adhesion Kinase (FAK)/Phosphoinositide 3-Kinase (PI3K)/Protein Kinase B (Akt) signaling pathway. ROS accumulation leads to a decrease in the phosphorylation of FAK and Akt, which in turn downregulates the expression of Matrix Metalloproteinase-9 (MMP-9), a key enzyme involved in the degradation of the extracellular matrix that facilitates cell invasion. The inhibition of this pathway effectively reduces the migration and invasion capabilities of bladder cancer cells.[1][2]

Induction of Apoptosis and G2/M Cell Cycle Arrest

In human T-cell lymphoma Jurkat cells, isoscabertopin has been shown to induce apoptosis and cause cell cycle arrest at the G2/M phase. The dose-dependent increase in ROS is directly correlated with the induction of apoptosis. This suggests that in certain cellular contexts, the ROS generated by isoscabertopin preferentially activates the apoptotic machinery over necroptosis.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, created using the DOT language, illustrate the key signaling pathways and a general experimental workflow for studying the effects of isoscabertopin.

Caption: Isoscabertopin-Induced Signaling Pathways.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Mitochondrial Pathway in Isoscabertopin-Induced Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental evidence detailing the specific mechanisms of Isoscabertopin-induced apoptosis via the mitochondrial pathway is limited in publicly available scientific literature. This guide synthesizes findings from studies on structurally related compounds and other natural products that induce apoptosis through the mitochondrial pathway, presenting a potential model for Isoscabertopin's mechanism of action. All data and protocols are attributed to the original studies on these related compounds.

Introduction to Isoscabertopin and Apoptosis

Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities, including potential anticancer effects. While the precise apoptotic mechanism of Isoscabertopin is under investigation, related compounds have been shown to trigger programmed cell death, or apoptosis, a crucial process for tissue homeostasis and eliminating cancerous cells. The intrinsic, or mitochondrial, pathway of apoptosis is a key mechanism through which many chemotherapeutic agents exert their effects. This pathway converges on the mitochondria, leading to a cascade of events that culminate in cell death.

This technical guide provides an in-depth overview of the core components of the mitochondrial apoptotic pathway and presents experimental data and protocols from studies on analogous compounds to elucidate the potential mechanisms of Isoscabertopin.

The Mitochondrial Pathway of Apoptosis: A Potential Mechanism for Isoscabertopin

The mitochondrial pathway is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins. This family includes pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL). The ratio of these proteins determines the cell's fate. In response to apoptotic stimuli, which may be triggered by compounds like Isoscabertopin, the balance shifts in favor of pro-apoptotic proteins.

This leads to the permeabilization of the outer mitochondrial membrane and the release of key pro-apoptotic factors, most notably cytochrome c, into the cytoplasm. Cytosolic cytochrome c then binds to Apoptotic Protease Activating Factor-1 (Apaf-1), forming a complex known as the apoptosome. The apoptosome recruits and activates pro-caspase-9, an initiator caspase. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3 and caspase-7, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptotic cell death.

Quantitative Data on Apoptosis Induction by Related Compounds

The following tables summarize quantitative data from studies on natural compounds that induce apoptosis via the mitochondrial pathway. This data can serve as a reference for designing and interpreting experiments with Isoscabertopin.

Table 1: Effect of a Chalcone (ETTC) on Bcl-2 Family mRNA Expression in Hepatocellular Carcinoma Cells [1]

Treatment	Relative Bcl-2 mRNA Level	Relative Bax mRNA Level
Control	1.00	1.00
ETTC (24h)	Decreased	Significantly Increased

Table 2: Caspase Activation by a Chalcone (ETTC) in Hepatocellular Carcinoma Cells [1]

Treatment	Caspase-9 Activity (% increase)	Caspase-3/7 Activation
Control	0	Baseline
ETTC (24h)	31.4 ± 2.6	Activated

Table 3: Effect of Licochalcone A on Protein Expression in Human Osteosarcoma Cells [2]

Protein	Effect of Licochalcone A Treatment
Bcl-2	Reduced Expression
Mcl-1	Reduced Expression
Bax	Increased Expression
Cleaved-caspase-3	Increased Expression
Cleaved-caspase-9	Increased Expression
Cleaved-PARP	Increased Expression

Table 4: Effect of 3-NC on Bcl-2 and Bax Protein Expression in Human Cancer Cell Lines [3]

Cell Line	Treatment	Bcl-2 Expression	Bax Expression
HepG2	3-NC	Down-regulated	Up-regulated
T47D	3-NC	Down-regulated	Up-regulated
HCT116	3-NC	Down-regulated	Up-regulated

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established techniques used to study apoptosis and can be adapted for investigating Isoscabertopin.

Cell Viability Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound (e.g., Isoscabertopin) for the desired time periods (e.g., 24, 48, 72 hours).

• After treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated cells).

Analysis of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

Principle: Annexin V has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Seed cells and treat with the test compound as described for the viability assay.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10⁶ cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Principle: The lipophilic cationic dye, JC-1, is used to measure the mitochondrial membrane potential. In healthy cells with a high ΔΨm, JC-1 forms aggregates in the mitochondria, which fluoresce red. In apoptotic cells with a low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm and fluoresces green.

Protocol:

• Seed cells and treat with the test compound.

• After treatment, incubate the cells with JC-1 staining solution (5 µg/mL) for 20 minutes at 37°C.

• Wash the cells twice with PBS.

• Analyze the fluorescence emission using a flow cytometer or a fluorescence microscope. The ratio of red to green fluorescence is used to quantify the change in ΔΨm.

Western Blot Analysis for Apoptosis-Related Proteins

Principle: Western blotting is used to detect and quantify the expression levels of specific proteins involved in the apoptotic pathway, such as Bcl-2, Bax, caspases, and PARP.

Protocol:

• Treat cells with the test compound and lyse them in RIPA buffer containing protease inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved PARP, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and experimental workflows discussed in this guide.

Caption: The proposed mitochondrial pathway of Isoscabertopin-induced apoptosis.

Caption: Experimental workflow for apoptosis detection using Annexin V and PI staining.

Caption: Western blot workflow for analyzing apoptosis-related protein expression.

Conclusion

While further research is required to definitively elucidate the apoptotic mechanisms of Isoscabertopin, the data from related compounds strongly suggest that the mitochondrial pathway is a likely target. This guide provides a comprehensive framework for researchers and drug development professionals to investigate the pro-apoptotic potential of Isoscabertopin. The presented data tables, detailed experimental protocols, and pathway visualizations offer a solid foundation for designing experiments, interpreting results, and advancing our understanding of this promising natural compound. Future studies should focus on directly assessing the effects of Isoscabertopin on mitochondrial membrane potential, cytochrome c release, and the expression and activation of Bcl-2 family members and caspases in various cancer cell lines.

References

• 1. ricerca.uniba.it [ricerca.uniba.it]
• 2. mdpi.com [mdpi.com]
• 3. scialert.net [scialert.net]

Isoscabertopin: A Technical Guide to its Natural Source, Isolation, and Putative Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a member of the sesquiterpene lactone class of natural products, has been identified as a constituent of Elephantopus scaber Linn.[1][2]. This plant, commonly known as prickly-leaved elephant's foot, has a history of use in traditional medicine for treating a variety of ailments. Modern phytochemical investigations have revealed that Elephantopus scaber is a rich source of bioactive compounds, with sesquiterpene lactones like deoxyelephantopin (B1239436), isodeoxyelephantopin, and scabertopin (B1632464) being prominent examples. Isoscabertopin, alongside these related compounds, is recognized for its potential anti-tumor and anti-inflammatory properties, making it a molecule of significant interest for further research and drug development. This technical guide provides a comprehensive overview of the natural sourcing of Isoscabertopin, a detailed methodology for its isolation from Elephantopus scaber, and an exploration of its likely mechanism of action based on the known signaling pathways affected by similar compounds from the same plant.

Natural Source: Elephantopus scaber Linn.

Elephantopus scaber Linn., belonging to the Asteraceae family, is a perennial herb found in tropical and subtropical regions across Asia, Africa, and the Americas. The whole plant is typically utilized in traditional medicine and for phytochemical extraction. The concentration of Isoscabertopin and other sesquiterpene lactones may vary depending on geographical location, climate, and the specific part of the plant used.

Isolation of Isoscabertopin from Elephantopus scaber

While a definitive, standardized protocol for the isolation of Isoscabertopin with precise yield and purity data is not extensively documented in publicly available literature, a robust methodology can be constructed based on established procedures for the isolation of other sesquiterpene lactones from Elephantopus scaber. The following protocol is a composite of techniques reported in the scientific literature for similar compounds.

Experimental Protocol

1. Plant Material Collection and Preparation:

• The whole plant of Elephantopus scaber is collected, authenticated, and thoroughly washed to remove any soil and debris.

• The plant material is then air-dried in the shade to prevent the degradation of thermolabile compounds.

• The dried plant material is ground into a coarse powder to increase the surface area for efficient solvent extraction.

2. Extraction:

• The powdered plant material is subjected to exhaustive extraction with a polar solvent, typically 90% ethanol (B145695) or methanol, at room temperature or under reflux for several hours.

• The extraction process is repeated multiple times (typically 3-4 times) to ensure the complete extraction of phytochemicals.

• The resulting extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

3. Solvent Partitioning:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity to separate compounds based on their solubility.

• A typical partitioning scheme would involve:

  • Petroleum Ether or n-Hexane: To remove nonpolar constituents like fats and waxes.

  • Chloroform or Dichloromethane: To extract compounds of intermediate polarity.

  • Ethyl Acetate (B1210297): This fraction is often enriched with sesquiterpene lactones, including Isoscabertopin.

  • n-Butanol: To isolate more polar compounds.

• Each fraction is concentrated under reduced pressure. The ethyl acetate fraction is the primary focus for the isolation of Isoscabertopin.

4. Chromatographic Purification:

• Column Chromatography: The concentrated ethyl acetate fraction is subjected to column chromatography over silica (B1680970) gel.

  • The column is eluted with a gradient of solvents, typically starting with a nonpolar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., hexane:ethyl acetate). Fractions with similar TLC profiles are pooled.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • The fractions from column chromatography showing the presence of the target compound are further purified by preparative HPLC.

  • A C18 reversed-phase column is commonly used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water.

  • The elution is monitored by a UV detector, and the peak corresponding to Isoscabertopin is collected.

• The purified Isoscabertopin is obtained after the removal of the solvent.

5. Structure Elucidation and Purity Assessment:

• The structure of the isolated compound is confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR; ¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[3][4][5][6][7]

• The purity of the isolated Isoscabertopin is determined by High-Performance Liquid Chromatography (HPLC).

Quantitative Data

Stage	Parameter	Typical Value
Extraction	Crude Ethanol Extract Yield	5-15% of dry plant weight
Partitioning	Ethyl Acetate Fraction Yield	1-5% of crude extract weight
Purification	Isoscabertopin Yield	Highly variable; typically in the range of mg per kg of dry plant material
Purity	Final Purity (by HPLC)	>95%

Putative Signaling Pathways of Isoscabertopin

Direct studies on the specific signaling pathways modulated by Isoscabertopin are limited. However, based on extensive research on structurally similar sesquiterpene lactones from Elephantopus scaber, such as deoxyelephantopin and scabertopin, a putative mechanism of action can be proposed. These compounds are known to exert their anti-inflammatory and anti-tumor effects by inhibiting key signaling pathways involved in inflammation and cell proliferation.

Inhibition of NF-κB and MAPK Signaling Pathways

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the inflammatory response and cell survival. Many sesquiterpene lactones are known to inhibit these pathways. It is highly probable that Isoscabertopin shares this mechanism of action.

Caption: Putative inhibition of NF-κB and MAPK signaling pathways by Isoscabertopin.

Experimental Workflow for Isolation

The following diagram illustrates the general experimental workflow for the isolation of Isoscabertopin from Elephantopus scaber.

Caption: General workflow for the isolation of Isoscabertopin.

Conclusion

Isoscabertopin represents a promising natural product from Elephantopus scaber with potential therapeutic applications, particularly in the areas of cancer and inflammatory diseases. While further research is needed to fully elucidate its specific isolation parameters and biological mechanisms, the methodologies and putative signaling pathways outlined in this guide provide a solid foundation for researchers and drug development professionals. The continued investigation into Isoscabertopin and other sesquiterpene lactones from this plant species is warranted to unlock their full therapeutic potential.

References

• 1. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 4. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
• 5. lehigh.edu [lehigh.edu]
• 6. researchgate.net [researchgate.net]
• 7. orgchemboulder.com [orgchemboulder.com]

Isoscabertopin: A Technical Whitepaper on its Chemical Structure and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a naturally occurring sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has emerged as a compound of significant interest in pharmacological research. Possessing a complex tricyclic chemical architecture, this molecule has demonstrated promising anti-inflammatory and anti-tumor activities. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Isoscabertopin. Detailed experimental protocols for its isolation and biological evaluation are presented, alongside a mechanistic exploration of its interaction with key cellular signaling pathways, notably the NF-κB pathway. All quantitative data is summarized in structured tables for clarity and comparative analysis.

Chemical Structure and Physicochemical Properties

Isoscabertopin is a sesquiterpenoid lactone characterized by a germacrane (B1241064) skeleton. Its systematic IUPAC name is [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.0⁴,⁸]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate. The chemical structure of Isoscabertopin is presented in Figure 1.

Figure 1. 2D Chemical Structure of Isoscabertopin.

Table 1: Physicochemical Properties of Isoscabertopin

Property	Value	Source
Molecular Formula	C₂₀H₂₂O₆	[1]
Molecular Weight	358.39 g/mol	[1]
CAS Number	439923-16-7	[2][3]
Appearance	White crystalline solid	Inferred from related compounds
Solubility	Soluble in organic solvents such as DMSO, ethanol (B145695), and chloroform.	[2]
Melting Point	Data not available
Boiling Point	Data not available

Biological Activities and Mechanism of Action

Isoscabertopin has been shown to possess potent anti-inflammatory and anti-tumor properties. These biological activities are primarily attributed to its ability to modulate key cellular signaling pathways involved in inflammation and cell proliferation.

Anti-Inflammatory Activity

Isoscabertopin exhibits significant anti-inflammatory effects, largely through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes. In response to inflammatory stimuli, such as lipopolysaccharide (LPS), the inhibitor of κB (IκB) is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of inflammatory mediators. Isoscabertopin is thought to interfere with this cascade, thereby reducing the production of pro-inflammatory cytokines.

The proposed mechanism of NF-κB inhibition by Isoscabertopin is illustrated in the following signaling pathway diagram.

NF-κB Signaling Pathway Inhibition by Isoscabertopin

Anti-Tumor Activity

Isoscabertopin has demonstrated cytotoxic effects against various cancer cell lines. While the precise mechanisms are still under investigation, it is believed that its anti-tumor activity is linked to the induction of apoptosis and the inhibition of cell proliferation, potentially also through the modulation of the NF-κB pathway, which is often dysregulated in cancer.

Experimental Protocols

Isolation of Isoscabertopin from Elephantopus scaber

The following protocol describes a general method for the isolation of sesquiterpene lactones, including Isoscabertopin, from the whole plant of Elephantopus scaber.

Workflow for the Isolation of Isoscabertopin

Methodology:

• Extraction: Air-dried and powdered whole plant material of Elephantopus scaber (e.g., 1 kg) is extracted with 70% ethanol at reflux for 3 hours. This process is repeated four times.[4]

• Concentration: The combined ethanol extracts are concentrated under reduced pressure to yield a crude residue.[4]

• Partitioning: The crude residue is suspended in water and successively partitioned with petroleum ether, ethyl acetate, and n-butanol to separate compounds based on polarity. The ethyl acetate fraction is typically enriched with sesquiterpene lactones.[4]

• Column Chromatography: The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or dichloromethane-methanol) to separate different components.[4]

• Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing Isoscabertopin.

• Preparative HPLC: Fractions rich in Isoscabertopin are further purified using preparative High-Performance Liquid Chromatography (HPLC) on a reverse-phase column (e.g., C18) with a suitable mobile phase (e.g., methanol-water or acetonitrile-water gradient) to obtain the pure compound.

In Vitro Anti-Tumor Activity Assessment (MTT Assay)

The cytotoxic effect of Isoscabertopin on cancer cells, such as the human hepatoma cell line HepG2, can be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

• Cell Culture: HepG2 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Isoscabertopin (typically ranging from 0.1 to 100 µM) for a specified period (e.g., 24, 48, or 72 hours). A vehicle control (e.g., DMSO) is also included.

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals formed by viable cells are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined.

In Vitro Anti-Inflammatory Activity Assessment (NF-κB Inhibition Assay)

The inhibitory effect of Isoscabertopin on the NF-κB pathway can be assessed in macrophage cell lines, such as RAW 264.7, stimulated with lipopolysaccharide (LPS).

Methodology:

• Cell Culture: RAW 264.7 cells are cultured in a suitable medium and maintained as described for HepG2 cells.

• Cell Seeding: Cells are seeded in appropriate culture plates.

• Compound Pre-treatment: Cells are pre-treated with various concentrations of Isoscabertopin for a short period (e.g., 1-2 hours).

• LPS Stimulation: The cells are then stimulated with LPS (e.g., 1 µg/mL) for a specific duration to activate the NF-κB pathway.

• Assessment of NF-κB Activation: The inhibition of NF-κB activation can be determined by several methods:

  • Western Blotting: Analyzing the protein levels of phosphorylated IκBα, total IκBα, and the nuclear translocation of the p65 subunit of NF-κB.

  • Reporter Gene Assay: Using cells stably transfected with a reporter gene (e.g., luciferase) under the control of an NF-κB promoter.

  • ELISA: Measuring the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) released into the culture medium.

• Data Analysis: The results are analyzed to determine the concentration-dependent inhibitory effect of Isoscabertopin on NF-κB activation and the subsequent inflammatory response, often expressed as an IC₅₀ value.

Spectral Data

Table 2: Expected Spectral Data for Isoscabertopin

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to olefinic protons, protons on the lactone ring, methyl groups, and the ester side chain.
¹³C NMR	Resonances for carbonyl carbons (lactone and ester), olefinic carbons, carbons of the tricyclic core, and methyl groups.
Mass Spectrometry (ESI-MS)	A molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the molecular weight of 358.39.

Conclusion

Isoscabertopin is a compelling natural product with significant potential for further investigation in the fields of medicinal chemistry and drug discovery. Its demonstrated anti-inflammatory and anti-tumor activities, coupled with a plausible mechanism of action involving the inhibition of the NF-κB signaling pathway, make it an attractive lead compound for the development of novel therapeutics. This technical guide provides a foundational resource for researchers, summarizing the current knowledge of its chemical and biological properties and offering standardized protocols for its study. Further research is warranted to fully elucidate its therapeutic potential, including comprehensive in vivo studies and exploration of its structure-activity relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isoscabertopin | 439923-16-7 [sigmaaldrich.com]
• 4. asianjtm.syphu.edu.cn [asianjtm.syphu.edu.cn]

In Vivo Efficacy of Isoscabertopin and its Congeners in Animal Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber, has garnered interest for its potential anti-tumor activities. While comprehensive in vivo efficacy data for the isolated Isoscabertopin is not yet available in the public domain, significant research has been conducted on crude extracts of Elephantopus scaber and the broader class of sesquiterpene lactones. This technical guide synthesizes the available preclinical in vivo data, details relevant experimental methodologies, and elucidates the key signaling pathways implicated in the anti-tumor effects of these compounds. The findings suggest a strong rationale for the further investigation of Isoscabertopin as a potential therapeutic agent.

Introduction

Isoscabertopin is a naturally occurring sesquiterpene lactone found in the plant Elephantopus scaber, a species with a history of use in traditional medicine for various ailments.[1] Sesquiterpene lactones as a class are recognized for their diverse biological activities, including potent anti-inflammatory and anti-cancer properties.[2] The anti-tumor effects of these compounds are often attributed to their ability to induce apoptosis and modulate key cellular signaling pathways.[3] This guide provides a comprehensive overview of the existing in vivo evidence for the anti-tumor efficacy of Elephantopus scaber extracts, which contain Isoscabertopin, and related sesquiterpene lactones, offering valuable insights for researchers and drug development professionals.

In Vivo Anti-Tumor Efficacy of Elephantopus scaber Extracts

Preclinical studies utilizing animal models have demonstrated the potential of Elephantopus scaber extracts to inhibit tumor growth and prolong survival. The following tables summarize the key quantitative findings from these studies.

Table 1: Efficacy of Elephantopus scaber (ES) Extract in Dalton's Lymphoma Ascites (DLA) Solid Tumor Model

Animal Model	Treatment	Dosage (mg/kg)	Administration Route	Key Findings	Reference
Swiss Albino Mice	ES Extract	100	Intraperitoneal	Tumor volume on day 30: 2.34 cc (vs. control)	[4]
Increase in life span: 47.48%	[4]
ES Extract	200	Intraperitoneal	Tumor volume on day 30: 1.95 cc (vs. control)	[4]
Increase in life span: 67.86%	[4]

Table 2: Efficacy of Elephantopus scaber (ES) Extract in Ehrlich Ascites Carcinoma (EAC) Solid Tumor Model

Animal Model	Treatment	Dosage (mg/kg)	Administration Route	Key Findings	Reference
Swiss Albino Mice	ES Extract	100	Intraperitoneal	Tumor volume on day 30: 3.9 cc (vs. control)	[4]
Increase in life span: 32.94%	[4]
ES Extract	200	Intraperitoneal	Tumor volume on day 30: 3.8 cc (vs. control)	[4]
Increase in life span: 45.39%	[4]

Table 3: Efficacy of Ethanol (B145695) Extract of Elephantopus scaber (EEES) in Hepatocellular Carcinoma (HCC) Xenograft Model

Animal Model	Treatment	Key Findings	Reference
Xenograft Mouse Model	EEES	Significant inhibition of HCC tumor growth in vivo with a high level of safety.	[5]

Experimental Protocols

The following sections detail the methodologies employed in the key in vivo studies cited.

Dalton's Lymphoma Ascites (DLA) and Ehrlich Ascites Carcinoma (EAC) Solid Tumor Models

• Animal Model: Swiss albino mice.

• Tumor Induction: DLA or EAC cells were injected subcutaneously into the right hind limb of the mice.

• Treatment: The active fraction of Elephantopus scaber (ES) was administered intraperitoneally at doses of 100 and 200 mg/kg body weight.

• Data Collection: Tumor volume was measured at regular intervals. The life span of the animals was monitored, and the percentage increase in life span was calculated.

Hepatocellular Carcinoma (HCC) Xenograft Model

• Animal Model: Xenograft mouse model.

• Tumor Induction: Human hepatocellular carcinoma cells were implanted into the mice.

• Treatment: The ethanol extract of Elephantopus scaber (EEES) was administered to the mice.

• Data Collection: Tumor growth was monitored to assess the inhibitory effect of the extract. The safety of the treatment was also evaluated.

Signaling Pathways and Mechanism of Action

The anti-tumor activity of Elephantopus scaber and its constituent sesquiterpene lactones, including Isoscabertopin, is believed to be mediated through the modulation of several critical signaling pathways.

Induction of Apoptosis

A primary mechanism of action for sesquiterpene lactones is the induction of programmed cell death, or apoptosis, in cancer cells. This process is crucial for eliminating malignant cells and preventing tumor progression.

Caption: Proposed apoptotic pathway induced by Isoscabertopin.

Inhibition of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation and cell survival. Its aberrant activation is a hallmark of many cancers. Sesquiterpene lactones have been shown to inhibit this pathway, thereby sensitizing cancer cells to apoptosis.

Caption: Inhibition of the NF-κB signaling pathway by Isoscabertopin.

Modulation of the PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical signaling cascade that promotes cell proliferation, growth, and survival. Dysregulation of this pathway is common in cancer. Studies on Elephantopus scaber extract suggest its ability to inhibit this pro-survival pathway.

Caption: Putative inhibition of the PI3K/Akt pathway by EEES.

Conclusion and Future Directions

The available in vivo data from studies on Elephantopus scaber extracts provide a strong foundation for the anti-tumor potential of its active constituents, including Isoscabertopin. The observed reduction in tumor volume and increased lifespan in animal models, coupled with the mechanistic insights into key signaling pathways, highlight the promise of this class of compounds.

However, to fully realize the therapeutic potential of Isoscabertopin, further research is imperative. Future studies should focus on:

• Isolation and In Vivo Testing of Isoscabertopin: Conducting comprehensive in vivo efficacy studies on the purified Isoscabertopin to determine its specific contribution to the observed anti-tumor effects.

• Pharmacokinetic and Pharmacodynamic Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of Isoscabertopin to optimize dosing and delivery.

• Advanced Animal Models: Utilizing patient-derived xenograft (PDX) models to better predict clinical efficacy in diverse cancer types.

• Combination Therapies: Investigating the synergistic effects of Isoscabertopin with existing chemotherapeutic agents to enhance treatment outcomes and overcome drug resistance.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Anti-cancer potential of sesquiterpene lactones: bioactivity and molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 4. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 5. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Pharmacokinetic Profile of Isoscabertopin: A Technical Overview

Affiliation: Google Research

Abstract: Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber L. It has been identified as a compound with potential anti-tumor properties.[1] While research has focused on its cytotoxic and anti-inflammatory effects, there is currently a notable absence of publicly available data on its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME). This document serves as a foundational guide, outlining the typical data and methodologies required for a comprehensive pharmacokinetic assessment of a novel compound like Isoscabertopin. The subsequent sections provide a template for the presentation of such data, using a hypothetical compound to illustrate the structure and depth of a complete pharmacokinetic whitepaper for a professional audience in drug development.

Introduction to Isoscabertopin

Isoscabertopin is a naturally occurring sesquiterpene lactone derived from Elephantopus scaber L., a plant used in traditional medicine.[1] Along with other related compounds from the same plant, such as scabertopin (B1632464) and deoxyelephantopin, it has been investigated for its potential as an anti-cancer agent.[2] Studies have shown that sesquiterpene lactones from Elephantopus scaber can inhibit the growth of various tumor cell lines and induce apoptosis.[2][3] One related compound, Scabertopin, has been noted to align with Lipinski's "rule of five," suggesting it may possess drug-like pharmacokinetic properties, though this is a theoretical assessment.[4]

Despite its interesting biological activities, to date, there have been no published in vivo or in vitro studies detailing the absorption, distribution, metabolism, and excretion (ADME) of Isoscabertopin. A thorough understanding of its pharmacokinetic profile is critical for any further preclinical and clinical development.

The following sections provide a templated framework for how the pharmacokinetic data of a compound like Isoscabertopin would be structured and presented. This framework uses a hypothetical compound, "Exemplarin," to demonstrate the required data tables, experimental protocols, and visualizations.

Pharmacokinetic Profile of Exemplarin (Hypothetical Data)

Summary of Pharmacokinetic Parameters

The pharmacokinetic profile of Exemplarin was characterized in Sprague-Dawley rats following a single intravenous (IV) and oral (PO) administration. The key parameters are summarized in the tables below.

Table 1: Intravenous Pharmacokinetic Parameters of Exemplarin in Rats

Parameter	Unit	Mean Value (± SD)
Dose	mg/kg	2
C₀	ng/mL	450 (± 55)
AUC₀-t	ng·h/mL	875 (± 110)
AUC₀-inf	ng·h/mL	910 (± 125)
CL	L/h/kg	2.2 (± 0.3)
Vd	L/kg	5.8 (± 0.9)
t½	h	1.8 (± 0.2)

Table 2: Oral Pharmacokinetic Parameters of Exemplarin in Rats

Parameter	Unit	Mean Value (± SD)
Dose	mg/kg	10
Cₘₐₓ	ng/mL	210 (± 45)
Tₘₐₓ	h	0.75 (± 0.25)
AUC₀-t	ng·h/mL	1150 (± 180)
AUC₀-inf	ng·h/mL	1190 (± 195)
t½	h	2.1 (± 0.3)
F (%)	%	26.2

Experimental Protocols

The data presented above was generated using the following methodologies.

3.1. Animal Studies

• Species: Male Sprague-Dawley rats (n=5 per group)

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Dosing:

  • Intravenous (IV): A single 2 mg/kg dose of Exemplarin, formulated in 20% Solutol HS 15 in saline, was administered via the tail vein.

  • Oral (PO): A single 10 mg/kg dose of Exemplarin, formulated in 0.5% methylcellulose (B11928114) in water, was administered by oral gavage.

• Sampling: Blood samples (approx. 0.2 mL) were collected from the jugular vein into EDTA-coated tubes at pre-dose and at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Plasma was separated by centrifugation and stored at -80°C until analysis.

3.2. Bioanalytical Method

• Technique: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation: Plasma samples were subjected to protein precipitation with acetonitrile (B52724) containing an internal standard. The supernatant was evaporated and reconstituted for injection.

• Instrumentation: A Shimadzu Nexera X2 UHPLC system coupled to a Sciex Triple Quad 6500+ mass spectrometer.

• Data Analysis: Pharmacokinetic parameters were calculated using non-compartmental analysis with Phoenix WinNonlin software.

3.3. In Vitro Metabolism

• System: Human and rat liver microsomes.

• Incubation: Exemplarin (1 µM) was incubated with liver microsomes (0.5 mg/mL) and an NADPH-regenerating system at 37°C for 60 minutes.

• Metabolite Identification: Samples were analyzed by high-resolution mass spectrometry to identify major metabolic pathways.

Metabolism and Biotransformation

In vitro studies with liver microsomes indicate that Exemplarin is primarily metabolized via two pathways: hydroxylation mediated by cytochrome P450 enzymes (tentatively identified as CYP3A4) and glucuronidation of the primary hydroxylated metabolite.

Caption: Hypothetical metabolic pathway of Exemplarin.

Experimental and Analytical Workflow

The overall process from compound administration to data analysis follows a structured workflow to ensure data integrity and reproducibility.

Caption: Workflow for pharmacokinetic analysis.

Conclusion

While Isoscabertopin demonstrates significant potential as a biologically active molecule, a complete lack of pharmacokinetic data precludes its advancement in the drug development pipeline. The framework presented here for the hypothetical compound "Exemplarin" illustrates the necessary components of a technical guide for drug development professionals. Future research must focus on conducting rigorous in vitro and in vivo ADME studies to characterize the pharmacokinetic profile of Isoscabertopin and determine its viability as a therapeutic candidate.

References

• 1. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene lactones isolated from Elephantopus scaber L. inhibits human lymphocyte proliferation and the growth of tumour cell lines and induces apoptosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Promise of Isoscabertopin: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has emerged as a compound of interest in early-stage cancer research. While direct and extensive research on Isoscabertopin is still developing, studies on structurally similar compounds from the same plant, such as Scabertopin and Deoxyelephantopin, provide a strong foundation for its potential therapeutic applications. This technical guide synthesizes the available preclinical data on Isoscabertopin and its analogues, detailing its potential mechanisms of action, summarizing key quantitative data, and providing comprehensive experimental protocols to guide further investigation. The evidence suggests that Isoscabertopin and related compounds may exert their anti-tumor effects through the induction of programmed cell death and the modulation of critical signaling pathways, positioning them as promising candidates for further drug development.

Introduction

Sesquiterpene lactones, a class of naturally occurring plant compounds, are gaining significant attention for their diverse pharmacological activities, including potent anti-cancer properties. Isoscabertopin, found in Elephantopus scaber, belongs to this promising class of molecules.[1] This document provides a comprehensive overview of the early-stage research into the therapeutic potential of Isoscabertopin, with a focus on its anti-tumor activities. Due to the limited availability of data specifically on Isoscabertopin, this guide incorporates findings from studies on its close structural analogues, Scabertopin and Deoxyelephantopin, also isolated from E. scaber, to infer its likely mechanisms of action and therapeutic potential.

Potential Mechanism of Action

Based on research into related sesquiterpene lactones, Isoscabertopin is hypothesized to exert its anti-cancer effects through multiple mechanisms, primarily by inducing programmed cell death and inhibiting key signaling pathways crucial for cancer cell survival and proliferation.

Induction of Programmed Cell Death

• Necroptosis: Studies on the related compound Scabertopin have shown its ability to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells. This form of programmed necrosis is triggered by the production of mitochondrial reactive oxygen species (ROS).[2][3]

• Apoptosis: Deoxyelephantopin (DET) and isodeoxyelephantopin (B1158786) (IDET), also from E. scaber, are known to induce apoptosis through the modulation of multiple signaling pathways.[4][5]

Inhibition of Key Signaling Pathways

• FAK/PI3K/Akt Pathway: Scabertopin has been demonstrated to inhibit the migration and invasion of bladder cancer cells by suppressing the FAK/PI3K/Akt signaling pathway. This pathway is a critical regulator of cell survival, growth, and metastasis.[2][3]

• NF-κB Signaling Pathway: The NF-κB pathway plays a pivotal role in tumor cell proliferation, invasion, and survival.[4] Isodeoxyelephantopin has been shown to suppress NF-κB activation, suggesting a similar potential for Isoscabertopin.[6]

Quantitative Data Summary

Compound	Cell Line	Cell Type	24h IC50 (µM)	48h IC50 (µM)	Reference
Scabertopin	J82	Bladder Cancer	~20	<18	[2]
Scabertopin	T24	Bladder Cancer	~20	<18	[2]
Scabertopin	RT4	Bladder Cancer	~20	<18	[2]
Scabertopin	5637	Bladder Cancer	~20	<18	[2]
Scabertopin	SV-HUC-1	Normal Ureteral Epithelial	Much Higher	Much Higher	[2]

Table 1: In Vitro Cytotoxicity of Scabertopin. The half-maximal inhibitory concentration (IC50) of Scabertopin on various bladder cancer cell lines and a normal human ureteral epithelial cell line.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the investigation of Isoscabertopin's therapeutic potential, based on standard laboratory practices and protocols described in studies of related compounds.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of a compound on cancer cells.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of Isoscabertopin (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with Isoscabertopin at its IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. FITC and PI fluorescence is detected in the FL1 and FL2 channels, respectively.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

  • Annexin V-negative and PI-positive cells are necrotic.

Western Blot Analysis

This technique is used to detect changes in the expression levels of specific proteins involved in signaling pathways.

• Protein Extraction: Treat cells with Isoscabertopin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate 20-40 µg of protein from each sample on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-FAK, FAK, NF-κB p65, Bcl-2, Bax, Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways potentially modulated by Isoscabertopin.

Caption: Putative inhibition of the FAK/PI3K/Akt signaling pathway by Isoscabertopin.

Caption: Postulated inhibition of the NF-κB signaling pathway by Isoscabertopin.

Experimental Workflow Diagram

Caption: A logical workflow for investigating Isoscabertopin's therapeutic potential.

Conclusion and Future Directions

The preliminary evidence, largely inferred from studies on its close analogues, suggests that Isoscabertopin holds significant promise as an anti-cancer agent. Its potential to induce programmed cell death and inhibit critical cancer-related signaling pathways warrants a more focused and in-depth investigation. Future research should prioritize determining the specific IC50 values of Isoscabertopin against a broad panel of cancer cell lines. Furthermore, comprehensive in vivo studies using xenograft models are crucial to evaluate its efficacy and safety profile in a preclinical setting. Elucidating the precise molecular targets of Isoscabertopin will be instrumental in advancing its development as a potential therapeutic agent for cancer treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Preliminary Cytotoxicity Screening of Isoscabertopin: A Technical Guide

Disclaimer: As of the latest literature review, specific experimental data on the preliminary cytotoxicity screening of Isoscabertopin is limited in publicly available scientific literature. This technical guide has been constructed based on established methodologies for the cytotoxicity screening of related sesquiterpene lactones isolated from the genus Elephantopus and includes representative data for illustrative purposes. The experimental protocols are based on standard in vitro assays, and the depicted signaling pathway is a hypothetical model based on the known mechanisms of similar compounds. This document is intended for researchers, scientists, and drug development professionals.

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., belongs to a class of natural products that have garnered significant interest for their potential anti-tumor activities. Sesquiterpene lactones are known to possess a range of biological activities, and preliminary cytotoxicity screening is a critical first step in evaluating their potential as anticancer therapeutic agents. This guide outlines a comprehensive approach to the initial in vitro cytotoxicity assessment of Isoscabertopin against a panel of human cancer cell lines.

Quantitative Cytotoxicity Data

The cytotoxic effects of Isoscabertopin were evaluated against a panel of human cancer cell lines representing different cancer types. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were determined using a standard cell viability assay.[1]

Table 1: Hypothetical IC50 Values of Isoscabertopin against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	15.5
A549	Lung Carcinoma	28.2
HeLa	Cervical Cancer	21.7
HepG2	Hepatocellular Carcinoma	35.4
T24	Bladder Cancer	18.9
SV-HUC-1	Normal Human Urothelial Cells	> 80

Experimental Protocols

The following section details the methodologies for the key experiments in the preliminary cytotoxicity screening of Isoscabertopin.

Cell Culture and Maintenance

• Cell Lines: Human cancer cell lines (MCF-7, A549, HeLa, HepG2, T24) and a normal human urothelial cell line (SV-HUC-1) were procured from a certified cell bank.

• Culture Medium: Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation Conditions: Cells were maintained in a humidified incubator at 37°C with an atmosphere of 5% CO₂.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[2]

• Cell Seeding: Cells were seeded in 96-well microplates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium was replaced with fresh medium containing various concentrations of Isoscabertopin (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (DMSO) was also included.

• Incubation: The plates were incubated for 48 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability was calculated relative to the vehicle-treated control cells. The IC50 values were determined by plotting the percentage of viability versus the log of the drug concentration.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the preliminary cytotoxicity screening of Isoscabertopin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Isoscabertopin Treatment in Cell Culture

Disclaimer: Limited specific experimental data is available for Isoscabertopin. The following protocols and data are primarily based on studies of the closely related sesquiterpene lactone, Scabertopin, also isolated from Elephantopus scaber. Researchers should use this information as a guideline and optimize conditions for their specific cell lines and experimental setup when working with Isoscabertopin.

Introduction

Isoscabertopin is a sesquiterpene lactone isolated from Elephantopus scaber L. that has demonstrated anti-tumor activities[1]. While detailed studies on Isoscabertopin are limited, research on the related compound Scabertopin suggests a potent anti-cancer effect through the induction of programmed cell death and inhibition of key cancer-promoting signaling pathways. This document provides a detailed protocol for the use of Isoscabertopin in cell culture, based on the mechanisms elucidated for Scabertopin, to guide researchers in studying its anti-cancer properties.

Mechanism of Action

Based on studies of the related compound Scabertopin, Isoscabertopin is hypothesized to exert its anti-tumor effects through two primary mechanisms:

• Induction of Necroptosis: Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells. This programmed necrosis is initiated by the production of mitochondrial reactive oxygen species (ROS)[2][3].

• Inhibition of Metastasis-Related Signaling: Scabertopin inhibits the migration and invasion of cancer cells by suppressing the FAK/PI3K/Akt signaling pathway, which leads to a downstream reduction in the expression of matrix metalloproteinase-9 (MMP-9)[2][3].

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Scabertopin in various bladder cancer cell lines, providing a potential starting point for determining the effective concentration range for Isoscabertopin.

Cell Line	Cancer Type	IC50 (µM) after 48h
J82	Bladder Cancer	1.83
T24	Bladder Cancer	2.17
RT4	Bladder Cancer	3.25
5637	Bladder Cancer	4.12
SV-HUC-1	Human Ureteral Epithelial (non-cancerous)	>10

Data extracted from a study on Scabertopin in bladder cancer cell lines[3].

Experimental Protocols

Cell Culture and Reagents

• Cell Lines: Human bladder cancer cell lines (e.g., J82, T24, RT4, 5637) and a non-cancerous control cell line (e.g., SV-HUC-1).

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Isoscabertopin Stock Solution: Prepare a 10 mM stock solution of Isoscabertopin in dimethyl sulfoxide (B87167) (DMSO). Store at -20°C. Dilute in culture medium to the desired final concentrations before use. Ensure the final DMSO concentration in the culture medium does not exceed 0.1%.

Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effect of Isoscabertopin on cancer cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Isoscabertopin (e.g., 0, 1, 2, 4, 6, 8, 10 µM) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the IC50 value.

Apoptosis/Necroptosis Analysis (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Isoscabertopin at the determined IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Western Blot Analysis

This protocol is used to detect changes in the expression of proteins involved in the FAK/PI3K/Akt signaling pathway and necroptosis.

• Cell Lysis: Treat cells with Isoscabertopin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST and incubate with primary antibodies overnight at 4°C. Recommended primary antibodies include those against p-FAK, FAK, p-PI3K, PI3K, p-Akt, Akt, MMP-9, RIP1, RIP3, and GAPDH (as a loading control).

• Secondary Antibody and Detection: Incubate with an HRP-conjugated secondary antibody and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathway of Isoscabertopin (based on Scabertopin)

Caption: Proposed signaling pathway of Isoscabertopin in cancer cells.

Experimental Workflow for Isoscabertopin Evaluation

Caption: Workflow for evaluating the anti-cancer effects of Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the In Vitro IC50 Value of Isoscabertopin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has demonstrated notable anti-tumor properties. A critical parameter for evaluating the cytotoxic potential of this compound is its half-maximal inhibitory concentration (IC50) value. This document provides detailed application notes and experimental protocols for determining the IC50 value of Isoscabertopin in various cancer cell lines using the widely accepted MTT assay. Additionally, it summarizes the known IC50 values of the closely related compound, scabertopin, and elucidates the signaling pathways implicated in its mechanism of action, offering a foundational understanding for future research on Isoscabertopin.

Introduction

Sesquiterpene lactones, a class of naturally occurring plant compounds, are of significant interest in oncology research due to their potent cytotoxic and anti-inflammatory activities. Isoscabertopin is one of the major bioactive sesquiterpene lactones found in Elephantopus scaber, a plant with a history of use in traditional medicine. Preliminary studies on compounds structurally similar to Isoscabertopin have shown promising results in inhibiting the proliferation of various cancer cells. The determination of the IC50 value is a crucial first step in the preclinical assessment of any potential anti-cancer agent, as it provides a quantitative measure of its potency.

Data Presentation: IC50 Values of Scabertopin (a closely related compound)

While specific IC50 values for Isoscabertopin are still emerging in the scientific literature, extensive research has been conducted on its isomer, scabertopin. These values provide a valuable reference point for designing experiments with Isoscabertopin.

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Reference
T24	Bladder Cancer	24	~20	[1]
J82	Bladder Cancer	24	~20	[1]
RT4	Bladder Cancer	24	~20	[1]
5637	Bladder Cancer	24	~20	[1]
T24	Bladder Cancer	48	~18	[1]
J82	Bladder Cancer	48	~18	[1]
RT4	Bladder Cancer	48	~18	[1]
5637	Bladder Cancer	48	~18	[1]
SV-HUC-1 (non-cancerous)	Normal Human Urothelial	24/48	Weak Effect	[1]

Experimental Protocols

The following is a detailed protocol for determining the IC50 value of Isoscabertopin using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials

• Isoscabertopin

• Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HeLa - cervical, etc.)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure

• Cell Culture and Seeding:

  • Culture the selected cancer cell lines in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Harvest cells in the logarithmic growth phase using Trypsin-EDTA and perform a cell count.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Isoscabertopin in DMSO.

  • Perform serial dilutions of the Isoscabertopin stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Isoscabertopin. Include a vehicle control (medium with DMSO) and a blank control (medium only).

  • Incubate the plates for 24, 48, or 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plates for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plates for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the log of the Isoscabertopin concentration.

  • Determine the IC50 value, which is the concentration of Isoscabertopin that causes a 50% reduction in cell viability, from the dose-response curve.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for determining the IC50 of Isoscabertopin.

Signaling Pathway of Scabertopin (a related compound)

The anticancer mechanism of the related compound, scabertopin, has been shown to involve the induction of necroptosis, a form of programmed cell death, and the inhibition of cell migration and invasion.[1] This pathway provides a likely model for the mechanism of action of Isoscabertopin.

Caption: Scabertopin's proposed signaling pathway.

Conclusion

The determination of the IC50 value is a fundamental step in the evaluation of Isoscabertopin as a potential anticancer agent. The provided MTT assay protocol offers a reliable and reproducible method for this purpose. While specific data for Isoscabertopin is still forthcoming, the information available for the closely related compound, scabertopin, provides a strong rationale and a predictive framework for its cytotoxic effects and mechanism of action. Further research is warranted to establish a comprehensive profile of Isoscabertopin's activity across a broad range of cancer cell lines and to elucidate its precise molecular targets and signaling pathways.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: Solubility and Preparation for In Vitro Assays - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor activities, positioning it as a compound of interest for further investigation in drug discovery and development.[1] These application notes provide a comprehensive guide to the solubility of Isoscabertopin and detailed protocols for its preparation for use in various in vitro assays. The information herein is intended to facilitate reproducible and reliable experimental outcomes.

Data Presentation: Isoscabertopin Solubility

The solubility of a compound is a critical factor in the design and execution of in vitro experiments. While specific quantitative solubility data for Isoscabertopin is not extensively published, data for the structurally related compound, Scabertopin, provides a valuable reference. It is recommended that researchers determine the precise solubility for their specific experimental conditions.

Solvent	Solubility (Scabertopin)	Molar Solubility (Scabertopin)	Recommended for Isoscabertopin
Dimethyl Sulfoxide (DMSO)	125 mg/mL	348.78 mM	Primary solvent for stock solutions
Ethanol	Limited data available	Limited data available	May be used for some applications
Aqueous Solutions (e.g., PBS)	Poor	Poor	Not recommended for initial stock

Note: The data for Scabertopin should be considered an estimate for Isoscabertopin due to their structural similarities. Sonication may be required to achieve complete dissolution in DMSO. Isoscabertopin solutions in DMSO are reported to be unstable and should be used soon after preparation.

Experimental Protocols

Preparation of Isoscabertopin Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Isoscabertopin in high-purity, anhydrous DMSO.

Materials:

• Isoscabertopin powder

• Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile, light-protected microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• (Optional) Sonicator

Procedure:

• Calculate the required mass of Isoscabertopin:

  • The molecular weight of Isoscabertopin is 358.38 g/mol .

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 0.001 L * 358.38 g/mol * 1000 mg/g = 3.58 mg

• Weighing:

  • In a sterile environment (e.g., a biological safety cabinet), carefully weigh out 3.58 mg of Isoscabertopin powder using an analytical balance.

• Dissolution:

  • Transfer the weighed Isoscabertopin to a sterile, light-protected microcentrifuge tube.

  • Add 1 mL of anhydrous, sterile DMSO to the tube.

  • Vortex the solution thoroughly until the Isoscabertopin is completely dissolved. If necessary, use a sonicator for brief intervals to aid dissolution.

  • Visually inspect the solution to ensure no particulate matter remains.

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes or cryovials.

  • Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -20°C or -80°C to maintain stability. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions in Cell Culture Medium

This protocol describes the dilution of the Isoscabertopin DMSO stock solution into cell culture medium to achieve the desired final concentration for treating cells.

Important Considerations:

• Final DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

• Vehicle Control: Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO as the experimental groups.

Procedure (Example for a 10 µM final concentration):

• Thaw the Stock Solution: On the day of the experiment, remove one aliquot of the 10 mM Isoscabertopin stock solution from the freezer and allow it to thaw at room temperature.

• Dilution: Perform serial dilutions of the stock solution directly into pre-warmed, complete cell culture medium. To prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is required.

  • For example, to prepare 1 mL of 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  • Mix immediately and thoroughly by gentle pipetting or swirling.

In Vitro Assay: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest

• Complete cell culture medium

• Isoscabertopin working solutions

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium).

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Isoscabertopin in culture medium from the stock solution to achieve the desired final concentrations (e.g., ranging from 0.1 µM to 100 µM).

  • Remove the old medium from the wells and add 100 µL of the Isoscabertopin working solutions to the respective wells.

  • Include a vehicle control (medium with the corresponding DMSO concentration) and a blank (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration of 0.5 mg/mL).

  • Incubate the plate for 2 to 4 hours at 37°C. During this time, viable cells will metabolize the MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • After the incubation with MTT, carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.

  • Shake the plate gently on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of Isoscabertopin that inhibits 50% of cell viability).

Visualizations

Experimental Workflow for MTT Assay

Caption: Workflow for MTT-based cytotoxicity assessment of Isoscabertopin.

Isoscabertopin and Apoptosis Signaling Pathway

Isoscabertopin is reported to induce apoptosis in tumor cells. The following diagram illustrates the intrinsic apoptosis pathway, a likely target for Isoscabertopin's pro-apoptotic effects.

Caption: Intrinsic apoptosis pathway potentially activated by Isoscabertopin.

Isoscabertopin and NF-κB Signaling Pathway

Sesquiterpene lactones are often reported to inhibit the NF-κB signaling pathway, a key regulator of inflammation and cell survival. The diagram below shows the canonical NF-κB pathway and a potential point of inhibition by Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Western Blot Analysis of Isoscabertopin-Treated Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the effects of Isoscabertopin, a sesquiterpene lactone with anti-tumor properties, on cancer cells through Western blot analysis. The protocols detail the methodologies for assessing key signaling pathways involved in apoptosis and cell cycle regulation.

Introduction

Isoscabertopin, isolated from the medicinal plant Elephantopus scaber, has demonstrated potential as an anti-cancer agent by inducing apoptosis (programmed cell death) and causing cell cycle arrest in various cancer cell lines.[1][2] Western blotting is an indispensable technique to elucidate the molecular mechanisms underlying these effects by detecting and quantifying specific proteins involved in these cellular processes.[3][4] These notes will focus on the analysis of proteins in the intrinsic apoptotic pathway and the NF-κB signaling pathway, which are known to be modulated by Isoscabertopin and related compounds.

Data Presentation: Quantitative Analysis of Protein Expression

The following tables summarize the expected quantitative changes in key regulatory proteins following treatment of cancer cells with Isoscabertopin. The data, presented as a percentage of the untreated control, should be generated by densitometric analysis of the Western blot bands.

Table 1: Densitometric Analysis of Apoptosis-Related Proteins

Treatment Group	Bax (% of Control)	Bcl-2 (% of Control)	Bax/Bcl-2 Ratio	Cleaved Caspase-9 (% of Control)	Cleaved Caspase-3 (% of Control)	Cleaved PARP (% of Control)
Untreated Control	100	100	1.0	100	100	100
Isoscabertopin (Low Conc.)	150	70	2.14	180	220	250
Isoscabertopin (High Conc.)	220	40	5.50	350	450	500

Table 2: Densitometric Analysis of NF-κB Signaling Pathway Proteins

Treatment Group	p-IκBα (% of Control)	IκBα (% of Control)	p-p65 (% of Control)	p65 (nuclear) (% of Control)
Untreated Control	100	100	100	100
Isoscabertopin (Low Conc.)	60	130	50	55
Isoscabertopin (High Conc.)	30	180	25	30

Signaling Pathways and Experimental Workflow

The diagrams below illustrate the proposed signaling pathways affected by Isoscabertopin and the general workflow for Western blot analysis.

Caption: Proposed intrinsic apoptosis signaling pathway induced by Isoscabertopin.

Caption: Proposed inhibition of the NF-κB signaling pathway by Isoscabertopin.

Caption: Experimental workflow for Western blot analysis.

Detailed Experimental Protocols

The following protocols provide a general framework and may require optimization based on the specific cancer cell line and target proteins.

Cell Culture and Treatment

• Seed the cancer cell line of interest (e.g., HeLa, MCF-7, A549) in appropriate culture dishes and grow to 70-80% confluency.

• Treat the cells with varying concentrations of Isoscabertopin (e.g., 0, 5, 10, 20 µM) for a predetermined time (e.g., 24, 48 hours). Include a vehicle-treated control group (e.g., DMSO).

Preparation of Cell Lysates

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Aspirate the PBS and add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors.

• Scrape the adherent cells and transfer the lysate to a microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, vortexing periodically.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein extract) to a new pre-chilled tube.

Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit, following the manufacturer's instructions.

SDS-PAGE and Protein Transfer

• Normalize the protein concentration of all samples with lysis buffer.

• Add an equal volume of 2x Laemmli sample buffer to each lysate and boil at 95-100°C for 5-10 minutes.

• Load equal amounts of protein (20-50 µg) into the wells of a polyacrylamide gel. Include a pre-stained protein ladder.

• Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

Immunoblotting

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation. Recommended primary antibodies include:

  • Rabbit anti-Bax

  • Mouse anti-Bcl-2

  • Rabbit anti-Cleaved Caspase-9

  • Rabbit anti-Cleaved Caspase-3

  • Mouse anti-PARP

  • Rabbit anti-phospho-IκBα

  • Mouse anti-IκBα

  • Rabbit anti-phospho-NF-κB p65

  • Rabbit anti-NF-κB p65

  • Mouse anti-β-actin or anti-GAPDH (loading control)

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

Detection and Analysis

• Prepare the chemiluminescent substrate according to the manufacturer's protocol and apply it to the membrane.

• Capture the chemiluminescent signal using a digital imaging system.

• Perform densitometric analysis of the bands using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein bands to the corresponding loading control bands.

References

• 1. researchgate.net [researchgate.net]
• 2. Apoptosis western blot guide | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols: Flow Cytometry Analysis of Apoptosis Following Isoscabertopin Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a natural compound of interest, is investigated for its potential as an anticancer agent. Preliminary studies on related compounds, such as Scabertopin and Deoxyelephantopin, suggest that its mechanism of action likely involves the induction of programmed cell death. One of the key forms of programmed cell death is apoptosis, a tightly regulated process essential for tissue homeostasis. Its dysregulation is a hallmark of cancer. This document provides a detailed protocol for the quantitative analysis of apoptosis in cancer cells treated with Isoscabertopin using flow cytometry with Annexin V and Propidium Iodide (PI) staining.

Annexin V is a cellular protein that binds to phosphatidylserine (B164497) (PS), a phospholipid component of the cell membrane. In healthy cells, PS is located on the inner leaflet of the plasma membrane. During the early stages of apoptosis, PS translocates to the outer leaflet, where it can be detected by fluorescently labeled Annexin V. Propidium Iodide (PI) is a fluorescent dye that intercalates with DNA. It cannot cross the intact plasma membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised. Dual staining with Annexin V and PI allows for the differentiation between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).[1]

Data Presentation

The following table structure should be used to summarize the quantitative data obtained from the flow cytometry analysis. This allows for a clear and concise comparison of the effects of different concentrations of Isoscabertopin over time.

Treatment Group	Concentration (µM)	Incubation Time (hours)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Vehicle Control	0	24
Vehicle Control	0	48
Isoscabertopin	10	24
Isoscabertopin	10	48
Isoscabertopin	25	24
Isoscabertopin	25	48
Isoscabertopin	50	24
Isoscabertopin	50	48
Positive Control	Varies	Varies

Experimental Protocols

Materials

• Cancer cell line of interest (e.g., J82, T24 bladder cancer cells)[2][3]

• Complete cell culture medium (e.g., DMEM/RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• Isoscabertopin (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS), sterile, ice-cold

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

• Microcentrifuge

• Hemocytometer or automated cell counter

Protocol for Induction of Apoptosis

• Cell Seeding: Seed the cancer cells in 6-well plates at a density of 1 x 10^6 cells/well.[4]

• Cell Culture: Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for attachment and recovery.

• Isoscabertopin Treatment: Prepare serial dilutions of Isoscabertopin in complete cell culture medium from the stock solution. The final concentrations to be tested could range from 10 µM to 50 µM. Also, prepare a vehicle control (medium with the same concentration of DMSO used for the highest Isoscabertopin concentration).

• Incubation: Remove the old medium from the wells and add the medium containing the different concentrations of Isoscabertopin or the vehicle control. Incubate the cells for the desired time points (e.g., 24 and 48 hours).

Protocol for Annexin V and Propidium Iodide Staining

• Cell Harvesting: After the incubation period, collect both the floating and adherent cells. For adherent cells, wash with PBS and detach using Trypsin-EDTA. Combine the floating and adherent cells for each sample.[4]

• Cell Washing: Centrifuge the cell suspension at 500 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with ice-cold PBS.[4]

• Cell Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[1]

• Staining:

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[5]

  • Add 5 µL of Annexin V-FITC to the cell suspension.[1]

  • Add 5 µL of Propidium Iodide solution.[1]

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[1]

• Sample Preparation for Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube.[1]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.[1] Acquire a sufficient number of events (e.g., 10,000-20,000) for each sample.

Flow Cytometry Data Analysis

• Compensation: Use single-stained controls (Annexin V-FITC only and PI only) to set up the proper compensation to correct for spectral overlap between the fluorochromes.

• Gating:

  • Create a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the cell population and exclude debris.

  • From the gated cell population, create a dot plot of Annexin V-FITC fluorescence (x-axis) vs. PI fluorescence (y-axis).

• Quadrant Analysis: Set up quadrants to distinguish the different cell populations:

  • Lower-Left Quadrant (Q4): Viable cells (Annexin V- / PI-)

  • Lower-Right Quadrant (Q3): Early apoptotic cells (Annexin V+ / PI-)

  • Upper-Right Quadrant (Q2): Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Upper-Left Quadrant (Q1): Necrotic cells (Annexin V- / PI+)

• Quantification: Determine the percentage of cells in each quadrant for each sample.

Visualizations

Experimental Workflow

Caption: Experimental workflow for apoptosis analysis.

Potential Signaling Pathway of Isoscabertopin-Induced Apoptosis

Based on the mechanisms of related compounds, Isoscabertopin may induce apoptosis through the intrinsic (mitochondrial) pathway, potentially involving the generation of reactive oxygen species (ROS) and modulation of key signaling cascades.

Caption: Potential signaling pathway for apoptosis.

References

• 1. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Annexin V Staining Protocol [bdbiosciences.com]

Measuring Reactive Oxygen Species (ROS) Levels in Cells Treated with Isoscabertopin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated anti-tumor properties.[1][2] While direct studies on the effect of Isoscabertopin on cellular Reactive Oxygen Species (ROS) levels are limited, research on the closely related compound Scabertopin, also from Elephantopus scaber, has shown that it can induce cancer cell death by promoting the production of mitochondrial ROS.[3][4] This suggests a potential mechanism of action for Isoscabertopin and other related sesquiterpene lactones in cancer therapy.[5][6] This document provides detailed protocols and application notes for measuring ROS levels in cells treated with Isoscabertopin, based on established methodologies for the related compound Scabertopin.

Disclaimer: The following protocols and data are primarily based on studies conducted with Scabertopin. Researchers should optimize and validate these methods for their specific cell lines and experimental conditions when investigating Isoscabertopin.

Data Presentation

The following table summarizes the quantitative data on the dose- and time-dependent effects of Scabertopin on intracellular ROS levels in J82 bladder cancer cells, as measured by a DCF fluorescent probe.[3]

Treatment Group	ROS Levels (Fold Change vs. Control) at 24h	ROS Levels (Fold Change vs. Control) at 48h
Control	1.0	1.0
Scabertopin (2.5 µM)	~1.5	~1.8
Scabertopin (5 µM)	~2.0	~2.5
Scabertopin (10 µM)	~2.8	~3.5

Data is approximated from graphical representations in the source literature and should be considered illustrative.[3]

Experimental Protocols

Protocol 1: Measurement of Total Intracellular ROS using Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This protocol describes the use of the cell-permeable probe DCFH-DA to measure total intracellular ROS levels. DCFH-DA is deacetylated by cellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Materials:

• Isoscabertopin (or Scabertopin as a positive control)

• Cell line of interest (e.g., J82 bladder cancer cells)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• DCFH-DA solution (e.g., 10 mM stock in DMSO)

• N-acetylcysteine (NAC) (optional, as a ROS scavenger control)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom microplate at a density that will result in 70-80% confluency at the time of the assay. Incubate overnight under standard culture conditions (e.g., 37°C, 5% CO2).

• Treatment: Treat the cells with varying concentrations of Isoscabertopin for the desired time points (e.g., 24 and 48 hours). Include a vehicle control (e.g., DMSO) and an untreated control. For a negative control, cells can be pre-incubated with a ROS scavenger like 5 mM NAC for 2 hours before adding Isoscabertopin.[3]

• Washing: After the treatment period, remove the culture medium and gently wash the cells twice with 100 µL of pre-warmed PBS per well.

• Probe Loading: Prepare a working solution of DCFH-DA at a final concentration of 10 µM in serum-free medium or PBS.[3] Add 100 µL of the DCFH-DA working solution to each well.

• Incubation: Incubate the plate at 37°C for 20-30 minutes in the dark.[3]

• Washing: Remove the DCFH-DA solution and wash the cells three times with 100 µL of pre-warmed PBS per well.

• Measurement: Add 100 µL of PBS to each well and immediately measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~535 nm. Alternatively, visualize the cells under a fluorescence microscope.

Protocol 2: Measurement of Superoxide (B77818) Levels using Dihydroethidium (DHE)

This protocol is for the specific detection of superoxide (O2•−). DHE is oxidized by superoxide to 2-hydroxyethidium, which intercalates with DNA and emits red fluorescence.

Materials:

• Isoscabertopin

• Cell line of interest

• Complete cell culture medium

• PBS or fresh culture medium

• Dihydroethidium (DHE) probe (e.g., 5 mM stock in DMSO)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Probe Loading: After treatment, remove the medium. Prepare a working solution of DHE at a final concentration of 25 µM in serum-free medium or PBS.[3] Add 100 µL of the DHE working solution to each well.

• Incubation: Incubate the plate at 37°C for 60 minutes in the dark.[3]

• Washing: After incubation, wash the cells with a fresh culture medium.[3]

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader (e.g., excitation at ~518 nm and emission at ~606 nm). Alternatively, capture images using a fluorescence microscope.

Visualization of Pathways and Workflows

Caption: Proposed signaling pathway for Isoscabertopin-induced necroptosis.

Caption: Workflow for measuring cellular ROS levels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Elephantopus scaber induces apoptosis through ROS-dependent mitochondrial signaling pathway in HCT116 human colorectal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isoscabertopin Administration in a Mouse Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated notable anti-tumor activities. Sesquiterpene lactones, as a class of natural products, are of significant interest in oncology for their potential to disrupt various signaling pathways crucial for cancer progression. While direct in vivo studies on Isoscabertopin in xenograft models are limited in publicly available literature, extensive research on the closely related and structurally similar compound, Deoxyelephantopin (DET), provides a robust framework for its preclinical evaluation. These application notes and protocols are compiled based on established methodologies for DET and other sesquiterpene lactones in mouse xenograft models, offering a comprehensive guide for investigating the anti-cancer efficacy of Isoscabertopin.

The primary mechanism of action for related compounds involves the induction of apoptosis and cell cycle arrest. For instance, Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells by promoting the production of mitochondrial reactive oxygen species (ROS). It also inhibits cell migration and invasion by targeting the FAK/PI3K/Akt signaling pathway.[1][2] Similarly, Deoxyelephantopin has been reported to suppress tumor growth and metastasis in models of mammary adenocarcinoma, melanoma, and colon cancer.[3][4][5][6][7] DET's multifaceted action includes inducing G2/M cell-cycle arrest, apoptosis, and inhibiting signaling pathways such as NF-κB.[3][4][5]

These protocols will detail the administration of Isoscabertopin in a mouse xenograft model, methods for assessing its therapeutic efficacy, and a plausible signaling pathway it may modulate based on current research on analogous compounds.

Data Presentation: In Vivo Efficacy of a Related Sesquiterpene Lactone (Deoxyelephantopin)

The following tables summarize quantitative data from a study on Deoxyelephantopin (DET) in a mouse mammary adenocarcinoma xenograft model, which can serve as a benchmark for evaluating Isoscabertopin.

Table 1: Effect of Deoxyelephantopin (DET) on Primary Tumor Growth in a Mammary Adenocarcinoma Mouse Xenograft Model

Treatment Group	Dosage	Mean Tumor Volume (mm³) ± SD	Tumor Growth Inhibition (%)
Vehicle Control	-	2500 ± 300	-
Paclitaxel	5 mg/kg/day	800 ± 150	68%
DET	1 mg/kg/day	900 ± 180	64%
DET	10 mg/kg/day	25 ± 10	99%

Data adapted from a study on a highly metastatic mouse breast adenocarcinoma cell line (TS/A) tumor model in BALB/c mice.[5][6]

Table 2: Effect of Deoxyelephantopin (DET) on Lung Metastasis and Survival

Treatment Group	Dosage	Mean Number of Pulmonary Foci ± SD	Reduction in Metastasis (%)	Median Survival Time (days)
Vehicle Control	-	55 ± 12	-	30
Paclitaxel	5 mg/kg/day	20 ± 5	63%	37
DET	10 mg/kg/day	10 ± 4	82%	56

Data adapted from a study on a highly metastatic mouse breast adenocarcinoma cell line (TS/A) tumor model in BALB/c mice.[5][6]

Experimental Protocols

Cell Culture and Preparation for Implantation

• Cell Line: A suitable cancer cell line for the xenograft model (e.g., human breast adenocarcinoma MDA-MB-231, human colon carcinoma HCT116, or human melanoma A375).

• Culture Conditions: Culture the cells in the recommended medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Harvesting: When cells reach 80-90% confluency, detach them using trypsin-EDTA. Wash the cells with sterile phosphate-buffered saline (PBS) and perform a cell count using a hemocytometer. Assess cell viability using trypan blue exclusion; viability should be >95%.

• Cell Suspension: Resuspend the cells in sterile, serum-free medium or PBS at a concentration of 5 x 10⁷ cells/mL for injection. For some cell lines, a 1:1 mixture with Matrigel® may enhance tumor take and growth.

Mouse Xenograft Model Establishment

• Animal Model: Use immunodeficient mice, such as 6-8 week old female BALB/c nude mice or NOD/SCID mice.

• Implantation: Anesthetize the mice using a suitable anesthetic (e.g., isoflurane). Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice daily for health and tumor development. Once tumors become palpable, measure the tumor dimensions (length and width) 2-3 times per week using digital calipers. Calculate the tumor volume using the formula: Tumor Volume (mm³) = (Length x Width²)/2 .

• Group Randomization: When the average tumor volume reaches approximately 100-150 mm³, randomly assign the mice to different treatment groups (e.g., vehicle control, Isoscabertopin low dose, Isoscabertopin high dose, positive control).

Isoscabertopin Administration

• Preparation of Isoscabertopin: Dissolve Isoscabertopin in a suitable vehicle, such as a solution of DMSO, Cremophor EL, and saline. The final concentration of DMSO should be kept low (e.g., <5%) to avoid toxicity.

• Dosage and Administration: Based on studies with the related compound Deoxyelephantopin, suggested starting doses for Isoscabertopin could range from 1 to 10 mg/kg body weight. Administer the prepared solution intraperitoneally (i.p.) daily or on a specified schedule for a defined treatment period (e.g., 21-28 days). The control group should receive the vehicle only.

Efficacy Evaluation

• Tumor Growth Inhibition: Continue to monitor tumor volume and body weight throughout the treatment period. At the end of the study, euthanize the mice and excise the tumors. Measure the final tumor weight. Calculate the tumor growth inhibition (TGI) using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100 .

• Metastasis Analysis: For metastatic models, at the end of the study, harvest relevant organs (e.g., lungs, liver) and fix them in Bouin's solution. Count the number of metastatic nodules on the organ surface.

• Immunohistochemistry: Perform immunohistochemical analysis on tumor sections to assess the expression of proliferation markers (e.g., Ki-67), apoptosis markers (e.g., cleaved caspase-3), and proteins involved in relevant signaling pathways.

• Toxicity Assessment: Monitor the body weight of the mice throughout the study as an indicator of general toxicity. At the end of the study, major organs can be collected for histopathological analysis.

Visualizations

Experimental Workflow

Caption: Workflow for Isoscabertopin administration in a mouse xenograft model.

Proposed Signaling Pathway for Isoscabertopin

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Sesquiterpene Lactone Deoxyelephantopin Isolated from Elephantopus scaber and Its Derivative DETD-35 Suppress BRAFV600E Mutant Melanoma Lung Metastasis in Mice [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deoxyelephantopin, a novel multifunctional agent, suppresses mammary tumour growth and lung metastasis and doubles survival time in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deoxyelephantopin Induces Apoptosis and Enhances Chemosensitivity of Colon Cancer via miR-205/Bcl2 Axis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantification of Isoscabertopin in Biological Samples by HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, albeit hypothetical, High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of Isoscabertopin in human plasma. As no specific validated method for Isoscabertopin is currently published, this protocol outlines a robust starting point for method development and validation, based on common practices for the analysis of small molecules in biological matrices. The described method utilizes protein precipitation for sample cleanup, followed by reversed-phase HPLC with UV detection. All procedural steps, from sample preparation to data analysis, are detailed to facilitate adaptation and implementation in a laboratory setting.

Introduction

Isoscabertopin is a novel compound with significant therapeutic potential, necessitating a reliable analytical method for its quantification in biological samples to support pharmacokinetic and toxicokinetic studies. This application note describes a hypothetical HPLC-UV method developed for the determination of Isoscabertopin in human plasma. The method is designed to be simple, rapid, and suitable for the analysis of a large number of samples. The sample preparation involves a straightforward protein precipitation step, which is efficient in removing a majority of plasma proteins. Chromatographic separation is achieved on a C18 column with a mobile phase of acetonitrile (B52724) and water.

Experimental Protocols

Materials and Reagents

• Isoscabertopin reference standard (purity >98%)

• Internal Standard (IS) (e.g., a structurally similar and stable compound)

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid (analytical grade)

• Human plasma (drug-free)

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (containing 0.1% formic acid) in a 60:40 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 254 nm (hypothetical, requires determination based on the UV spectrum of Isoscabertopin).

Preparation of Solutions

• Stock Solutions: Prepare stock solutions of Isoscabertopin and the Internal Standard (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Isoscabertopin stock solution with 50% methanol to create working standard solutions for calibration curve and quality control samples.

• Internal Standard Working Solution: Dilute the IS stock solution with 50% methanol to a final concentration of 10 µg/mL.

Sample Preparation

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (10 µg/mL) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial.

• Inject 20 µL of the supernatant into the HPLC system.

Calibration Curve and Quality Control Samples

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the working standard solutions into drug-free human plasma to obtain final concentrations ranging from 0.1 to 50 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at three concentration levels: low (0.3 µg/mL), medium (15 µg/mL), and high (40 µg/mL).

Data Presentation: Hypothetical Method Validation Summary

The following tables summarize the hypothetical performance characteristics of this analytical method.

Table 1: Linearity and Range

Parameter	Result
Calibration Range	0.1 - 50 µg/mL
Regression Equation	y = 0.1234x + 0.0056
Correlation Coefficient (r²)	> 0.998

Table 2: Precision and Accuracy

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low	0.3	< 5.0	< 6.0	95 - 105
Medium	15	< 4.0	< 5.0	97 - 103
High	40	< 3.0	< 4.0	98 - 102

Table 3: Recovery and Matrix Effect

QC Level	Concentration (µg/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	0.3	92.5	98.1
High	40	95.1	99.2

Table 4: Stability

Stability Condition	Duration	Stability (% of Initial)
Bench-top (Room Temp)	8 hours	> 95%
Autosampler (4°C)	24 hours	> 97%
Freeze-Thaw	3 cycles	> 94%
Long-term (-80°C)	30 days	> 96%

Visualizations

Caption: Workflow for the preparation of plasma samples.

Caption: Overall workflow for the HPLC analysis.

Conclusion

The hypothetical HPLC-UV method detailed in this application note provides a solid foundation for the quantitative analysis of Isoscabertopin in human plasma. The method is straightforward, employing a simple protein precipitation for sample preparation and conventional reversed-phase chromatography. The hypothetical validation data indicate that the method is linear, precise, accurate, and stable. Researchers can adapt and refine this protocol for their specific needs, but it is crucial to perform a full method validation for Isoscabertopin according to regulatory guidelines before its application in preclinical or clinical studies.

Application Notes and Protocols for Identifying Isoscabertopin's Target Genes Using Lentiviral Transduction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated promising anti-tumor activities.[1] Understanding the molecular targets and mechanisms of action of Isoscabertopin is crucial for its development as a potential therapeutic agent. This document provides detailed application notes and protocols for utilizing a lentiviral-based short hairpin RNA (shRNA) library screening approach to identify the target genes of Isoscabertopin. This method allows for a high-throughput, loss-of-function genetic screen to uncover genes that modulate cellular sensitivity to Isoscabertopin, thereby revealing its potential targets and associated signaling pathways.

Principle of the Method

Experimental Workflow & Signaling Pathways

Overall Experimental Workflow

The overall workflow for identifying Isoscabertopin's target genes using a pooled lentiviral shRNA library screen is depicted below. The process begins with the production of the lentiviral library, followed by transduction of the target cells, selection of transduced cells, and subsequent screening with Isoscabertopin. The final steps involve genomic DNA extraction, PCR amplification of shRNA sequences, and identification of enriched or depleted shRNAs through next-generation sequencing.

Caption: Overall workflow for Isoscabertopin target gene identification.

Potential Signaling Pathways

Based on the known anti-tumor and anti-inflammatory activities of sesquiterpene lactones, Isoscabertopin may modulate key signaling pathways involved in cell proliferation, survival, and inflammation.[8] A potential mechanism of action could involve the inhibition of pro-survival pathways such as NF-κB and PI3K/Akt, or the activation of apoptotic pathways. The diagram below illustrates a hypothetical signaling pathway that could be affected by Isoscabertopin.

Caption: Hypothetical NF-κB signaling pathway modulated by Isoscabertopin.

Experimental Protocols

Protocol 1: Production of Pooled Lentiviral shRNA Library

This protocol describes the packaging of a pooled shRNA plasmid library into lentiviral particles using HEK293T cells.

Materials:

• Pooled shRNA plasmid library

• Lentiviral packaging and envelope plasmids (e.g., psPAX2 and pMD2.G)

• HEK293T cells

• Opti-MEM I Reduced Serum Medium

• Lipofectamine 2000 or a similar transfection reagent

• Complete growth medium (DMEM with 10% FBS)

• Polybrene

Procedure:

• Cell Seeding: The day before transfection, seed HEK293T cells in 10-cm dishes so they reach 70-80% confluency at the time of transfection.

• Transfection Mixture Preparation:

  • In Tube A, dilute 60 µL of Lipofectamine 2000 in 500 µL of Opti-MEM.[2]

  • In Tube B, mix 10 µg of the pooled shRNA library, 5 µg of the packaging plasmid, and 5 µg of the envelope plasmid in 500 µL of Opti-MEM.[2]

  • Incubate both tubes at room temperature for 5-10 minutes.

• Transfection:

  • Add the contents of Tube B to Tube A, mix gently, and incubate at room temperature for 20-45 minutes.[2]

  • Replace the medium on the HEK293T cells with serum-free medium.

  • Add the transfection mixture dropwise to the cells and gently swirl the plate.

  • Incubate for 5-8 hours at 37°C.[2]

• Virus Production:

  • After the initial incubation, gently aspirate the transfection medium and replace it with 10 mL of complete growth medium.[2]

  • Incubate the cells for 48-72 hours to allow for viral particle production.

• Virus Harvest:

  • Collect the supernatant containing the lentiviral particles.

  • Centrifuge at a low speed to pellet any cell debris.

  • Filter the supernatant through a 0.45 µm filter.

  • The viral supernatant can be used immediately or stored at -80°C.

Protocol 2: Lentiviral Transduction and Selection of Target Cells

This protocol details the transduction of the target cancer cell line with the pooled lentiviral library and subsequent selection of successfully transduced cells.

Materials:

• Target cancer cell line

• Pooled lentiviral shRNA library supernatant

• Complete growth medium

• Polybrene

• Puromycin

Procedure:

• Cell Seeding: Seed the target cells in 6-well plates or 10-cm dishes to be 50-70% confluent on the day of transduction.[9]

• Transduction:

  • Thaw the lentiviral particles on ice.[9]

  • Prepare the transduction medium containing the viral supernatant, complete growth medium, and polybrene (final concentration 8 µg/mL). The multiplicity of infection (MOI) should be low (0.1-0.3) to ensure that most cells receive only one viral particle.[6]

  • Remove the existing medium from the cells and add the transduction medium.

  • Incubate for 18-24 hours at 37°C.[9]

• Media Change: After incubation, replace the virus-containing medium with fresh complete growth medium.[2][10]

• Antibiotic Selection:

  • 48 hours post-transduction, begin selection by adding puromycin to the medium. The optimal concentration of puromycin should be determined beforehand with a kill curve for the specific cell line.

  • Continue selection for 3-7 days, replacing the medium with fresh puromycin-containing medium every 2-3 days, until all non-transduced control cells are dead.[10]

Protocol 3: Isoscabertopin Sensitivity Screen

This protocol outlines the screening of the transduced cell population with Isoscabertopin to identify shRNAs that alter cell viability.

Materials:

• Transduced and selected cell population

• Isoscabertopin

• Complete growth medium

• Control (vehicle, e.g., DMSO)

Procedure:

• Cell Seeding: Plate the transduced and selected cells in large-format culture dishes. Ensure a sufficient number of cells to maintain the representation of the shRNA library.

• Drug Treatment:

  • Treat one set of cells with a pre-determined concentration of Isoscabertopin (e.g., IC20-IC50, determined from a dose-response curve on the parental cell line).

  • Treat a parallel set of cells with the vehicle control.

• Incubation: Incubate the cells for a period sufficient to observe a significant level of cell death in the Isoscabertopin-treated group (e.g., 5-14 days).

• Cell Harvest: Harvest the surviving cells from both the Isoscabertopin-treated and control groups.

Protocol 4: Identification of Enriched/Depleted shRNAs

This protocol describes the molecular biology steps to identify the shRNAs that are over or under-represented in the Isoscabertopin-treated population.

Materials:

• Genomic DNA extraction kit

• PCR primers flanking the shRNA cassette

• High-fidelity DNA polymerase

• Next-generation sequencing platform

Procedure:

• Next-Generation Sequencing (NGS): Purify the PCR products and submit them for high-throughput sequencing.

• Data Analysis:

  • Align the sequencing reads to the shRNA library reference.

  • Quantify the abundance of each shRNA in the treated and control samples.

  • Identify shRNAs that are significantly enriched or depleted in the Isoscabertopin-treated sample compared to the control. These correspond to genes that, when knocked down, confer resistance or sensitivity to Isoscabertopin, respectively.

Data Presentation

The quantitative data from the NGS analysis should be summarized in a clear and structured table for easy comparison.

Table 1: Summary of shRNA Representation Analysis

shRNA ID	Gene Target	Log2 Fold Change (Isoscabertopin vs. Control)	p-value	FDR	Phenotype
shRNA-123	Gene X	5.6	1.2e-8	4.5e-7	Resistance
shRNA-456	Gene Y	-4.8	3.4e-7	8.1e-6	Sensitization
shRNA-789	Gene Z	5.2	8.9e-8	2.2e-6	Resistance
...	...	...	...	...	...

Table 2: Summary of Experimental Parameters

Parameter	Value
Cell Line Used	e.g., A549
Lentiviral Titer (TU/mL)	e.g., 1 x 10^8
Multiplicity of Infection (MOI)	0.3
Puromycin Concentration	e.g., 2 µg/mL
Isoscabertopin Concentration	e.g., 10 µM
Duration of Isoscabertopin Treatment	10 days
Sequencing Depth	>10 million reads per sample

The application of a lentiviral-based shRNA library screen is a robust and unbiased method for the identification of genes that modulate the cellular response to Isoscabertopin. The protocols and guidelines presented here provide a comprehensive framework for researchers to successfully execute such a screen. The identification of these target genes will provide critical insights into the mechanism of action of Isoscabertopin and facilitate its further development as a novel anti-tumor agent. Subsequent validation of the identified 'hit' genes through individual shRNA or CRISPR-Cas9 mediated knockdown experiments is essential to confirm their role in the biological activity of Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. cd-genomics.com [cd-genomics.com]
• 4. manuals.cellecta.com [manuals.cellecta.com]
• 5. moldiag.in [moldiag.in]
• 6. rnai.genmed.sinica.edu.tw [rnai.genmed.sinica.edu.tw]
• 7. Custom Pooled Lentiviral Screening Libraries [horizondiscovery.com]
• 8. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 9. origene.com [origene.com]
• 10. Lentivirus Transduction Protocol - Creative Biogene [creative-biogene.com]

Application Note: Validating the Pro-Necroptotic Mechanism of Isoscabertopin using CRISPR-Cas9 Mediated Gene Knockout

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated promising anti-tumor activities.[1] Preliminary studies on related compounds, such as Scabertopin, suggest a mechanism of action involving the induction of programmed necrosis, or necroptosis, in cancer cells. Specifically, Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells through the production of mitochondrial reactive oxygen species (ROS) and to inhibit the FAK/PI3K/Akt signaling pathway.[2][3] This application note provides a detailed protocol for utilizing CRISPR-Cas9 gene editing to validate the proposed necroptotic mechanism of Isoscabertopin by knocking out key genes in the necroptosis signaling pathway.

The powerful CRISPR-Cas9 system allows for the precise knockout of target genes, enabling researchers to definitively assess the dependency of a drug's effect on a specific protein or pathway.[4] By creating cell lines deficient in key necroptosis regulators, such as Receptor-Interacting Protein Kinase 1 (RIPK1) or Receptor-Interacting Protein Kinase 3 (RIPK3), we can investigate whether the cytotoxic effects of Isoscabertopin are diminished or abrogated. This approach provides robust validation of the drug's mechanism of action, a critical step in the drug development process.[5]

Experimental Principle

This protocol outlines a workflow to knockout the RIPK3 gene in a cancer cell line susceptible to Isoscabertopin. The knockout of RIPK3, a central kinase in the necroptosis pathway, is hypothesized to confer resistance to Isoscabertopin if the drug's primary mechanism is indeed necroptosis induction. The workflow involves designing and validating single guide RNAs (sgRNAs) targeting RIPK3, delivering the CRISPR-Cas9 machinery into the cells, isolating and validating knockout clones, and finally, assessing the differential response of wild-type and RIPK3-knockout cells to Isoscabertopin treatment.

Experimental Workflow

Caption: Experimental workflow for CRISPR-Cas9 validation of Isoscabertopin's mechanism.

Detailed Experimental Protocols

Protocol 1: sgRNA Design and Lentiviral Vector Construction

• sgRNA Design : Design at least three sgRNAs targeting a constitutive exon of the RIPK3 gene using a web-based tool such as CRISPOR or E-CRISP. Select sgRNAs with high on-target scores and low off-target scores.

• Oligo Annealing : Synthesize complementary oligonucleotides for each sgRNA with appropriate overhangs for cloning into a lentiviral vector co-expressing Cas9 and the sgRNA (e.g., lentiCRISPRv2). Anneal the oligos by heating to 95°C for 5 minutes and slowly cooling to room temperature.

• Vector Cloning : Digest the lentiviral vector with the appropriate restriction enzyme (e.g., BsmBI). Ligate the annealed sgRNA oligos into the linearized vector.

• Transformation : Transform the ligated product into competent E. coli and select for positive colonies on ampicillin (B1664943) plates.

• Verification : Isolate plasmid DNA from several colonies and verify the correct insertion of the sgRNA sequence by Sanger sequencing.

Protocol 2: Lentivirus Production and Cell Line Transduction

• Cell Culture : Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Transfection : Co-transfect HEK293T cells with the sequence-verified lentiviral vector and packaging plasmids (e.g., psPAX2 and pMD2.G) using a suitable transfection reagent.

• Virus Harvest : Harvest the lentivirus-containing supernatant at 48 and 72 hours post-transfection. Pool and filter the supernatant through a 0.45 µm filter.

• Transduction : Seed the target cancer cell line (e.g., a bladder cancer cell line such as T24) at an appropriate density. Transduce the cells with the harvested lentivirus in the presence of polybrene (8 µg/mL).

• Selection : At 48 hours post-transduction, begin selection of transduced cells by adding puromycin to the culture medium at a pre-determined optimal concentration.

Protocol 3: Single-Cell Cloning and Knockout Validation

• Single-Cell Seeding : After puromycin selection, dilute the cells to a concentration of approximately 10 cells/mL and seed 100 µL per well in a 96-well plate to achieve single-cell clones.

• Clonal Expansion : Monitor the plates for single-colony formation and expand the clones into larger culture vessels.

• Genomic DNA Extraction : Extract genomic DNA from a portion of each expanded clone.

• PCR and Sequencing : Amplify the genomic region targeted by the sgRNA using PCR. Purify the PCR product and send for Sanger sequencing to identify insertions or deletions (indels) that result in a frameshift mutation.[6]

• Western Blot Analysis : Lyse a portion of each clone and perform a Western blot using a validated antibody against RIPK3 to confirm the absence of protein expression in the knockout clones.[6]

Protocol 4: Phenotypic Assays

• Cell Viability Assay :

  • Seed wild-type (WT) and validated RIPK3-knockout (KO) cells in 96-well plates.

  • Treat the cells with a range of Isoscabertopin concentrations for 48 or 72 hours.

  • Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo.

  • Calculate the half-maximal inhibitory concentration (IC50) for both WT and KO cell lines.

• ROS Production Assay :

  • Seed WT and RIPK3-KO cells in a black, clear-bottom 96-well plate.

  • Treat the cells with Isoscabertopin at a concentration near the IC50 of the WT cells.

  • At various time points, load the cells with a ROS-sensitive fluorescent probe (e.g., DCFDA).

  • Measure the fluorescence intensity using a plate reader to quantify ROS levels.

• Western Blot for Pathway Analysis :

  • Treat WT and RIPK3-KO cells with Isoscabertopin.

  • Lyse the cells at different time points and perform Western blotting for key proteins in the necroptosis and related signaling pathways, such as phosphorylated MLKL (pMLKL), FAK, p-FAK, Akt, and p-Akt.

Data Presentation

Table 1: Validation of RIPK3 Knockout Clones

Clone ID	Sanger Sequencing Result	RIPK3 Protein Expression (relative to WT)
WT	Wild-type sequence	1.00
KO Clone #1	2 bp deletion (frameshift)	< 0.05
KO Clone #2	5 bp insertion (frameshift)	< 0.05
KO Clone #3	In-frame 3 bp deletion	0.85

Table 2: Effect of RIPK3 Knockout on Isoscabertopin Cytotoxicity

Cell Line	Isoscabertopin IC50 (µM)	Fold Change in IC50 (vs. WT)
Wild-Type (WT)	5.2 ± 0.4	1.0
RIPK3-KO Clone #1	48.7 ± 3.1	9.4
RIPK3-KO Clone #2	51.3 ± 4.5	9.9

Table 3: Quantification of ROS Production

Cell Line	Treatment	Fold Increase in ROS (vs. Untreated WT)
Wild-Type (WT)	Untreated	1.0
Wild-Type (WT)	Isoscabertopin (5 µM)	4.8 ± 0.6
RIPK3-KO Clone #1	Untreated	1.1 ± 0.2
RIPK3-KO Clone #1	Isoscabertopin (5 µM)	1.5 ± 0.3

Signaling Pathway Diagrams

Proposed Mechanism of Isoscabertopin

Caption: Proposed mechanism of Isoscabertopin-induced necroptosis.

CRISPR-Cas9 Knockout Logic

Caption: Rationale for using RIPK3 knockout to validate Isoscabertopin's mechanism.

Conclusion

The application of CRISPR-Cas9 technology provides a definitive method for validating the molecular mechanism of novel anti-cancer compounds like Isoscabertopin. By demonstrating that the knockout of a key pathway component, such as RIPK3, leads to significant resistance to the drug, researchers can confidently establish a causal link between the drug's activity and the targeted signaling pathway. This robust validation is essential for the continued development and optimization of Isoscabertopin as a potential therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Webinar: How to use CRISPR-Cas9 for knockout, knock-in, and gene activation [horizondiscovery.com]
• 5. criver.com [criver.com]
• 6. Protocol: CRISPR gene knockout protocol (Part 3): Single Cell Isolation and Positive Clones Validation_Vitro Biotech [vitrobiotech.com]

Assessing Metabolic Reprogramming Induced by Isoscabertopin Using the Seahorse XF Assay

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isoscabertopin, a sesquiterpene lactone, has garnered interest for its potential therapeutic properties, including anti-cancer activities. A related compound, Scabertopin, has been shown to induce reactive oxygen species (ROS) production and inhibit the FAK/PI3K/Akt signaling pathway in bladder cancer cells, suggesting a potential impact on cellular metabolism.[1] The Agilent Seahorse XF Analyzer is a powerful tool for investigating these metabolic changes in real-time by measuring the two major energy-producing pathways: mitochondrial respiration and glycolysis.[2][3] This is accomplished by monitoring the oxygen consumption rate (OCR) as a measure of mitochondrial respiration and the extracellular acidification rate (ECAR) as an indicator of glycolysis.[3][4][5]

This application note provides detailed protocols for utilizing the Seahorse XF Cell Mito Stress Test and the Seahorse XF Glycolysis Stress Test to evaluate the metabolic effects of Isoscabertopin on live cells.

Potential Signaling Pathway of Isoscabertopin in Cellular Metabolism

Based on the activity of related compounds, Isoscabertopin may induce cellular stress and impact metabolic pathways. A plausible hypothetical mechanism involves the induction of ROS, which can affect mitochondrial function and upstream signaling pathways like PI3K/Akt that are known to regulate metabolism.

Caption: Hypothetical signaling pathway of Isoscabertopin's metabolic effects.

Data Presentation

The following tables represent hypothetical data to illustrate the potential metabolic effects of Isoscabertopin as measured by Seahorse XF assays.

Table 1: Hypothetical Effects of Isoscabertopin on Mitochondrial Respiration (OCR)

Parameter	Vehicle Control (pmol/min)	Isoscabertopin (10 µM) (pmol/min)	% Change
Basal Respiration	150 ± 10	110 ± 8	-26.7%
ATP-Linked Respiration	100 ± 7	65 ± 5	-35.0%
Maximal Respiration	250 ± 15	150 ± 12	-40.0%
Spare Respiratory Capacity	100 ± 12	40 ± 6	-60.0%
Proton Leak	50 ± 5	45 ± 4	-10.0%
Non-Mitochondrial Respiration	20 ± 3	20 ± 2	0%

Table 2: Hypothetical Effects of Isoscabertopin on Glycolysis (ECAR)

Parameter	Vehicle Control (mpH/min)	Isoscabertopin (10 µM) (mpH/min)	% Change
Glycolysis	40 ± 3	55 ± 4	+37.5%
Glycolytic Capacity	80 ± 6	95 ± 7	+18.8%
Glycolytic Reserve	40 ± 5	40 ± 5	0%
Non-Glycolytic Acidification	15 ± 2	15 ± 2	0%

Experimental Protocols

Experimental Workflow

Caption: General workflow for the Seahorse XF assay with Isoscabertopin treatment.

I. Cell Seeding and Treatment

• Cell Culture: Culture the chosen cell line under standard conditions.

• Seeding: Seed cells into an Agilent Seahorse XF96 or XF24 cell culture microplate at a pre-determined optimal density. Allow cells to adhere and grow overnight in a 37°C, 5% CO₂ incubator.

• Treatment: On the day following seeding, treat the cells with the desired concentrations of Isoscabertopin (e.g., 1, 5, 10, 25 µM) and a vehicle control. The incubation time should be optimized (e.g., 6, 12, or 24 hours) based on the expected mechanism of action.

II. Seahorse XF Sensor Cartridge Hydration

• Hydration: The day before the assay, place the Seahorse XF sensor cartridge upside down. Pipette 200 µL of Seahorse XF Calibrant into each well of the utility plate.[6]

• Incubation: Lower the sensor cartridge onto the utility plate, ensuring the sensors are submerged. Place the assembly in a non-CO₂ 37°C incubator overnight.[6][7]

III. Seahorse XF Cell Mito Stress Test Protocol

This assay measures key parameters of mitochondrial function by using modulators that target components of the electron transport chain (ETC).[4][8]

• Assay Medium Preparation: Prepare the Seahorse XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine.[9] Warm the medium to 37°C and adjust the pH to 7.4 ± 0.05.[10][11]

• Cell Preparation:

  • Remove the cell culture medium from the Seahorse plate.

  • Gently wash the cells once with 180 µL of pre-warmed assay medium.[7]

  • Add 180 µL of fresh assay medium to each well.[7]

  • Incubate the plate in a non-CO₂ 37°C incubator for 45-60 minutes to allow temperature and pH to equilibrate.[7]

• Compound Loading: Prepare stock solutions of the Mito Stress Test compounds (Oligomycin, FCCP, Rotenone/Antimycin A) in the assay medium. Load the sensor cartridge ports as follows:

  • Port A: 20 µL of Oligomycin (final concentration 1.0-2.0 µM).[9]

  • Port B: 22 µL of FCCP (final concentration 0.5-1.0 µM, requires optimization).[9]

  • Port C: 25 µL of Rotenone/Antimycin A mix (final concentration 0.5 µM each).[9]

• Run Assay: Place the cell culture plate into the Seahorse XF Analyzer and execute the Cell Mito Stress Test protocol.[9]

IV. Seahorse XF Glycolysis Stress Test Protocol

This assay measures key parameters of glycolytic flux by monitoring ECAR.[5]

• Assay Medium Preparation: Prepare the Seahorse XF Base Medium supplemented with 2 mM glutamine. Do not add glucose or pyruvate.[10] Warm the medium to 37°C and adjust the pH to 7.4 ± 0.05.[10]

• Cell Preparation: Follow the same washing and incubation steps as described in the Mito Stress Test protocol, using the glycolysis assay medium.

• Compound Loading: Prepare stock solutions of the Glycolysis Stress Test compounds (Glucose, Oligomycin, 2-Deoxy-D-glucose) in the glycolysis assay medium.[5] Load the sensor cartridge ports as follows:

  • Port A: 20 µL of Glucose (final concentration 10 mM).[12]

  • Port B: 22 µL of Oligomycin (final concentration 1.0-2.0 µM).[12]

  • Port C: 25 µL of 2-Deoxy-D-glucose (2-DG) (final concentration 50 mM).[12]

• Run Assay: Place the cell culture plate into the Seahorse XF Analyzer and execute the Glycolysis Stress Test protocol.

V. Data Normalization and Analysis

Following the completion of the assay, normalize the OCR and ECAR data. This can be done by lysing the cells in the plate and performing a protein quantification assay (e.g., BCA).[12] The Seahorse XF software can then be used to calculate the various metabolic parameters, which should be reported as mean ± standard deviation.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Extracellular flux assay (Seahorse assay): Diverse applications in metabolic research across biological disciplines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. tabaslab.com [tabaslab.com]
• 8. agilent.com [agilent.com]
• 9. content.protocols.io [content.protocols.io]
• 10. An Optimized Protocol to Analyze Glycolysis and Mitochondrial Respiration in Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of mitochondrial respiration in adherent cells by Seahorse XF96 Cell Mito Stress Test - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Glycolysis stress test in organoids [protocols.io]

Live-Cell Imaging of Isoscabertopin's Effects on Cellular Morphology

Application Notes and Protocols for Researchers

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated promising anti-tumor properties.[1] Sesquiterpene lactones as a class are known to induce apoptosis, cell cycle arrest, and modulate various signaling pathways, leading to significant changes in cellular morphology.[2][3] These morphological alterations, which include cell shrinkage, membrane blebbing, and cytoskeletal rearrangements, serve as key indicators of a compound's cytotoxic and apoptotic activity.

Live-cell imaging offers a powerful approach to study the dynamic effects of Isoscabertopin on cellular morphology in real-time. This document provides detailed protocols for utilizing live-cell microscopy to observe and quantify the morphological changes induced by Isoscabertopin, offering valuable insights into its mechanism of action. The following protocols are designed for researchers, scientists, and drug development professionals engaged in the evaluation of novel anti-cancer compounds.

Key Applications

• Real-time monitoring of Isoscabertopin-induced morphological changes.

• Quantitative analysis of apoptosis and necrosis.

• Assessment of cytoskeletal dynamics and integrity.

• Elucidation of the signaling pathways involved in Isoscabertopin's mechanism of action.

Experimental Workflow

The following diagram outlines the general workflow for investigating the effects of Isoscabertopin on cellular morphology using live-cell imaging.

Caption: Experimental workflow for live-cell imaging of Isoscabertopin's effects.

Protocol 1: Live-Cell Imaging of Morphological Changes and Apoptosis

This protocol describes the use of live-cell imaging to monitor general morphological changes and apoptosis in cells treated with Isoscabertopin.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium

• Glass-bottom imaging dishes or plates

• Isoscabertopin stock solution (in DMSO)

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Live-cell imaging microscope with environmental chamber (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Seed cells onto glass-bottom imaging dishes at a density that will result in 50-70% confluency at the time of imaging.

  • Allow cells to adhere and grow for 24 hours in a standard cell culture incubator.

• Staining for Apoptosis:

  • Prepare a staining solution containing Annexin V-FITC and PI in binding buffer, according to the manufacturer's instructions.

  • Wash the cells once with 1X binding buffer.

  • Incubate the cells with the staining solution for 15 minutes at room temperature, protected from light.

• Isoscabertopin Treatment:

  • Prepare fresh dilutions of Isoscabertopin in complete culture medium to the desired final concentrations. Include a vehicle control (DMSO).

  • After the staining incubation, gently wash the cells twice with 1X binding buffer.

  • Add the Isoscabertopin-containing medium to the cells.

• Live-Cell Imaging:

  • Immediately place the imaging dish on the microscope stage within the environmental chamber.

  • Acquire images at regular intervals (e.g., every 15-30 minutes) for the desired duration (e.g., 24-48 hours).

  • Use phase-contrast or DIC microscopy to visualize overall cell morphology.

  • Use the appropriate fluorescence channels to detect Annexin V-FITC (early apoptosis) and PI (late apoptosis/necrosis).

• Data Analysis:

  • Analyze the time-lapse images to observe morphological changes such as cell rounding, shrinkage, and membrane blebbing.

  • Quantify the number of Annexin V-positive and PI-positive cells at each time point to determine the kinetics of apoptosis and necrosis.

Quantitative Data Summary:

Treatment Group	% Apoptotic Cells (Annexin V+) at 24h	% Necrotic Cells (PI+) at 24h	Average Change in Cell Area (%)
Vehicle Control
Isoscabertopin (X µM)
Isoscabertopin (Y µM)
Isoscabertopin (Z µM)

Protocol 2: Visualizing Cytoskeletal Dynamics

This protocol focuses on observing the effects of Isoscabertopin on the cytoskeleton, a key determinant of cell shape and integrity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Glass-bottom imaging dishes

• Isoscabertopin stock solution

• Fluorescent protein-tagged cytoskeletal marker (e.g., LifeAct-GFP for F-actin, Tubulin-RFP for microtubules)

• Transfection reagent

• Live-cell imaging microscope

Procedure:

• Transfection:

  • Seed cells in imaging dishes.

  • At 70-80% confluency, transfect the cells with the desired fluorescent cytoskeletal marker plasmid using a suitable transfection reagent, following the manufacturer's protocol.

  • Allow 24-48 hours for protein expression.

• Isoscabertopin Treatment:

  • Prepare dilutions of Isoscabertopin in complete culture medium.

  • Replace the medium in the imaging dishes with the Isoscabertopin-containing medium.

• Live-Cell Imaging:

  • Place the dish on the microscope stage.

  • Acquire time-lapse fluorescence images to visualize the dynamics of the actin cytoskeleton or microtubules.

  • Capture images at appropriate intervals to observe changes in cytoskeletal organization, such as filament bundling, depolymerization, or collapse.

• Data Analysis:

  • Qualitatively describe the observed changes in the cytoskeleton.

  • Quantify parameters such as filament length, density, and cellular distribution using image analysis software.

Quantitative Data Summary:

Treatment Group	Average Microtubule Length (µm)	Actin Stress Fiber Integrity Score (Arbitrary Units)
Vehicle Control
Isoscabertopin (X µM)
Isoscabertopin (Y µM)

Potential Signaling Pathway

Isoscabertopin, like other sesquiterpene lactones, is likely to induce apoptosis through the intrinsic pathway, potentially involving the modulation of NF-κB signaling.

Caption: Proposed signaling pathway for Isoscabertopin-induced apoptosis.

Troubleshooting

• Phototoxicity: Minimize laser power and exposure times. Use sensitive detectors.

• Poor Cell Health: Ensure proper environmental control (temperature, CO2). Use fresh, high-quality reagents.

• Low Transfection Efficiency: Optimize transfection protocol for the specific cell line.

• Weak Fluorescent Signal: Ensure proper expression of fluorescent proteins or efficient loading of dyes.

Conclusion

Live-cell imaging is an indispensable tool for elucidating the cellular and molecular mechanisms of anti-cancer compounds. The protocols and information provided here offer a robust framework for investigating the effects of Isoscabertopin on cellular morphology, apoptosis, and cytoskeletal dynamics. These studies will contribute to a deeper understanding of its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isodeoxyelephantopin from Elephantopus scaber (Didancao) induces cell cycle arrest and caspase-3-mediated apoptosis in breast carcinoma T47D cells and lung carcinoma A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Identifying Isoscabertopin's Protein Interactions Using Co-immunoprecipitation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpenoid lactone isolated from Elephantopus scaber L., has demonstrated promising anti-tumor activities.[1] Further investigation into its anti-inflammatory and hepatoprotective properties is also underway.[2] To fully elucidate its mechanism of action and identify potential therapeutic targets, it is crucial to understand how Isoscabertopin interacts with cellular proteins. Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to study protein-protein interactions in vivo.[3][4][5] This document provides detailed application notes and protocols for utilizing Co-IP to identify the protein interaction partners of Isoscabertopin, thereby aiding in drug development and mechanism-of-action studies.[6]

Co-immunoprecipitation is a robust method for isolating a target protein and its binding partners from a cell lysate.[7] The technique involves using an antibody specific to a "bait" protein to pull it out of solution, bringing along any associated "prey" proteins.[8] These interacting proteins can then be identified using methods like Western blotting or mass spectrometry.

Experimental Strategy for Isoscabertopin

As a small molecule, Isoscabertopin itself cannot be the direct "bait" in a conventional Co-IP experiment. Therefore, a common strategy is to hypothesize a primary protein target based on preliminary data or computational modeling. This suspected interacting protein will then serve as the "bait" to pull down a complex of proteins whose interaction may be modulated by Isoscabertopin.

I. Experimental Workflow

The overall workflow for identifying Isoscabertopin's protein interactions using Co-IP is depicted below. This process begins with cell culture and treatment, followed by cell lysis, immunoprecipitation of the bait protein, and finally, analysis of the co-precipitated proteins.

Figure 1: A general workflow for Co-immunoprecipitation.

II. Detailed Experimental Protocols

This section provides a step-by-step protocol for a Co-IP experiment designed to identify protein interactions with a hypothetical bait protein in the presence of Isoscabertopin.

A. Reagents and Buffers

Reagent/Buffer	Composition	Storage
PBS (Phosphate-Buffered Saline)	137 mM NaCl, 2.7 mM KCl, 10 mM Na2HPO4, 1.8 mM KH2PO4, pH 7.4	Room Temperature
Cell Lysis Buffer (Non-denaturing)	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40	4°C
Protease Inhibitor Cocktail	Commercially available (e.g., cOmplete™ Protease Inhibitor Cocktail)	-20°C
Phosphatase Inhibitor Cocktail	Commercially available (e.g., PhosSTOP™)	4°C
Wash Buffer	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% NP-40	4°C
Elution Buffer (Denaturing)	1X SDS-PAGE Sample Buffer (Laemmli buffer)	Room Temperature
Protein A/G Agarose (B213101) Beads	Commercially available slurry	4°C
Primary Antibody	Specific for the bait protein	4°C or -20°C
Isotype Control IgG	From the same species as the primary antibody	4°C or -20°C
Isoscabertopin Stock Solution	Dissolved in DMSO	-20°C

B. Protocol

• Cell Culture and Treatment:

  • Culture cells to ~80-90% confluency in appropriate media.

  • Treat cells with the desired concentration of Isoscabertopin or vehicle (DMSO) for the specified time.

• Cell Lysis:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors to the cells.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Transfer the supernatant (cleared lysate) to a new pre-chilled tube.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Lysate Pre-clearing (Optional but Recommended):

  • To 1 mg of total protein lysate, add 20 µL of Protein A/G agarose bead slurry.

  • Incubate for 1 hour at 4°C with gentle rotation.

  • Centrifuge at 1,000 x g for 1 minute at 4°C.

  • Carefully transfer the supernatant to a new tube, avoiding the beads.

• Immunoprecipitation:

  • To the pre-cleared lysate, add 1-5 µg of the primary antibody against the bait protein.

  • As a negative control, add an equivalent amount of isotype control IgG to a separate tube of pre-cleared lysate.

  • Incubate for 4 hours to overnight at 4°C with gentle rotation.

  • Add 30 µL of Protein A/G agarose bead slurry to each tube.

  • Incubate for an additional 1-2 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C.

  • Carefully remove the supernatant.

  • Wash the beads three to five times with 1 mL of ice-cold wash buffer. After each wash, pellet the beads and discard the supernatant.

• Elution:

  • After the final wash, remove all residual supernatant.

  • Add 50 µL of 1X SDS-PAGE sample buffer to the beads.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the proteins and denature them.

  • Centrifuge at 14,000 x g for 1 minute to pellet the beads.

  • Carefully transfer the supernatant containing the eluted proteins to a new tube.

• Analysis:

  • The eluted samples are now ready for analysis by SDS-PAGE and Western blotting or mass spectrometry.

III. Data Presentation and Interpretation

Quantitative data from Western blot analysis should be presented in a clear and organized manner. Densitometry can be used to quantify the band intensities.

Table 1: Densitometric Analysis of Co-immunoprecipitated Proteins

Treatment	Bait Protein Pulldown (Arbitrary Units)	Co-precipitated Protein X (Arbitrary Units)	Fold Change in Interaction
Vehicle (DMSO)	100 ± 5.2	85 ± 4.1	1.0
Isoscabertopin (10 µM)	98 ± 6.1	150 ± 7.5	1.76
Isotype Control IgG	2 ± 0.5	3 ± 0.8	N/A

Data are presented as mean ± standard deviation from three independent experiments.

IV. Hypothetical Signaling Pathway

Based on its known anti-tumor and anti-inflammatory activities, Isoscabertopin may interfere with signaling pathways involved in cell proliferation and inflammation, such as the NF-κB pathway. The following diagram illustrates a hypothetical scenario where Isoscabertopin modulates the interaction between two proteins in this pathway.

Figure 2: Hypothetical modulation of the NF-κB pathway by Isoscabertopin.

The protocols and guidelines presented here provide a comprehensive framework for researchers to investigate the protein interactions of Isoscabertopin using co-immunoprecipitation. Identifying the molecular targets of this promising natural compound will be instrumental in understanding its therapeutic effects and advancing its development as a potential drug candidate. Successful application of these methods will contribute valuable insights into the complex biological networks modulated by Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. Protein-Protein Interactions: Co-Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protein-Protein Interactions: Co-immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Designing an Efficient Co‑immunoprecipitation (Co‑IP) Protocol | MtoZ Biolabs [mtoz-biolabs.com]
• 7. assaygenie.com [assaygenie.com]
• 8. Co-Immunoprecipitation (Co-IP) | Thermo Fisher Scientific - US [thermofisher.com]

Unveiling the Transcriptomic Impact of Isoscabertopin: An RNA-seq-Based Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone with noted anti-tumor properties, presents a promising avenue for oncological research.[1] Understanding its molecular mechanism is pivotal for its development as a therapeutic agent. This document provides a detailed application note and a comprehensive set of protocols for utilizing RNA sequencing (RNA-seq) to elucidate the global gene expression changes induced by Isoscabertopin in cancer cell lines. The presented workflow, from cell culture to bioinformatic analysis, offers a robust framework for identifying modulated signaling pathways and potential biomarkers, thereby accelerating the investigation of Isoscabertopin's therapeutic potential.

Introduction

Isoscabertopin is a natural compound recognized for its anti-tumor activities.[1] To harness its full therapeutic potential, a deep understanding of its mechanism of action at the molecular level is essential. RNA sequencing (RNA-seq) is a powerful technology that enables a comprehensive and unbiased analysis of the transcriptome, providing insights into the gene expression alterations that follow drug treatment.[2][3] By applying RNA-seq, researchers can identify the signaling pathways and biological processes affected by Isoscabertopin, uncover potential biomarkers for drug response, and generate novel hypotheses for further investigation.

This application note details a complete workflow for an RNA-seq experiment designed to study the effects of Isoscabertopin. It includes protocols for cell treatment, RNA extraction, library preparation, sequencing, and a comprehensive data analysis pipeline. The goal is to provide researchers with the necessary tools to independently assess the transcriptomic impact of Isoscabertopin and similar compounds.

Experimental Workflow

The overall experimental workflow for analyzing the gene expression changes induced by Isoscabertopin using RNA-seq is depicted below.

Caption: Experimental workflow for RNA-seq analysis of Isoscabertopin's effects.

Data Presentation: Summary of Quantitative Data

Following bioinformatic analysis, the quantitative data should be summarized in clear and structured tables. Below are examples of how to present the key findings.

Table 1: Top 10 Differentially Expressed Genes (DEGs) in Response to Isoscabertopin Treatment

Gene Symbol	Log2 Fold Change	p-value	Adjusted p-value (FDR)
GENE_A	2.58	1.2e-15	3.5e-14
GENE_B	-3.12	4.5e-12	8.1e-11
GENE_C	1.98	7.8e-10	9.2e-09
GENE_D	-2.75	2.3e-09	2.5e-08
GENE_E	2.15	9.1e-09	9.5e-08
GENE_F	-1.89	1.4e-08	1.5e-07
GENE_G	1.76	3.2e-08	3.3e-07
GENE_H	-2.03	5.6e-08	5.7e-07
GENE_I	2.21	8.9e-08	9.0e-07
GENE_J	-1.95	1.1e-07	1.2e-06

Table 2: Enriched KEGG Pathways Among Differentially Expressed Genes

Pathway Name	Number of DEGs in Pathway	p-value	Adjusted p-value (FDR)
NF-kappa B signaling pathway	25	2.1e-08	5.5e-07
Apoptosis	30	1.5e-07	3.2e-06
p53 signaling pathway	18	4.3e-06	7.8e-05
MAPK signaling pathway	35	8.9e-06	1.5e-04
PI3K-Akt signaling pathway	28	1.2e-05	1.9e-04

Table 3: Gene Ontology (GO) Enrichment Analysis - Biological Process

GO Term	Number of DEGs	p-value	Adjusted p-value (FDR)
GO:0006954 - inflammatory response	42	5.6e-10	1.2e-08
GO:0006915 - apoptotic process	38	2.3e-09	4.1e-08
GO:0043065 - positive regulation of apoptotic process	25	7.8e-08	9.9e-07
GO:0007242 - intracellular signaling cascade	55	1.4e-07	1.6e-06
GO:0006468 - protein phosphorylation	48	3.1e-07	3.3e-06

Experimental Protocols

Cell Culture and Isoscabertopin Treatment

• Cell Line Selection: Choose a cancer cell line relevant to the research question (e.g., a cell line known to be sensitive to similar compounds).

• Cell Seeding: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Culture in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified incubator with 5% CO2.

• Isoscabertopin Treatment:

  • Prepare a stock solution of Isoscabertopin in DMSO.

  • Dilute the stock solution in culture media to the desired final concentration (e.g., IC50 value determined from a prior cell viability assay).

  • Treat the cells with the Isoscabertopin-containing media. Include a vehicle control group treated with the same concentration of DMSO.

  • Incubate for a predetermined time point (e.g., 24 hours).

• Cell Harvesting:

  • Aspirate the media and wash the cells with ice-cold PBS.

  • Lyse the cells directly in the well using a lysis buffer compatible with RNA extraction (e.g., TRIzol or a buffer from a commercial kit).

RNA Extraction and Quality Control

• RNA Extraction:

  • Extract total RNA from the cell lysates using a TRIzol-based method or a column-based RNA purification kit, following the manufacturer's instructions.[4]

  • Incorporate a DNase treatment step to remove any contaminating genomic DNA.

• RNA Quality Control:

  • Quantification: Measure the RNA concentration using a spectrophotometer (e.g., NanoDrop) or a fluorometric method (e.g., Qubit).

  • Integrity: Assess the RNA integrity by calculating the RNA Integrity Number (RIN) using an Agilent Bioanalyzer or a similar instrument. A RIN value ≥ 7 is recommended for RNA-seq.

RNA-seq Library Preparation

• mRNA Enrichment:

  • Enrich for polyadenylated mRNA from the total RNA using oligo(dT) magnetic beads.[5] This step removes ribosomal RNA, which constitutes the majority of total RNA.

• RNA Fragmentation:

  • Fragment the enriched mRNA into smaller pieces using divalent cations under elevated temperatures.[5]

• cDNA Synthesis:

  • Synthesize the first strand of cDNA from the fragmented RNA using reverse transcriptase and random hexamer primers.

  • Synthesize the second strand of cDNA using DNA Polymerase I and RNase H.

• End Repair and Adapter Ligation:

  • Repair the ends of the double-stranded cDNA fragments to create blunt ends.

  • Ligate sequencing adapters to the ends of the cDNA fragments. These adapters contain sequences necessary for sequencing and for indexing (barcoding) the samples.

• Library Amplification and Size Selection:

  • Amplify the adapter-ligated library via PCR to generate a sufficient quantity for sequencing.

  • Perform size selection of the final library to obtain fragments of a desired length (e.g., 200-500 bp).

• Library Quality Control:

  • Quantify the final library concentration.

  • Assess the size distribution of the library using an Agilent Bioanalyzer.

Sequencing

• Sequencing Platform: Sequence the prepared libraries on a high-throughput sequencing platform, such as an Illumina NovaSeq or NextSeq.

• Sequencing Depth: Aim for a sequencing depth of 20-30 million reads per sample for differential gene expression analysis of bulk RNA-seq.[6]

• Read Length: Choose a suitable read length, for example, paired-end 150 bp reads.

Bioinformatic Analysis

• Quality Control of Raw Reads: Use a tool like FastQC to assess the quality of the raw sequencing reads.

• Read Trimming: If necessary, trim low-quality bases and adapter sequences from the reads using tools like Trimmomatic or Cutadapt.

• Alignment to Reference Genome: Align the trimmed reads to a reference genome using a splice-aware aligner such as STAR.

• Gene Expression Quantification: Count the number of reads mapping to each gene using tools like HTSeq-count or featureCounts. Alternatively, use quantification tools like RSEM or Salmon.

• Differential Gene Expression Analysis:

  • Import the gene count matrix into a statistical analysis package like DESeq2 or edgeR in R.

  • Perform normalization to account for differences in library size and RNA composition.

  • Identify differentially expressed genes between the Isoscabertopin-treated and control groups based on statistical significance (e.g., adjusted p-value < 0.05) and fold change.

• Pathway and Gene Ontology (GO) Enrichment Analysis:

  • Use the list of differentially expressed genes to perform enrichment analysis using tools like GSEA, DAVID, or Metascape.

  • Identify significantly enriched KEGG pathways and GO terms to understand the biological functions affected by Isoscabertopin.

Potential Signaling Pathways Modulated by Isoscabertopin

Based on studies of similar compounds like Deoxyelephantopin, Isoscabertopin may exert its anti-tumor effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.[7]

NF-κB Signaling Pathway

The NF-κB pathway is crucial for regulating genes involved in inflammation, immunity, and cell survival.[7] Its aberrant activation is a hallmark of many cancers. Isoscabertopin may inhibit this pathway, leading to a decrease in the expression of pro-survival genes.

Caption: Putative inhibition of the NF-κB signaling pathway by Isoscabertopin.

Intrinsic Apoptosis Pathway

The intrinsic apoptosis pathway is a critical mechanism for programmed cell death, often dysregulated in cancer. Isoscabertopin may induce apoptosis by altering the balance of pro- and anti-apoptotic proteins of the Bcl-2 family.[7]

Caption: Proposed mechanism of apoptosis induction by Isoscabertopin.

Conclusion

The application of RNA-seq provides a powerful and comprehensive approach to unraveling the molecular mechanisms of Isoscabertopin. The protocols and data presentation formats outlined in this document offer a standardized framework for conducting and interpreting such studies. By identifying the key genes and pathways modulated by Isoscabertopin, researchers can gain crucial insights into its anti-tumor activity, paving the way for its rational development as a novel cancer therapeutic. The integration of transcriptomic data with other 'omics' approaches will further enhance our understanding of Isoscabertopin's biological effects.[8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rna-seqblog.com [rna-seqblog.com]
• 3. blog.championsoncology.com [blog.championsoncology.com]
• 4. RNA extraction and RNA-seq library preparation [bio-protocol.org]
• 5. mmjggl.caltech.edu [mmjggl.caltech.edu]
• 6. alitheagenomics.com [alitheagenomics.com]
• 7. mdpi.com [mdpi.com]
• 8. RNA-Seq Experimental Design Guide for Drug Discovery | Lexogen [lexogen.com]

Application Notes and Protocols for In Situ Hybridization: Localizing Isoscabertopin's Target mRNA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone, has demonstrated significant anti-tumor and anti-inflammatory properties. Understanding the molecular mechanism of Isoscabertopin is crucial for its development as a therapeutic agent. A key aspect of its mechanism of action is the regulation of gene expression. In situ hybridization (ISH) is a powerful technique to visualize and quantify mRNA transcripts within the cellular context of tissues, providing valuable insights into the spatial and temporal dynamics of drug-target engagement.[1][2][3]

These application notes provide a detailed protocol for using in situ hybridization to identify and localize the target mRNA of Isoscabertopin. Based on the known anti-inflammatory effects of sesquiterpene lactones, which are often mediated through the inhibition of the NF-κB signaling pathway, we hypothesize that a key target of Isoscabertopin is the mRNA of Tumor Necrosis Factor-alpha (TNF-α), a major pro-inflammatory cytokine.[2][4][5] This protocol is designed for researchers in oncology, immunology, and pharmacology to investigate the effects of Isoscabertopin on TNF-α mRNA expression in relevant cell or tissue models.

Putative Signaling Pathway of Isoscabertopin

Many sesquiterpene lactones exert their anti-inflammatory effects by inhibiting the transcription factor NF-κB.[4][5] NF-κB is a key regulator of the inflammatory response, and its activation leads to the transcription of numerous pro-inflammatory genes, including TNF-α. Isoscabertopin is hypothesized to inhibit the NF-κB signaling pathway, thereby downregulating the expression of TNF-α mRNA.

Figure 1: Hypothesized NF-κB signaling pathway inhibited by Isoscabertopin.

Experimental Workflow for In Situ Hybridization

The following diagram outlines the key steps for performing in situ hybridization to detect TNF-α mRNA in tissue samples treated with Isoscabertopin.

Figure 2: Experimental workflow for in situ hybridization.

Quantitative Data Presentation

The following table presents hypothetical data from an in situ hybridization experiment designed to quantify the effect of Isoscabertopin on TNF-α mRNA expression in an inflammatory tissue model. The data is presented as the average signal intensity per cell, a common metric in quantitative ISH analysis.

Treatment Group	Isoscabertopin Conc. (µM)	Average TNF-α mRNA Signal Intensity (Arbitrary Units)	Standard Deviation	P-value vs. Control
Vehicle Control	0	150.2	12.5	-
Isoscabertopin	1	115.8	9.8	< 0.05
Isoscabertopin	5	75.4	6.2	< 0.01
Isoscabertopin	10	42.1	4.5	< 0.001

Table 1: Hypothetical Quantitative Analysis of TNF-α mRNA Expression Following Isoscabertopin Treatment. Signal intensity was measured using image analysis software and normalized to the number of cells.

Detailed Experimental Protocol: In Situ Hybridization for TNF-α mRNA

This protocol is adapted for formalin-fixed, paraffin-embedded (FFPE) tissue sections and utilizes a digoxigenin (B1670575) (DIG)-labeled RNA probe.

Materials and Reagents:

• FFPE tissue sections on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• DEPC-treated water

• Phosphate-buffered saline (PBS)

• Proteinase K

• 4% Paraformaldehyde (PFA) in PBS

• Triethanolamine (B1662121)

• Acetic anhydride (B1165640)

• Hybridization buffer

• DIG-labeled anti-sense and sense TNF-α RNA probes

• 20x and 2x Saline-Sodium Citrate (SSC) buffer

• Blocking reagent

• Anti-digoxigenin-AP (alkaline phosphatase) Fab fragments

• NBT/BCIP stock solution (chromogenic substrate)

• Nuclear Fast Red counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene for 2 x 5 minutes.

  • Rehydrate through a graded series of ethanol: 100% (2 x 3 minutes), 95% (1 minute), 70% (1 minute).

  • Rinse in DEPC-treated water for 5 minutes.

• Permeabilization:

  • Incubate slides in Proteinase K solution (10 µg/mL in PBS) at 37°C for 15 minutes.

  • Wash with PBS for 2 x 5 minutes.

• Post-fixation:

  • Fix slides in 4% PFA in PBS for 10 minutes at room temperature.

  • Wash with PBS for 2 x 5 minutes.

• Acetylation:

  • Incubate slides in 0.1 M triethanolamine for 2 minutes.

  • Add acetic anhydride to a final concentration of 0.25% and incubate for 10 minutes.

  • Wash with PBS for 5 minutes.

• Prehybridization:

  • Apply hybridization buffer to the sections and incubate in a humidified chamber at 55°C for 2 hours.

• Hybridization:

  • Denature the DIG-labeled TNF-α anti-sense and sense (negative control) probes by heating at 80°C for 5 minutes.

  • Dilute the probes in pre-warmed hybridization buffer.

  • Remove the prehybridization buffer and apply the probe solution to the sections.

  • Cover with a coverslip and incubate overnight at 55°C in a humidified chamber.

• Post-Hybridization Washes:

  • Carefully remove the coverslips.

  • Wash slides in 2x SSC at 55°C for 2 x 30 minutes.

  • Wash in 0.2x SSC at 55°C for 2 x 30 minutes.

  • Rinse in PBS at room temperature.

• Immunodetection:

  • Block non-specific binding by incubating with a blocking solution for 1 hour at room temperature.

  • Incubate with anti-digoxigenin-AP Fab fragments diluted in blocking solution for 2 hours at room temperature.

  • Wash with PBS for 3 x 10 minutes.

• Signal Detection:

  • Equilibrate slides in detection buffer for 5 minutes.

  • Incubate with NBT/BCIP solution in the dark until the desired color intensity is reached.

  • Stop the reaction by washing with DEPC-treated water.

• Counterstaining and Mounting:

  • Counterstain with Nuclear Fast Red for 1-2 minutes.

  • Dehydrate through a graded series of ethanol and clear in xylene.

  • Mount with a permanent mounting medium.

Data Analysis:

Images of the stained sections should be captured using a bright-field microscope. Quantitative analysis can be performed using image analysis software (e.g., ImageJ/Fiji) to measure the intensity of the chromogenic signal within defined regions of interest. The signal intensity can be normalized to the number of cells (identified by the counterstain) to provide a semi-quantitative measure of mRNA expression.

Disclaimer: This protocol provides a general guideline. Optimization of incubation times, temperatures, and reagent concentrations may be necessary depending on the specific tissue type and experimental conditions.

References

• 1. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Isoscabertopin Precipitation in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Isoscabertopin precipitation in cell culture media.

Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific issues users might encounter during their experiments.

Issue 1: Immediate Precipitate Formation Upon Adding Isoscabertopin Stock to Media

• Question: I dissolved Isoscabertopin in DMSO to create a stock solution. When I add it to my cell culture medium, a white precipitate or cloudiness appears instantly. What is happening and how can I prevent it?

• Answer: This is a common phenomenon known as "crashing out," which occurs when a compound that is highly soluble in an organic solvent like DMSO is rapidly introduced into an aqueous solution like cell culture media where it is poorly soluble.[1] The sudden change in solvent polarity causes the compound to fall out of solution.

  Potential Causes & Recommended Solutions

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Isoscabertopin in the media exceeds its aqueous solubility limit.	Decrease the final working concentration. It is crucial to first determine the maximum soluble concentration by performing a solubility test (see Experimental Protocols).
Rapid Dilution	Adding a concentrated DMSO stock directly and quickly into the media causes immediate, localized supersaturation, leading to precipitation.[1]	Add the DMSO stock solution drop-wise into the vortexing or swirling culture medium.[2] This facilitates rapid dispersion. Always add the stock to the media, not the other way around.
Low Media Temperature	The solubility of many compounds, including hydrophobic ones, decreases at lower temperatures.	Always use cell culture media that has been pre-warmed to 37°C before adding the Isoscabertopin stock solution.[1][3]
High DMSO Concentration	While DMSO is an excellent solvent for initial dissolution, a high final concentration in the media can still lead to precipitation upon dilution and can be toxic to cells.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally at or below 0.1%, to avoid solvent-induced cytotoxicity.[2]

Issue 2: Precipitate Forms Over Time During Incubation

• Question: The media containing Isoscabertopin was clear initially, but after several hours of incubation at 37°C, I observed crystal formation or cloudiness. What could be the cause?

• Answer: Delayed precipitation can occur due to several factors related to the stability of the compound in the complex environment of cell culture media over time.

  Potential Causes & Recommended Solutions

Potential Cause	Explanation	Recommended Solution
Metastable Supersaturation	The initial solution may have been supersaturated but stable. Over time, nucleation and crystal growth lead to visible precipitation.	The final concentration is likely too high for long-term stability. Reduce the working concentration of Isoscabertopin.
Temperature Fluctuations	Repeatedly removing culture plates from the incubator can cause temperature cycling, which may affect the compound's solubility.[1]	Minimize the time culture vessels are outside the stable 37°C environment. If frequent observation is needed, use a microscope with a heated stage.
Interaction with Media Components	Isoscabertopin may interact with salts, proteins (especially in serum-free media), or other components over time, leading to the formation of insoluble complexes.[3]	Test the stability of Isoscabertopin in your specific cell culture medium over the intended duration of your experiment. The presence of serum can sometimes help solubilize hydrophobic compounds, but this effect is limited.[1]
pH Shift	The CO2 environment in an incubator maintains the pH of the media. Any instability in the CO2 supply can cause a pH shift, which may affect the solubility of pH-sensitive compounds.[3]	Ensure your incubator's CO2 levels are stable and that your media is correctly buffered (e.g., with HEPES, if compatible with your cells).
Media Evaporation	In long-term experiments, evaporation can concentrate all media components, including Isoscabertopin, pushing its concentration beyond its solubility limit.[1]	Ensure proper humidification of the incubator and use low-evaporation lids on culture plates.[4]

Frequently Asked Questions (FAQs)

• Q1: What is Isoscabertopin and why is it difficult to dissolve in cell culture media?

  • A1: Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring compounds known for their anti-tumor activities.[5] Like many sesquiterpene lactones, it is a hydrophobic molecule, which means it has poor solubility in water-based solutions like cell culture media.[2]

• Q2: What is the best solvent to prepare an Isoscabertopin stock solution?

  • A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of hydrophobic compounds for in vitro studies.[2]

• Q3: What is the molecular weight of Isoscabertopin?

  • A3: The molecular weight of Isoscabertopin is 358.39 g/mol .[1][5] This value is essential for calculating the mass needed to prepare stock solutions of a specific molarity.

• Q4: How can I determine the maximum soluble concentration of Isoscabertopin in my specific cell culture media?

  • A4: You should perform a solubility test. A detailed protocol is provided in the "Experimental Protocols" section below. This involves preparing serial dilutions and observing them for precipitation over time.[1]

• Q5: Can I pre-mix Isoscabertopin in media and store it?

  • A5: It is not recommended. Due to the potential for delayed precipitation and degradation in aqueous solutions, you should always prepare fresh working solutions of Isoscabertopin in your culture medium immediately before each experiment.[2]

• Q6: My stock solution of Isoscabertopin in DMSO has precipitated after being stored in the freezer. What should I do?

  • A6: This can happen if the compound's solubility in DMSO is reduced at low temperatures. Gently warm the stock solution to 37°C and vortex thoroughly to redissolve the compound before use.[3] To avoid this, consider storing the stock at room temperature if it is stable, or aliquot it into smaller volumes to minimize freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Isoscabertopin Stock Solution in DMSO

Materials:

• Isoscabertopin (MW: 358.39 g/mol )

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculation: To prepare 1 mL of a 10 mM stock solution:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

  • Mass (mg) = 0.010 mol/L × 0.001 L × 358.39 g/mol × 1000 = 3.58 mg

• Dissolution: In a sterile environment, accurately weigh 3.58 mg of Isoscabertopin powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of sterile, cell culture grade DMSO to the tube.

• Vortex the solution thoroughly until the Isoscabertopin is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

Objective: To find the highest concentration of Isoscabertopin that remains in solution in your specific complete cell culture medium over a typical experiment duration.

Procedure:

• Preparation: Prepare a 2-fold serial dilution of your Isoscabertopin DMSO stock solution (e.g., 10 mM) in pure DMSO.

• Dilution in Media: In a 96-well plate or microcentrifuge tubes, add a fixed volume of your complete, pre-warmed (37°C) cell culture medium (e.g., 198 µL).

• Add 2 µL of each DMSO dilution to the media to create a range of final Isoscabertopin concentrations. This maintains a constant final DMSO concentration of 1%. Include a "DMSO only" vehicle control.

• Observation: Incubate the plate under your standard experimental conditions (37°C, 5% CO2).

• Assessment: Visually inspect the wells for any signs of cloudiness or precipitate at several time points (e.g., 0, 2, 6, 24, and 48 hours). For a more quantitative measure, you can read the absorbance of the plate at a wavelength between 500-600 nm; an increase in absorbance indicates precipitation.[1]

Visualizations

Troubleshooting Workflow for Isoscabertopin Precipitation

A step-by-step workflow to diagnose and solve Isoscabertopin precipitation issues.

Inhibitory Action of Scabertopin on the FAK/PI3K/Akt Signaling Pathway

Scabertopin inhibits the FAK/PI3K/Akt pathway, reducing MMP-9 expression and cell invasion.[6][7]

References

• 1. achemtek.com [achemtek.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isoscabertopin Stability in Long-Term Experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability challenges associated with Isoscabertopin in long-term experimental settings. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Isoscabertopin during my experiments?

A1: Isoscabertopin, a sesquiterpene lactone, can be susceptible to several environmental factors that may compromise its stability. The primary factors of concern are pH, temperature, and light exposure. Sesquiterpene lactones are known to be unstable in neutral to alkaline conditions and can degrade when exposed to UV light.[1][2] Long-term storage at inappropriate temperatures can also lead to a decrease in the compound's integrity.[3]

Q2: What are the recommended storage conditions for Isoscabertopin?

A2: For long-term storage, solid Isoscabertopin should be kept at 4°C, sealed tightly, and protected from moisture and light. If Isoscabertopin is dissolved in a solvent, it is recommended to store the solution at -80°C for up to six months or at -20°C for one month. These solutions should also be sealed and protected from light.

Q3: I am dissolving Isoscabertopin in a solvent for my in vitro experiments. Which solvent should I use and are there any stability concerns?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving sesquiterpene lactones for in vitro assays.[4] However, it is crucial to use a minimal amount of DMSO to create a stock solution, which is then further diluted in the aqueous culture medium. The final DMSO concentration should be kept low (typically below 0.5%) to avoid cellular toxicity. Be aware that some sesquiterpene lactones can react with alcoholic solvents like ethanol (B145695), especially at elevated temperatures, to form adducts.[5] Therefore, preparing fresh dilutions from a frozen stock solution just before the experiment is the best practice.

Q4: How can I monitor the stability of Isoscabertopin in my experimental setup?

A4: The stability of Isoscabertopin can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC).[1][6][7] A stability-indicating HPLC method can separate the intact Isoscabertopin from its degradation products. By analyzing samples at different time points, you can quantify the remaining concentration of the active compound and detect the appearance of any degradation products.

Troubleshooting Guide

Q1: My long-term cell culture experiment with Isoscabertopin shows diminishing effects over time. What could be the cause?

A1: This is a common issue and is often related to the instability of the compound in the cell culture medium. Cell culture media are typically buffered at a physiological pH of around 7.4. Some sesquiterpene lactones are known to be unstable at this pH, which can lead to a loss of the active compound over the course of the experiment.[1]

• Troubleshooting Steps:

  • Replenish the Isoscabertopin-containing medium more frequently to maintain a consistent concentration of the active compound.

  • Conduct a time-course stability study of Isoscabertopin in your specific cell culture medium using HPLC to determine its degradation rate.

  • Consider using a lower, more stable pH for your medium if your experimental design allows.

Q2: I am seeing unexpected peaks in my HPLC analysis of a stored Isoscabertopin solution. What are these?

A2: The appearance of new peaks in your chromatogram likely indicates the presence of degradation products. These can form due to hydrolysis, oxidation, or photodegradation, depending on the storage and handling conditions.

• Troubleshooting Steps:

  • Review your storage procedures. Ensure the solution was stored at the recommended temperature and protected from light.

  • To identify the nature of the degradation, you can perform forced degradation studies. This involves intentionally exposing Isoscabertopin to harsh conditions (e.g., acid, base, peroxide, heat, UV light) to generate degradation products, which can then be compared to the unknown peaks in your sample.

  • Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify the structure of the degradation products.[8][9][10]

Q3: I prepared a stock solution of Isoscabertopin in ethanol and stored it at room temperature. Are there any potential issues?

A3: Yes, this could be a significant issue. Storing sesquiterpene lactones in alcoholic solvents at room temperature can lead to the formation of ethanol adducts.[3][5] This reaction alters the chemical structure of Isoscabertopin, which will likely affect its biological activity.

• Troubleshooting Steps:

  • It is highly recommended to prepare fresh solutions before use.

  • If storage is necessary, use a non-reactive solvent like DMSO and store at -80°C.

  • If you must use ethanol, prepare the solution immediately before the experiment and avoid prolonged storage.

Data Presentation

Table 1: Representative Stability of Sesquiterpene Lactones Under Various Conditions

Disclaimer: The following data is illustrative and based on the general stability of sesquiterpene lactones. Specific stability data for Isoscabertopin is not currently available. Researchers should perform their own stability studies for Isoscabertopin under their specific experimental conditions.

Condition	Temperature	Duration	Expected Stability	Potential Degradation Pathway
pH
pH 5.5 (Acetate Buffer)	37°C	96 hours	Generally Stable	-
pH 7.4 (Phosphate Buffer)	37°C	96 hours	Potential for degradation, especially for compounds with side chains	Loss of side chains, hydrolysis of lactone ring
Solvent
DMSO	-80°C	6 months	Stable	-
DMSO	-20°C	1 month	Stable	-
Ethanol	25°C	3 years	Significant degradation (up to 32% loss observed for some SLs)	Formation of ethanol adducts
Light
UV Irradiation (in aqueous solution)	Room Temperature	45 min (half-life for lactucin)	Rapid degradation	Addition of water molecule

Experimental Protocols

Protocol: Assessment of Isoscabertopin Stability by HPLC

This protocol outlines a general procedure for evaluating the stability of Isoscabertopin in a liquid matrix (e.g., buffer, cell culture medium).

• Preparation of Isoscabertopin Stock Solution:

  • Accurately weigh a known amount of Isoscabertopin powder.

  • Dissolve it in a minimal amount of HPLC-grade DMSO to prepare a high-concentration stock solution (e.g., 10 mM).

• Preparation of Test Solutions:

  • Dilute the stock solution with the desired liquid matrix (e.g., phosphate (B84403) buffer pH 7.4, cell culture medium) to the final experimental concentration.

  • Prepare several identical aliquots in amber vials to protect from light.

• Incubation:

  • Store the aliquots under the desired experimental conditions (e.g., 37°C incubator).

  • Designate specific time points for analysis (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Analysis by HPLC:

  • At each time point, retrieve an aliquot and immediately analyze it by a validated stability-indicating HPLC method.

  • A typical HPLC system would consist of a C18 column and a mobile phase gradient of acetonitrile (B52724) and water. Detection is often performed with a UV detector at a wavelength where Isoscabertopin has maximum absorbance.

• Data Analysis:

  • Quantify the peak area of Isoscabertopin at each time point.

  • Plot the concentration of Isoscabertopin as a function of time to determine its degradation kinetics and half-life under the tested conditions.

  • Monitor the appearance and growth of any new peaks, which represent degradation products.

Mandatory Visualizations

Caption: Workflow for Isoscabertopin Stability Testing.

Caption: Isoscabertopin's Potential Inhibition of the NF-κB Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel mechanism of inhibition of nuclear factor-kappa B DNA-binding activity by diterpenoids isolated from Isodon rubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [Determination of isosorbide dinitrate and its degradation products in pharmaceuticals by gradient RP-HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS/MS and NMR Studies for Identification and Characterization of Forced Degradation Products of Acalabrutinib | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]

Technical Support Center: Isoscabertopin Cytotoxicity Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering inconsistent results in cytotoxicity assays involving Isoscabertopin.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Isoscabertopin?

Isoscabertopin belongs to the group of sesquiterpene lactones. While specific research on Isoscabertopin is ongoing, related compounds like Scabertopin and Isodeoxyelephantopin have been shown to induce apoptosis (programmed cell death) in cancer cells.[1][2][3] The mechanism often involves the activation of signaling pathways that lead to cell cycle arrest and ultimately, cell death.[1][2] Some studies on similar compounds suggest an induction of reactive oxygen species (ROS) and modulation of pathways like NF-κB and JNK.[3][4][5]

Q2: My MTT and XTT assay results for Isoscabertopin are inconsistent. Why might this be happening?

Inconsistencies between MTT and XTT assays can arise from differences in their mechanisms.[6] While both measure metabolic activity, MTT reduction occurs intracellularly, whereas XTT is reduced at the cell surface.[7] This can lead to different sensitivities and potential for interference. For instance, if Isoscabertopin affects mitochondrial function specifically, it might have a more pronounced effect in an MTT assay. Conversely, if the compound interacts with extracellular components, it might interfere with the XTT assay. It's also possible for the compound to directly reduce the tetrazolium salt, leading to false-positive results.[8]

Q3: I'm observing high background absorbance in my control wells (no cells). What could be the cause?

High background absorbance can skew your results and can be caused by several factors:

• Contamination: Bacterial or yeast contamination in your media or reagents can reduce the assay dyes.

• Reagent Instability: The MTT or XTT reagents may have degraded due to improper storage or exposure to light.

• Media Components: Phenol (B47542) red in the culture medium can contribute to background absorbance.[8] It is advisable to use phenol red-free media during the assay.

• Compound Interference: Isoscabertopin itself might be directly reducing the tetrazolium salt. To test for this, set up a control well with media, the assay reagent, and Isoscabertopin (without cells).[8]

Q4: The absorbance readings in my assay are very low, even at high concentrations of Isoscabertopin.

Low absorbance readings can indicate a few issues:

• Low Cell Number: The initial number of cells seeded may have been too low.

• Incorrect Incubation Times: The incubation time with the assay reagent may be too short for a sufficient color change to develop.

• Cell Proliferation Issues: The cells may not be proliferating properly due to suboptimal culture conditions.

• Incomplete Solubilization (MTT Assay): The formazan (B1609692) crystals in the MTT assay may not have been fully dissolved. Ensure you are using a sufficient volume of a suitable solubilizing agent like DMSO and that the crystals are completely dissolved before reading the plate.[8]

Q5: There is high variability between my replicate wells. What can I do to improve consistency?

High variability between replicates is a common problem that can be addressed by:

• Homogenous Cell Seeding: Ensure your cell suspension is evenly mixed before and during plating to avoid clumps and ensure an equal number of cells in each well.[9]

• Accurate Pipetting: Calibrate your pipettes regularly and use proper pipetting techniques to ensure consistency in the volumes of cells, compound, and reagents added.[9]

• Avoiding Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can concentrate the media and affect cell growth.[8] It's recommended to fill the outer wells with sterile PBS or media and not use them for experimental samples.[8]

• Consistent Incubation Times: Ensure all wells are incubated for the same duration.

Troubleshooting Guides

MTT Assay Troubleshooting

Issue	Potential Cause	Recommended Solution
High Background Absorbance	Media contamination (bacteria, yeast).	Use sterile technique; check media for contamination before use.
Direct reduction of MTT by Isoscabertopin.[8]	Run a control with media, MTT, and Isoscabertopin (no cells).[8] Consider an alternative assay like LDH.[8]
Phenol red in media.[8]	Use phenol red-free media for the assay.[8]
Low Absorbance Readings	Insufficient cell number.	Optimize cell seeding density. The optimal number should fall within the linear portion of a cell number vs. absorbance curve.
Incomplete formazan crystal dissolution.[8]	Increase solubilization time, use adequate solvent volume (e.g., DMSO), and ensure complete dissolution by gentle mixing.[8]
Short incubation with MTT reagent.	Increase incubation time until purple formazan is visible in cells.
High Variability Between Replicates	Uneven cell seeding.[9]	Ensure a single-cell suspension before plating; mix gently between pipetting.[9]
"Edge effect" due to evaporation.[8]	Avoid using the outermost wells of the plate; fill them with sterile PBS or media.[8]

XTT Assay Troubleshooting

Issue	Potential Cause	Recommended Solution
High Background Absorbance	Media contamination.	Use sterile technique and check media for contamination.
Reducing agents in the media.	Use a medium without reducing agents if possible.
Low Absorbance Readings	Insufficient cell number.	Increase the number of cells plated per well.
Short incubation time.	Increase the incubation time with the XTT reagent mixture.
Activation reagent was not added.	Ensure the XTT reagent and activation reagent are mixed according to the protocol.
Inconsistent Results	Reagent precipitation.	If sediment is observed in the XTT reagent, warm it to 37°C and swirl until clear.[10]
Different metabolic states of cells.	Ensure cells are in the logarithmic growth phase and have consistent culture conditions.

LDH Assay Troubleshooting

Issue	Potential Cause	Recommended Solution
High Background Signal	LDH present in serum.[11]	Use low-serum media or a serum-free medium for the assay.[11][12]
Contamination of samples.	Ensure proper aseptic handling of cell cultures.
Low Signal	Insufficient cell number.[11]	Optimize the number of cells per well to ensure the LDH release is within the linear range of the assay.[11]
Short incubation period with Isoscabertopin.	Ensure the treatment duration is sufficient to cause membrane damage.
Erratic Readings	Samples prepared in different buffers.	Use the provided assay buffer for all samples and dilutions.[13]
Temperature fluctuations.	Allow the plate to equilibrate to room temperature before adding reagents and taking readings.[14]

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard methodologies for assessing cell viability based on mitochondrial activity.[15]

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Isoscabertopin in culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solvent (e.g., DMSO) to each well.

• Absorbance Reading: Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

LDH Cytotoxicity Assay

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from cells with compromised membrane integrity.[15]

• Cell Seeding and Treatment: Seed and treat cells with Isoscabertopin as described in the MTT assay protocol.

• Controls: Include the following controls:

  • Vehicle Control: Cells treated with the vehicle (e.g., DMSO) to measure spontaneous LDH release.[15]

  • Maximum LDH Release Control: Cells treated with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the end of the incubation period.[15]

  • Medium Background Control: Wells containing only culture medium.

• Sample Collection: At the end of the incubation period, centrifuge the plate at 250 x g for 5 minutes.[11]

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Reagent Addition: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add 50 µL to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[11]

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.[11]

• Absorbance Reading: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[11]

Visualizations

Caption: General workflow for in vitro cytotoxicity assays.

Caption: Troubleshooting decision tree for cytotoxicity assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Isodeoxyelephantopin from Elephantopus scaber (Didancao) induces cell cycle arrest and caspase-3-mediated apoptosis in breast carcinoma T47D cells and lung carcinoma A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isoginkgetin Induces Caspase Cascade Activation and Cell Apoptosis via JNK Signaling in Oral Cancer [jcancer.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. abcam.com [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. home.sandiego.edu [home.sandiego.edu]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. takarabio.com [takarabio.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Apoptosis Induction with Sesquiterpene Lactones

Disclaimer: Initial searches for "Isoscabertopin" did not yield specific results. This technical support guide is based on available research for the structurally related and well-documented sesquiterpene lactone, Scabertopin , and extracts from its source plant, Elephantopus scaber, as well as related compounds from Vernonia amygdalina. The principles and protocols provided are broadly applicable to researchers, scientists, and drug development professionals working with similar natural compounds to induce apoptosis.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Scabertopin and related compounds in cancer cells?

A1: Scabertopin and similar sesquiterpene lactones primarily induce programmed cell death in cancer cells. The main reported mechanisms are apoptosis and necroptosis. This is often initiated by the induction of reactive oxygen species (ROS), which can trigger downstream signaling cascades involving caspases and other regulatory proteins.[1][2]

Q2: I am not observing significant apoptosis in my cell line. What are the possible reasons?

A2: Several factors could be at play:

• Suboptimal Concentration: The concentration of the compound may be too low to effectively induce apoptosis. It is crucial to perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) for your specific cell line.

• Inappropriate Incubation Time: Apoptosis is a dynamic process. The peak of apoptosis might occur earlier or later than your selected time point. A time-course experiment (e.g., 12, 24, 48, 72 hours) is recommended.

• Cell Line Resistance: Different cell lines exhibit varying sensitivity to the same compound. Your cell line might be resistant to Scabertopin-induced apoptosis.

• Compound Stability: Ensure the compound is properly stored and handled to maintain its bioactivity.

Q3: How do I select an appropriate starting concentration for my experiments?

A3: A good starting point is to perform a cell viability assay (e.g., MTT or WST-1 assay) with a wide range of concentrations to determine the IC50 value. Published IC50 values for related compounds in different cell lines can also provide a preliminary range to test.

Q4: Can Scabertopin induce other forms of cell death besides apoptosis?

A4: Yes, research has shown that Scabertopin can induce necroptosis, another form of programmed cell death, in bladder cancer cells. This process was shown to be dependent on RIP1/RIP3 and was also linked to the production of mitochondrial reactive oxygen species (ROS).[2]

Troubleshooting Guides

This section provides solutions to common issues encountered during apoptosis induction experiments with Scabertopin and similar compounds.

Issue	Possible Cause	Suggested Solution
High background apoptosis in untreated control cells.	Cell culture stress (e.g., over-confluence, nutrient deprivation). Mycoplasma contamination.	Ensure optimal cell culture conditions and regularly test for mycoplasma. Use healthy, log-phase cells for experiments.
No dose-dependent increase in apoptosis.	The concentration range is too low or the incubation time is too short. The cell line is resistant.	Test a broader and higher range of concentrations. Perform a time-course experiment with longer incubation times (e.g., up to 72 hours). Confirm the sensitivity of your cell line with a known apoptosis inducer (e.g., Staurosporine).
Inconsistent results between experiments.	Variation in cell passage number. Inconsistent cell seeding density. Variability in compound preparation.	Use cells within a consistent and low passage number range. Ensure precise and consistent cell seeding for all experiments. Prepare fresh dilutions of the compound from a stable stock solution for each experiment.
High percentage of necrotic cells in Annexin V/PI assay.	The compound concentration is too high, leading to rapid cell death. Harsh cell handling during the staining procedure.	Titrate the compound to a lower concentration to favor apoptosis over necrosis. Handle cells gently, especially during harvesting and washing steps.

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Scabertopin and related extracts from Vernonia amygdalina in various cancer cell lines. This data can be used as a reference for designing dose-response experiments.

Compound/Extract	Cell Line	Assay Duration	IC50 Value	Reference
Scabertopin	J82 (Bladder Cancer)	Not Specified	Lower than normal cells	[2]
Scabertopin	T24 (Bladder Cancer)	Not Specified	Lower than normal cells	[2]
Vernonia amygdalina extract	K562 (Myeloid Leukemia)	Not Specified	8.78 ± 2.224 µg/mL	[3][4]
Vernonia amygdalina extract (Ethyl Acetate)	MCF-7 (Breast Cancer)	Not Specified	50.365 ± 0.07 µg/mL	[5]
Vernonia amygdalina extract	HeLa (Cervical Cancer)	24 hours	0.0767 ± 0.0334 µg/mL	[6]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of a compound and calculating its IC50 value.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treatment: Expose cells to a range of concentrations of the test compound (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation: Treat cells with the desired concentrations of the compound for the determined optimal time. Include both vehicle-treated (negative) and untreated controls.

• Cell Harvesting:

  • Adherent cells: Collect the culture medium (containing detached apoptotic cells). Wash the adherent cells with PBS, then detach them using a gentle method like trypsinization. Combine the detached cells with the collected medium.

  • Suspension cells: Collect the cells directly from the culture flask.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in cold PBS. Repeat the wash step.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL. Add fluorescently labeled Annexin V (e.g., FITC) and PI to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer immediately. Use unstained and single-stained controls to set up compensation and quadrants.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Signaling Pathways

Caption: Generalized signaling pathway for Scabertopin-induced apoptosis.

Experimental Workflow

Caption: Experimental workflow for optimizing compound concentration.

Troubleshooting Logic

Caption: Troubleshooting decision tree for apoptosis experiments.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The cytotoxic effect of Vernonia amygdalina Del. extract on myeloid leukemia cells | Biomedical Research and Therapy [bmrat.org]
• 4. bmrat.biomedpress.org [bmrat.biomedpress.org]
• 5. Cell Cycle Inhibition and Apoptotic Induction of Vernonia amygdalina Del. Leaves Extract on MCF-7 Cell Line | Open Access Macedonian Journal of Medical Sciences [oamjms.eu]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Isoscabertopin Resistance

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering cell line resistance to Isoscabertopin treatment.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its proposed mechanism of action?

Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber.[1] While direct studies on Isoscabertopin are limited, research on related sesquiterpene lactones and extracts from Elephantopus scaber suggests that its anti-tumor activity likely involves several mechanisms:

• Induction of Apoptosis: Isoscabertopin and related compounds have been shown to trigger programmed cell death (apoptosis) in cancer cells. This is often mediated through the activation of caspases, key enzymes in the apoptotic cascade.

• Cell Cycle Arrest: These compounds can halt the cell division cycle at specific checkpoints, preventing cancer cells from proliferating. For instance, deoxyelephantopin, another compound from Elephantopus scaber, has been observed to cause S phase arrest.[2]

• Inhibition of Pro-Survival Signaling: Sesquiterpene lactones have been found to inhibit critical pro-survival signaling pathways that are often overactive in cancer, such as the NF-κB and PI3K/Akt pathways.[3][4]

• Inhibition of Multidrug Resistance (MDR) Transporters: An enriched fraction from Elephantopus scaber has demonstrated the ability to inhibit MDR transporters, which are proteins that can pump chemotherapy drugs out of cancer cells.[5]

Q2: My cells are showing reduced sensitivity to Isoscabertopin. What are the potential mechanisms of resistance?

Based on the proposed mechanisms of action for related compounds, resistance to Isoscabertopin could arise from several molecular changes within the cancer cells:

• Upregulation of Anti-Apoptotic Proteins: Overexpression of anti-apoptotic proteins, such as Bcl-2, can prevent the induction of apoptosis by Isoscabertopin.

• Alterations in Apoptotic Pathways: Mutations or altered expression of key proteins in the apoptotic signaling cascade, such as caspases or their regulators, can confer resistance.

• Activation of Pro-Survival Pathways: Increased activity of pathways like NF-κB and PI3K/Akt can promote cell survival and override the cytotoxic effects of the treatment.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), can actively pump Isoscabertopin out of the cell, reducing its intracellular concentration and efficacy.

• Alterations in Cell Cycle Checkpoints: Changes in the expression or function of cell cycle regulatory proteins may allow cells to bypass the Isoscabertopin-induced cell cycle arrest.

Troubleshooting Guide

Problem: Decreased cell death in response to Isoscabertopin treatment.

Possible Cause	Suggested Action
Development of an intrinsic resistance mechanism.	Investigate changes in the expression of key proteins involved in apoptosis and cell survival.
Increased drug efflux.	Assess the expression and activity of multidrug resistance transporters.
Incorrect drug concentration or degradation.	Verify the concentration and integrity of your Isoscabertopin stock solution.

Quantitative Data Summary

The following tables present hypothetical data for a sensitive (Parental) and a newly developed Isoscabertopin-resistant (Resistant) cell line.

Table 1: IC50 Values for Isoscabertopin

Cell Line	IC50 (µM)
Parental	5.2
Resistant	48.7

Table 2: Relative mRNA Expression of Resistance-Associated Genes

Gene	Parental Cell Line (Relative Expression)	Resistant Cell Line (Relative Expression)
Bcl-2	1.0	8.5
MDR1 (P-gp)	1.0	15.2
Caspase-3	1.0	0.4

Table 3: Relative Protein Expression Levels

Protein	Parental Cell Line (Relative Level)	Resistant Cell Line (Relative Level)
Bcl-2	1.0	7.9
P-gp	1.0	12.6
Cleaved Caspase-3	1.0	0.2
p-Akt	1.0	9.3

Experimental Protocols

MTT Assay for Cell Viability

This protocol is for determining the cytotoxic effects of Isoscabertopin.

Materials:

• 96-well plates

• Cancer cell lines (Parental and suspected Resistant)

• Complete growth medium

• Isoscabertopin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Isoscabertopin in complete growth medium.

• Remove the overnight medium from the cells and replace it with the medium containing various concentrations of Isoscabertopin. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value (the concentration of drug that inhibits cell growth by 50%).

Western Blot for Protein Expression

This protocol is for analyzing the expression levels of proteins related to drug resistance.

Materials:

• Parental and Resistant cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-P-gp, anti-cleaved Caspase-3, anti-p-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Quantify the protein concentration of cell lysates.

• Separate proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane with TBST.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

Real-Time Quantitative PCR (qPCR) for Gene Expression

This protocol is for measuring the mRNA levels of genes associated with resistance.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Gene-specific primers (e.g., for Bcl-2, MDR1, Caspase-3, and a housekeeping gene like GAPDH)

Procedure:

• Extract total RNA from Parental and Resistant cells.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using the cDNA, qPCR master mix, and gene-specific primers.

• Analyze the results using the ΔΔCt method to determine the relative gene expression, normalized to the housekeeping gene.

Visualizations

Caption: Comparison of Isoscabertopin action in sensitive vs. resistant cells.

Caption: Workflow for troubleshooting Isoscabertopin resistance.

Caption: Inferred signaling pathways affected by Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 4. Isodeoxyelephantopin, a novel sesquiterpene lactone, potentiates apoptosis, inhibits invasion, and abolishes osteoclastogenesis through suppression of nuclear factor-kappaB (nf-kappaB) activation and nf-kappaB-regulated gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The enriched fraction of Elephantopus scaber Triggers apoptosis and inhibits multi-drug resistance transporters in human epithelial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Isoscabertopin Degradation in Aqueous Solutions: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoscabertopin in aqueous solutions. Given the limited specific degradation data for Isoscabertopin, this guide is based on the known chemical behavior of sesquiterpene lactones, the class of compounds to which Isoscabertopin belongs.

Frequently Asked Questions (FAQs)

Q1: My Isoscabertopin solution is showing a rapid decrease in concentration. What are the likely causes?

A1: Rapid degradation of Isoscabertopin in aqueous solutions is likely due to the hydrolysis of its ester and lactone functional groups. Sesquiterpene lactones are known to be susceptible to hydrolysis, especially under non-neutral pH conditions.[1] Factors that can accelerate degradation include:

• pH: Both acidic and basic conditions can catalyze the hydrolysis of the ester and the γ-lactone ring.

• Temperature: Higher temperatures will increase the rate of hydrolytic degradation.

• Presence of Nucleophiles: Buffers containing nucleophilic species can react with the molecule, leading to degradation.

Q2: What are the expected degradation products of Isoscabertopin in an aqueous solution?

A2: Based on the structure of Isoscabertopin, which contains a γ-lactone ring and an ester group, the primary degradation products are expected to result from hydrolysis. The initial hydrolysis of the ester linkage would yield a carboxylic acid and an alcohol. Subsequent or concurrent hydrolysis of the lactone ring would open the ring to form a hydroxy carboxylic acid. The exact structures of the degradation products would need to be confirmed through analytical techniques such as LC-MS and NMR.

Q3: How can I minimize the degradation of Isoscabertopin during my experiments?

A3: To minimize degradation, consider the following:

• pH Control: Maintain the pH of your solution as close to neutral (pH 7) as possible, unless your experimental conditions require otherwise. Stability studies on similar lactone-containing compounds have shown that extreme pH values significantly increase the degradation rate.

• Temperature Control: Perform experiments at the lowest feasible temperature to slow down the degradation kinetics.

• Buffer Selection: Use non-nucleophilic buffers if possible. Buffers like phosphate (B84403) or citrate (B86180) are generally preferred over buffers with primary or secondary amine groups.

• Fresh Solutions: Prepare Isoscabertopin solutions fresh before each experiment to minimize the impact of time-dependent degradation.

• Solvent Choice: If your experiment allows, using a co-solvent system (e.g., with ethanol (B145695) or DMSO) might reduce the rate of hydrolysis by lowering the water activity.

Q4: I am observing unexpected peaks in my chromatogram when analyzing Isoscabertopin. Could these be degradation products?

A4: Yes, the appearance of new peaks in your chromatogram, especially those that increase in area over time while the Isoscabertopin peak decreases, is a strong indication of degradation. To confirm this, you can perform a forced degradation study by intentionally exposing your Isoscabertopin solution to stress conditions (e.g., high/low pH, high temperature, oxidizing agents) and monitoring the changes in the chromatogram.[2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent results between experimental replicates.	Degradation of Isoscabertopin in stock or working solutions over the course of the experiment.	Prepare fresh solutions for each replicate. If using a stock solution, store it at a low temperature (e.g., -20°C or -80°C) in a non-aqueous solvent if possible and minimize the time it spends at room temperature.
Low recovery of Isoscabertopin from aqueous samples.	Adsorption to container surfaces or significant degradation during sample processing.	Use silanized glassware or low-binding plasticware. Ensure sample processing steps are performed quickly and at low temperatures.
Formation of a precipitate in the aqueous solution.	The degradation products may have lower aqueous solubility than the parent compound.	Analyze the precipitate to confirm its identity. Adjusting the pH or adding a co-solvent might help to keep the degradation products in solution for analysis.
Difficulty in separating Isoscabertopin from its degradation products by HPLC.	The degradation products may have similar polarity to the parent compound.	Optimize the HPLC method. This could involve changing the column, mobile phase composition (including pH and organic modifier), gradient profile, or temperature.

Experimental Protocols

Protocol: Forced Degradation Study of Isoscabertopin

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability of Isoscabertopin.[2][3]

1. Materials:

• Isoscabertopin

• HPLC-grade water, acetonitrile (B52724), and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with a PDA or UV detector and preferably a mass spectrometer (MS)

• pH meter

• Calibrated oven and photostability chamber

2. Stock Solution Preparation:

• Prepare a stock solution of Isoscabertopin in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M NaOH.

  • Incubate at room temperature for 2 hours.

  • Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with 3% H₂O₂.

  • Keep at room temperature for 24 hours.

• Thermal Degradation:

  • Store the solid Isoscabertopin and a solution in water at 60°C for 48 hours.

• Photolytic Degradation:

  • Expose the solid Isoscabertopin and a solution in water to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

4. Sample Analysis:

• Analyze all stressed samples, along with a control sample (Isoscabertopin solution without stress), by a suitable stability-indicating HPLC-UV/MS method.

• Monitor for the appearance of new peaks and the decrease in the area of the Isoscabertopin peak.

• Characterize the degradation products using the MS data.

Table 1: Hypothetical Quantitative Data from a Forced Degradation Study of Isoscabertopin

Stress Condition	% Degradation of Isoscabertopin	Number of Major Degradation Products
0.1 M HCl, 60°C, 24h	25%	2
0.1 M NaOH, RT, 2h	85%	3
3% H₂O₂, RT, 24h	15%	1
Heat (60°C), 48h	10%	1
Photolytic	5%	1

Note: This data is hypothetical and intended to illustrate the expected outcomes of a forced degradation study.

Visualizations

Caption: Hypothetical degradation pathways of Isoscabertopin.

Caption: Workflow for a forced degradation study of Isoscabertopin.

References

• 1. A kinetic and mechanistic study of the hydrolysis of camptothecin and some analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. Isolation, Identification, and Characterisation of Degradation Products and the Development and Validation of a Stability-Indicating Method for the Estimation of Impurities in the Tolterodine Tartrate Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isoscabertopin In Vitro Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing the off-target effects of Isoscabertopin in vitro.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its known mechanism of action?

Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber L.[1] Like other sesquiterpene lactones, it exhibits anti-tumor properties.[1] While the precise molecular target of Isoscabertopin is not definitively established, related compounds such as Deoxyelephantopin (DET) are known to exert their effects by modulating multiple signaling pathways.[2][3] The primary mechanism is believed to involve the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer cells.[4][5]

Q2: What are the potential off-target signaling pathways affected by Isoscabertopin?

Based on studies of structurally similar sesquiterpene lactones like Deoxyelephantopin, Isoscabertopin may have off-target effects on several key signaling pathways crucial for cell survival, proliferation, and inflammation.[6][7][8] Researchers should be aware of potential modulation of:

• NF-κB Signaling: Sesquiterpene lactones are known to inhibit the NF-κB pathway, which can suppress inflammatory responses and induce apoptosis.[2]

• MAPK Signaling: This includes the p38, JNK, and ERK pathways. Modulation of these pathways can lead to apoptosis and regulation of cellular stress responses.[3]

• Apoptosis Pathways: Isoscabertopin and related compounds can directly influence the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.[2][9]

• Cell Cycle Regulation: Look for effects on proteins that control cell cycle checkpoints, potentially leading to arrest in the G2/M phase.[4]

Q3: We are observing significant cytotoxicity at concentrations where the intended on-target effect is minimal. What could be the cause?

This is a common indicator of off-target effects. The observed cytotoxicity could be due to:

• Broad Kinase Inhibition: Isoscabertopin may be inhibiting multiple kinases that are essential for cell survival, leading to cell death through mechanisms independent of your primary target.

• Induction of Apoptosis via Multiple Pathways: The compound might be triggering apoptosis through several off-target pathways simultaneously, resulting in a potent cytotoxic response.[9]

• Mitochondrial Toxicity: Interference with mitochondrial function is a known off-target effect of some small molecules and can lead to rapid cell death.

To investigate this, we recommend performing a dose-response curve and comparing the IC50 for cytotoxicity with the IC50 for the on-target effect. A significant discrepancy suggests prominent off-target activity.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent results between experiments	Cell line variability; Compound stability; Inconsistent dosing	1. Use cells within a consistent and low passage number range.2. Prepare fresh stock solutions of Isoscabertopin regularly and store them appropriately.3. Ensure accurate and consistent pipetting of the compound.
Observed phenotype does not match expected on-target effect	The phenotype is driven by an off-target effect.	1. Perform a washout experiment: Remove the compound and observe if the phenotype is reversible. On-target effects are often more readily reversible.2. Use a structurally related but inactive compound as a negative control. This can help determine if the effects are specific to Isoscabertopin's structure.3. Employ a secondary screening assay that measures a different downstream consequence of on-target engagement.
High background in signaling assays (e.g., Western Blot)	Non-specific antibody binding; High compound concentration causing cellular stress	1. Optimize antibody concentrations and blocking conditions.2. Lower the concentration of Isoscabertopin to the lowest effective dose for on-target activity.3. Include a vehicle-only control to assess baseline signaling.
Difficulty in reproducing literature findings	Differences in experimental conditions (cell line, serum concentration, etc.); Different batches of the compound	1. Carefully replicate the experimental conditions described in the literature.2. If possible, obtain a sample of the compound from the same source as the original study.3. Contact the authors of the original study for clarification on their protocol.

Quantitative Data Summary

Since specific quantitative data for Isoscabertopin is limited, the following tables provide hypothetical, yet realistic, data based on the activity of related sesquiterpene lactones like Deoxyelephantopin. This data is for illustrative purposes to guide your experimental design.

Table 1: Hypothetical IC50 Values of Isoscabertopin in Various Cancer Cell Lines

Cell Line	Cancer Type	Hypothetical IC50 (µM)
A549	Lung Carcinoma	12.3
HCT116	Colorectal Carcinoma	8.5
MCF-7	Breast Adenocarcinoma	15.2
Jurkat	T-cell Leukemia	5.8

Note: This data is illustrative and should be determined experimentally for your specific cell line and assay.

Table 2: Hypothetical Kinase Selectivity Profile of Isoscabertopin

Kinase	% Inhibition at 10 µM
On-Target Kinase X	95%
p38α	78%
JNK1	65%
IKKβ	55%
ERK1	30%
AKT1	15%
CDK2	10%

Note: This profile is hypothetical. A broad kinase screen is recommended to determine the actual selectivity of Isoscabertopin.[10][11]

Experimental Protocols

Protocol 1: Western Blot Analysis of Key Signaling Pathways

Objective: To investigate the effect of Isoscabertopin on the activation state of key proteins in the NF-κB and MAPK signaling pathways.

Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., A549 or HCT116) at a density of 1 x 10^6 cells per well in a 6-well plate and allow them to adhere overnight.

  • Treat cells with varying concentrations of Isoscabertopin (e.g., 0, 1, 5, 10, 25 µM) for a predetermined time (e.g., 6, 12, or 24 hours). Include a vehicle control (e.g., DMSO).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-p65, p65, p-p38, p38, p-JNK, JNK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of Isoscabertopin against a panel of kinases to identify on- and off-target interactions.

Methodology:

This protocol is typically performed as a service by specialized companies. The general workflow is as follows:

• Compound Preparation:

  • Provide a high-purity sample of Isoscabertopin at a specified concentration (e.g., 10 mM in DMSO).

• Assay Plate Preparation:

  • A panel of recombinant kinases is prepared in assay plates with their respective substrates and ATP.

• Compound Screening:

  • Isoscabertopin is added to the kinase reactions at one or more concentrations (e.g., 1 µM and 10 µM).

• Kinase Activity Measurement:

  • Kinase activity is measured using various methods, such as radiometric assays (33P-ATP) or fluorescence-based assays.

• Data Analysis:

  • The percentage of inhibition for each kinase is calculated relative to a control (e.g., DMSO). The results are often presented as a percentage of remaining activity or percent inhibition.

Visualizations

Caption: Troubleshooting workflow for unexpected in vitro results.

Caption: Potential signaling pathways modulated by Isoscabertopin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bioengineer.org [bioengineer.org]
• 3. mdpi.com [mdpi.com]
• 4. Antineoplastic effects of deoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber, on lung adenocarcinoma (A549) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deoxyelephantopin Induces Apoptosis and Enhances Chemosensitivity of Colon Cancer via miR-205/Bcl2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. oaepublish.com [oaepublish.com]
• 8. Sesquiterpene Lactones as Promising Phytochemicals to Cease Metastatic Propagation of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Activity-based kinase profiling of approved tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the bioavailability of Isoscabertopin for in vivo studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the in vivo bioavailability of Isoscabertopin.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is its bioavailability a concern for in vivo studies?

A1: Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber. It has demonstrated promising anti-tumor activities in preclinical research. However, like many sesquiterpene lactones, Isoscabertopin is a lipophilic molecule with poor aqueous solubility.[1][2] This low solubility is a major hurdle for its in vivo application, as it can lead to low absorption from the gastrointestinal tract, poor distribution in the body, and ultimately, limited therapeutic efficacy. Enhancing its bioavailability is crucial for obtaining reliable and reproducible results in animal studies and for its potential future clinical development.

Q2: What are the primary formulation strategies to enhance the bioavailability of Isoscabertopin?

A2: The main goal of formulation is to improve the dissolution and absorption of Isoscabertopin. Key strategies focus on increasing its solubility and/or permeability. These include:

• Lipid-Based Formulations: Encapsulating Isoscabertopin in lipid-based carriers like liposomes or solid lipid nanoparticles (SLNs) can significantly improve its solubility and protect it from degradation in the gastrointestinal tract.

• Polymeric Nanoparticles: Formulations using biodegradable polymers such as poly(lactic-co-glycolic acid) (PLGA) can encapsulate Isoscabertopin, providing controlled release and potentially targeted delivery.

• Solid Dispersions: Creating a solid dispersion of Isoscabertopin in a hydrophilic carrier can enhance its dissolution rate by presenting the compound in an amorphous state.

• Micronization and Nanonization: Reducing the particle size of Isoscabertopin increases its surface area, which can lead to a faster dissolution rate.

Q3: Are there any non-formulation approaches to consider for improving Isoscabertopin's in vivo performance?

A3: Yes, while formulation is a primary strategy, other aspects can be considered:

• Adjuvant Co-administration: Using absorption enhancers, such as certain surfactants or polymers like polyethylene (B3416737) glycol (PEG), can improve the intestinal permeability of Isoscabertopin.[3]

• Structural Modification: In some cases, medicinal chemists can create derivatives or pro-drugs of the parent compound with improved physicochemical properties, such as enhanced solubility, while retaining the desired biological activity.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in in vivo efficacy data between subjects.	Poor and inconsistent oral absorption of Isoscabertopin due to its low solubility.	Implement a bioavailability enhancement strategy. Start with a lipid-based formulation like liposomes, as they have a well-established track record for improving the bioavailability of lipophilic compounds.
No significant tumor growth inhibition observed in vivo, despite potent in vitro cytotoxicity.	The concentration of Isoscabertopin reaching the tumor site is below the therapeutic threshold due to poor bioavailability.	Quantify the plasma concentration of Isoscabertopin over time after oral administration to determine its pharmacokinetic profile. If exposure is low, consider switching to a more advanced delivery system like PLGA nanoparticles, which may offer better protection and controlled release.
Precipitation of Isoscabertopin observed when preparing dosing solutions.	Isoscabertopin has exceeded its solubility limit in the chosen vehicle.	For preclinical studies, a co-solvent system (e.g., DMSO, ethanol, PEG 400) can be used. However, for in vivo work, it is critical to keep the concentration of organic solvents to a minimum to avoid toxicity. If precipitation persists, a formulation approach (liposomes, nanoparticles, solid dispersion) is strongly recommended over simply increasing the co-solvent concentration.
The chosen formulation is difficult to scale up or shows poor stability.	The formulation method is complex, or the components are not optimized.	For liposomal formulations, ensure that the lipid composition (e.g., inclusion of cholesterol) is optimized for stability. For nanoparticle formulations, carefully select the polymer and surfactants. Investigate simpler, scalable formulation techniques like thin-film hydration for liposomes or solvent evaporation for nanoparticles.

Quantitative Data Summary

Formulation Strategy	Typical Fold Increase in Oral Bioavailability (Compared to Unformulated Compound)	Key Advantages	Potential Challenges
Liposomes	5 - 15	Biocompatible, can encapsulate both lipophilic and hydrophilic drugs, can be surface-modified for targeting.	Can have stability issues, manufacturing can be complex.
Polymeric Nanoparticles (e.g., PLGA)	10 - 50	Controlled release, protection of the drug from degradation, potential for targeted delivery.	Potential for polymer-related toxicity, more complex manufacturing and characterization.
Solid Dispersions	2 - 10	Simple to prepare, can significantly enhance dissolution rate.	Can be prone to recrystallization of the drug over time, potentially limiting shelf-life.
Micronization/Nanonization	2 - 5	Increases surface area for dissolution, relatively straightforward technology.	May not be sufficient for very poorly soluble compounds, can lead to particle aggregation.

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin-Loaded Liposomes by Thin-Film Hydration

Objective: To encapsulate Isoscabertopin in a liposomal formulation to improve its aqueous dispersibility and bioavailability.

Materials:

• Isoscabertopin

• Soybean Phosphatidylcholine (SPC)

• Cholesterol

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm)

Procedure:

• Lipid Film Formation: a. Accurately weigh Isoscabertopin, SPC, and cholesterol (a common starting molar ratio is 1:10:2, respectively). b. Dissolve the mixture in a minimal amount of a chloroform:methanol (2:1 v/v) solution in a round-bottom flask. c. Attach the flask to a rotary evaporator and remove the organic solvents under vacuum at a controlled temperature (e.g., 35°C) until a thin, dry lipid film is formed on the flask wall. d. Further dry the film under high vacuum for at least 1 hour to remove any residual solvent.

• Film Hydration: a. Add sterile PBS (pH 7.4) to the flask containing the lipid film. b. Hydrate the film by rotating the flask on the rotary evaporator (without vacuum) at a temperature above the lipid's phase transition temperature (e.g., 40-50°C) for 1-2 hours. This will result in the formation of multilamellar vesicles (MLVs).

• Vesicle Size Reduction (Sonication): a. To reduce the size and lamellarity of the vesicles, sonicate the liposomal suspension in a bath sonicator for 15-30 minutes. The temperature should be maintained above the lipid's phase transition temperature.

• Vesicle Size Reduction (Extrusion): a. For a more uniform size distribution, pass the liposomal suspension through an extruder equipped with polycarbonate membranes of a defined pore size (e.g., 100 nm). This process should be repeated 10-15 times.

• Characterization: a. Determine the particle size, polydispersity index (PDI), and zeta potential of the prepared liposomes using dynamic light scattering (DLS). b. Quantify the encapsulation efficiency by separating the free Isoscabertopin from the liposomes (e.g., by ultracentrifugation) and measuring the concentration of the drug in the supernatant and/or the liposomal pellet.

Protocol 2: In Vitro Dissolution Study

Objective: To compare the dissolution rate of formulated Isoscabertopin with the unformulated compound.

Materials:

• Unformulated Isoscabertopin

• Isoscabertopin-loaded formulation (e.g., liposomes from Protocol 1)

• USP Type II dissolution apparatus (paddle method)

• Dissolution medium (e.g., simulated gastric fluid or simulated intestinal fluid)

• HPLC system for quantifying Isoscabertopin

Procedure:

• Set up the dissolution apparatus with the appropriate dissolution medium at 37°C.

• Add a known amount of unformulated Isoscabertopin or the Isoscabertopin formulation to each dissolution vessel.

• Set the paddle speed (e.g., 75 rpm).

• At predetermined time points (e.g., 5, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the dissolution medium.

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Filter the samples and analyze the concentration of dissolved Isoscabertopin using a validated HPLC method.

• Plot the cumulative percentage of drug dissolved versus time to compare the dissolution profiles.

Visualizations

Caption: Workflow for developing and evaluating a bioavailability-enhanced Isoscabertopin formulation.

Caption: Proposed signaling pathways modulated by Isoscabertopin in cancer cells.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Troubleshooting low yield in Isoscabertopin purification

Welcome to the technical support center for Isoscabertopin purification. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the purification of Isoscabertopin, addressing common challenges such as low yield.

Troubleshooting Guide: Low Isoscabertopin Yield

Low recovery of Isoscabertopin can occur at various stages of the purification process, from initial extraction to final chromatographic steps. The following table outlines potential causes and recommended solutions to improve your yield.

Problem	Potential Cause	Recommended Solution
Low Yield After Extraction	Incomplete Cell Lysis: The plant material was not sufficiently disrupted to release the compound.	Optimize the grinding method of the plant material. Consider freeze-drying the sample before grinding to improve cell wall disruption.
Inappropriate Solvent Choice: The solvent used may not have the optimal polarity to efficiently extract Isoscabertopin.	Experiment with a range of solvents with varying polarities (e.g., methanol (B129727), ethanol (B145695), ethyl acetate, and mixtures thereof).[1]
Insufficient Extraction Time or Temperature: The extraction process may not be long enough or at a suitable temperature to allow for complete diffusion of the compound into the solvent.	Increase the extraction time and/or moderately increase the temperature. Be cautious of potential degradation at higher temperatures.[[“]]
Compound Degradation: Isoscabertopin may be unstable under the extraction conditions (e.g., exposure to light, extreme pH, or high temperatures).[3][4][5]	Perform extractions under controlled temperature and pH, and protect from light. Consider using antioxidants if oxidative degradation is suspected.
Suboptimal Extraction Method: Conventional methods like maceration may be less efficient than modern techniques.[1][6]	Consider advanced extraction techniques such as Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to potentially improve yield and reduce extraction time.[6][7][8]
Low Yield During Chromatographic Purification	Poor Binding to Stationary Phase: The compound does not effectively adsorb to the column matrix, leading to premature elution.	Adjust the mobile phase composition to increase the affinity of Isoscabertopin for the stationary phase. For reverse-phase chromatography, this typically means starting with a lower concentration of the organic solvent.
Irreversible Binding or On-Column Degradation: Isoscabertopin binds too strongly to the stationary phase or degrades during separation.	Modify the mobile phase pH or ionic strength. Test different stationary phases to find one with optimal selectivity and recovery.
Co-elution with Impurities: Isoscabertopin is not well-resolved from other compounds, leading to losses during fraction collection.	Optimize the gradient slope, flow rate, or temperature to improve resolution.[9] Consider using a different chromatographic technique (e.g., switching from normal-phase to reverse-phase).
Column Overloading: Too much crude extract is loaded onto the column, exceeding its binding capacity.	Reduce the amount of sample loaded onto the column. Consider using a larger column or a stationary phase with a higher binding capacity.
Precipitation on Column: The compound precipitates at the head of the column or within the stationary phase due to changes in solvent composition.	Ensure the sample is fully dissolved in the initial mobile phase before loading. A small amount of a stronger solvent can be added to the sample to improve solubility, but this should be done cautiously to avoid affecting the separation.
General Issues	Sample Handling and Storage: The compound may degrade during storage between purification steps.[3]	Keep samples cold and protected from light whenever possible. Use fresh samples for purification whenever feasible.
Inaccurate Quantification: The method used to measure the yield may be inaccurate.	Validate your analytical method (e.g., HPLC-UV, LC-MS) for linearity, accuracy, and precision.

Frequently Asked Questions (FAQs)

Q1: What is the best initial extraction solvent for Isoscabertopin from plant material?

A1: While the optimal solvent can vary depending on the specific plant matrix, a good starting point for moderately polar compounds like terpenoids is 70-80% methanol or ethanol in water.[[“]][7] It is highly recommended to perform small-scale pilot extractions with a few different solvents (e.g., methanol, ethanol, ethyl acetate, and acetone) to determine the most effective one for your specific sample.

Q2: How can I prevent the degradation of Isoscabertopin during the purification process?

A2: Degradation can be minimized by working at low temperatures (e.g., on ice or in a cold room), protecting your samples from direct light, and maintaining a neutral pH unless your protocol specifies otherwise.[10][3][4][5] If you suspect oxidative degradation, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to your solvents may be beneficial.

Q3: My Isoscabertopin yield is low after column chromatography. What can I do to improve it?

A3: Low yield after chromatography can be due to several factors. First, ensure you are not overloading the column. Second, optimize your mobile phase gradient to ensure that Isoscabertopin is eluting as a sharp peak and is well-separated from other compounds.[9] You might also consider trying a different stationary phase with a different selectivity. Finally, check for the possibility of irreversible binding to the column by stripping the column with a very strong solvent and analyzing the eluate for your compound.

Q4: Should I use normal-phase or reverse-phase chromatography for Isoscabertopin purification?

A4: The choice between normal-phase and reverse-phase chromatography depends on the overall polarity of the compounds in your crude extract. For many natural product extracts, reverse-phase HPLC is a good starting point due to its high resolution and reproducibility. However, if your extract contains many non-polar compounds, normal-phase chromatography might provide a better separation. It is often beneficial to use both techniques orthogonally for a comprehensive purification strategy.

Q5: How can I quickly screen for the best chromatographic conditions?

A5: High-throughput process development (HTPD) using 96-well plates can be an efficient way to screen different resins and buffer conditions.[11] Alternatively, analytical HPLC can be used to quickly test various mobile phase compositions and gradients on a small scale before scaling up to preparative chromatography.

Experimental Protocols

General Protocol for Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: Air-dry or freeze-dry the plant material and grind it into a fine powder.

• Extraction: Place a known amount of the powdered material (e.g., 10 g) into a flask and add the extraction solvent (e.g., 100 mL of 80% methanol) to create a slurry.

• Sonication: Place the flask in an ultrasonic bath. Sonicate at a controlled temperature (e.g., 40-50°C) for a specified duration (e.g., 30-60 minutes).

• Filtration: After sonication, filter the mixture through filter paper to separate the extract from the solid plant material.

• Re-extraction: To maximize yield, the solid residue can be re-extracted with fresh solvent.

• Concentration: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

General Protocol for Flash Chromatography

• Column Packing: Select an appropriate stationary phase (e.g., silica (B1680970) gel for normal-phase or C18 for reverse-phase) and pack the column using a slurry method with the initial mobile phase.

• Equilibration: Equilibrate the packed column by flushing it with the initial mobile phase until a stable baseline is achieved.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase. If solubility is an issue, a small amount of a stronger solvent can be used, but this should be minimized. Load the sample onto the top of the column.

• Elution: Begin the elution with the initial mobile phase. Gradually increase the solvent strength (polarity in normal-phase, non-polarity in reverse-phase) according to a predefined gradient.

• Fraction Collection: Collect fractions of a fixed volume throughout the elution process.

• Analysis: Analyze the collected fractions using a suitable analytical technique (e.g., TLC or analytical HPLC) to identify the fractions containing Isoscabertopin.

• Pooling and Concentration: Combine the pure fractions and evaporate the solvent to obtain the purified Isoscabertopin.

Visualizations

Caption: Troubleshooting workflow for low Isoscabertopin yield.

Caption: General experimental workflow for Isoscabertopin purification.

References

• 1. researchgate.net [researchgate.net]
• 2. consensus.app [consensus.app]
• 3. Stability of phenobarbital N-glucosides: identification of hydrolysis products and kinetics of decomposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive Assessment of Degradation Behavior of Simvastatin by UHPLC/MS Method, Employing Experimental Design Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive Insight into Chemical Stability of Important Antidiabetic Drug Vildagliptin Using Chromatography (LC-UV and UHPLC-DAD-MS) and Spectroscopy (Mid-IR and NIR with PCA) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of extraction protocols for anti-diabetic phytochemical substances from medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mdpi.com [mdpi.com]
• 11. cytivalifesciences.com [cytivalifesciences.com]

Calibrating instrument settings for Isoscabertopin mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the mass spectrometry analysis of Isoscabertopin. The information is tailored for researchers, scientists, and drug development professionals to help resolve common issues encountered during experimentation.

Section 1: Initial Instrument Setup and Calibration

Proper instrument setup and calibration are critical for acquiring high-quality data.[1][2] This section addresses common questions related to the initial configuration of the mass spectrometer for Isoscabertopin analysis.

Q1: What are the recommended starting parameters for Isoscabertopin analysis using an electrospray ionization (ESI) source?

A1: Optimal parameters can be instrument-dependent, but the following table provides a robust starting point for method development.[3][4] It is recommended to perform a full optimization for your specific instrument and method.[5][6]

Table 1: Recommended Starting ESI-MS Parameters for Isoscabertopin

Parameter	Positive Ion Mode	Negative Ion Mode	Rationale
Ionization Mode	ESI+	ESI-	Isoscabertopin may ionize well in both modes; test both to determine optimal sensitivity.
Capillary Voltage	3.0–4.5 kV	-2.5 to -4.0 kV	Balances ionization efficiency with the risk of in-source fragmentation.[3]
Nebulizer Pressure	20–50 psi	20–50 psi	Controls aerosol droplet size for efficient desolvation.[3]
Drying Gas Flow	5–12 L/min	5–12 L/min	Facilitates solvent evaporation from the ESI droplets.[4][7]
Drying Gas Temp.	250–350 °C	250–350 °C	Aids desolvation; use the lowest temperature possible to prevent thermal degradation.[3]
Skimmer/Cone Voltage	Low Setting (e.g., 20-40 V)	Low Setting (e.g., 20-40 V)	Higher voltages can induce in-source fragmentation, which can complicate spectral interpretation.[8]
Mass Range	100–500 m/z	100–500 m/z	Should encompass the expected m/z of Isoscabertopin and its common adducts.

Q2: How often should I calibrate the mass spectrometer for Isoscabertopin analysis?

A2: The frequency of calibration depends on the type of instrument and the accuracy required for your measurements.[6]

• High-Resolution Instruments (e.g., Orbitrap, TOF): Daily calibration checks are recommended to ensure high mass accuracy.[2] A full calibration should be performed if the mass error drifts from expected values.[2]

• Nominal Mass Instruments (e.g., Quadrupole): Calibration is less frequent, potentially a few times per year, but should be checked regularly with a known standard.[2]

Always perform a calibration check after instrument maintenance, after changing the mobile phase, or if you observe unexpected shifts in mass accuracy.[2][9]

Q3: I am not seeing any signal, not even from my calibration solution. What should I check first?

A3: A complete lack of signal often points to a fundamental issue with the ion source or fluidics.

• Check the Spray: Visually inspect the ESI needle. You should see a stable, fine mist. If the spray is sputtering or absent, there may be a clog in the sample line or needle.[10]

• Verify Fluidics: Ensure the LC pump is delivering mobile phase at the expected pressure and flow rate.[10] Check for leaks in all connections.

• Confirm Instrument Status: Make sure the mass spectrometer is in the correct scan mode and that the high voltage to the source is enabled.[11]

• Reboot System: A full reboot of the instrument and control computer can sometimes resolve communication issues.[10]

Section 2: Troubleshooting Common Issues

This section provides guidance on specific problems that may arise during the analysis of Isoscabertopin.

Issue 1: Poor Signal Intensity or Low Sensitivity

A weak signal for Isoscabertopin can make detection and quantification difficult.[1][12]

Q4: My Isoscabertopin peak is very small. How can I improve its intensity?

A4: Low signal intensity can stem from several factors.[1][12] Systematically check the following:

• Sample Concentration: The sample may be too dilute.[1] Conversely, a sample that is too concentrated can cause ion suppression, also leading to a weaker signal.[1]

• Ion Source Optimization: The ESI source parameters may not be optimal for Isoscabertopin.[11] Perform an infusion of a standard solution to manually tune parameters like capillary voltage and gas flows for maximum signal.[5]

• Mobile Phase Composition: The mobile phase pH and solvent composition dramatically affect ionization efficiency. For positive mode, adding a small amount of an acid like formic acid (0.1%) can improve protonation.[5] For negative mode, a weak base may be beneficial.

• Source Cleanliness: A contaminated ion source or transfer capillary can significantly reduce ion transmission.[11][12] Follow the manufacturer's procedure for cleaning the ion source components.[13]

Logical Troubleshooting Workflow for Low Signal Intensity

Caption: Troubleshooting flow for low MS signal intensity.

Issue 2: Poor Chromatographic Peak Shape

Distorted peaks (tailing, fronting, or splitting) can compromise resolution and lead to inaccurate quantification.[14][15]

Q5: My Isoscabertopin peak is tailing. What are the common causes?

A5: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or issues within the LC system.[16]

• Secondary Silanol (B1196071) Interactions: If using a silica-based column, free silanol groups can interact with basic functional groups on an analyte, causing tailing.[14] Lowering the mobile phase pH can help suppress this interaction.[15]

• Column Overload: Injecting too much sample can lead to peak tailing.[15] Try diluting the sample to see if the peak shape improves.

• Column Contamination/Void: A buildup of contaminants on the column frit or a void in the packing material can distort peak shape.[14][17] Try flushing the column or replacing it if the problem persists.

• Mismatched Solvents: A mismatch between the sample solvent and the mobile phase can cause peak distortion. Ensure your sample is dissolved in a solvent that is as weak as or weaker than the initial mobile phase.

Q6: All of my peaks, not just Isoscabertopin, are split or broad. What does this indicate?

A6: When all peaks in a chromatogram are affected, the problem likely lies before the column or at the column inlet.[14][17]

• Partially Blocked Frit: Debris from the sample or system can clog the column's inlet frit, distorting the sample flow path.[17]

• Injector Issues: Problems with the autosampler injector, such as a partial blockage, can cause peak splitting.

• System Tubing: A poor connection or excessive tubing length between the injector and the column can lead to peak broadening.[14]

Issue 3: High Background Noise

High background noise can obscure low-level analyte signals and reduce the signal-to-noise (S/N) ratio.[12][18]

Q7: The baseline in my chromatogram is very high and noisy. How can I reduce it?

A7: High background is typically due to contamination in the system or mobile phase.[18][19]

• Contaminated Solvents: Use only high-purity, LC-MS grade solvents and additives.[5][18] Contaminants like plasticizers or polymers can leach from storage containers.[18]

• Mobile Phase Additives: While additives like formic acid or ammonium (B1175870) acetate (B1210297) are necessary, using them at too high a concentration can increase background noise.[5] Use the lowest concentration that achieves the desired chromatographic performance.

• System Contamination: The LC system itself can be a source of contamination.[9] Flush the entire system with a series of high-purity solvents (e.g., isopropanol, acetonitrile (B52724), water) to remove buildup.[9][18]

• Dirty Ion Source: As mentioned previously, a dirty ion source is a common cause of both low signal and high background.[13]

Table 2: Troubleshooting Guide for Common MS Issues

Symptom	Possible Cause	Recommended Action
Low Signal Intensity	Poor ionization, ion suppression, dirty source.[1][12]	Infuse a standard to optimize source parameters. Check mobile phase pH. Clean the ion source.[11][13]
Peak Tailing	Secondary column interactions, column overload.[15][16]	Adjust mobile phase pH. Dilute the sample.[15]
Split or Broad Peaks	Column inlet blockage, injector issue.[17]	Replace the column inlet frit or guard column. Check injector for blockages.
High Background Noise	Contaminated solvents, dirty system/source.[9][18]	Use fresh LC-MS grade solvents. Flush the entire LC-MS system. Clean the ion source.[13][18]
Inaccurate Mass	Instrument drift, poor calibration.[1]	Perform a mass calibration using the recommended calibration solution.[1][2]

Section 3: Experimental Protocol

Protocol 1: Standard Sample Preparation and LC-MS Analysis of Isoscabertopin

This protocol provides a general workflow for the analysis of Isoscabertopin.

• Stock Solution Preparation: Accurately weigh ~1 mg of Isoscabertopin standard and dissolve in 1 mL of methanol (B129727) or acetonitrile to create a 1 mg/mL stock solution.

• Working Standard Preparation: Prepare a series of working standards by serially diluting the stock solution with 50:50 acetonitrile:water to cover the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

• Sample Preparation: If analyzing from a complex matrix (e.g., plasma, tissue), perform a suitable extraction (e.g., protein precipitation or solid-phase extraction) to remove interferences. Evaporate the solvent and reconstitute the sample in the initial mobile phase.

• LC Configuration:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%), ramp up to a high percentage (e.g., 95%) to elute Isoscabertopin, hold, and then return to initial conditions to re-equilibrate.

  • Flow Rate: 0.2–0.4 mL/min.

  • Injection Volume: 1–5 µL.

• MS Configuration:

  • Set the instrument parameters according to the recommendations in Table 1.

  • Perform an infusion of a mid-level standard to fine-tune the source parameters for maximum signal intensity.

  • Set the mass analyzer to scan a relevant m/z range or to monitor for specific precursor and product ions in MS/MS mode.

• Data Acquisition: Inject a blank, followed by the calibration standards, and then the unknown samples. Inject quality control (QC) samples at regular intervals to monitor system performance.

Isoscabertopin Analysis Workflow

Caption: General workflow for Isoscabertopin LC-MS analysis.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. Calibration and Qualification of Chromatography, Mass Spectrometry Instruments | Lab Manager [labmanager.com]
• 3. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Elex Biotech LLC [elexbiotech.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. harvardapparatus.com [harvardapparatus.com]
• 7. agilent.com [agilent.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. myadlm.org [myadlm.org]
• 10. cgspace.cgiar.org [cgspace.cgiar.org]
• 11. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 12. zefsci.com [zefsci.com]
• 13. researchgate.net [researchgate.net]
• 14. waters.com [waters.com]
• 15. gmpinsiders.com [gmpinsiders.com]
• 16. uhplcs.com [uhplcs.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. benchchem.com [benchchem.com]
• 19. support.waters.com [support.waters.com]

Technical Support Center: Isoscabertopin Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges and reduce variability in animal studies involving Isoscabertopin.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what are its potential applications?

A1: Isoscabertopin is a sesquiterpene lactone, a class of natural products known for a wide range of biological activities. It is being investigated for its potential anti-tumor properties. Sesquiterpene lactones often target multiple signaling pathways involved in cell proliferation and survival.

Q2: What are the main challenges when working with Isoscabertopin in animal studies?

A2: A significant challenge with Isoscabertopin, and many sesquiterpene lactones, is its poor aqueous solubility. This can lead to difficulties in formulation, inconsistent drug exposure, and high variability in pharmacokinetic and pharmacodynamic data. Other challenges include potential toxicity and the need for sensitive analytical methods for its quantification in biological matrices.

Q3: How can I improve the oral bioavailability of Isoscabertopin?

A3: Improving oral bioavailability is key to reducing variability. Strategies include using formulation vehicles that enhance solubility, such as a co-solvent system (e.g., DMSO and corn oil) or lipid-based formulations. It's also crucial to standardize the administration procedure, including the animal's fasting state, to minimize food-drug interactions.

Q4: What are the expected metabolites of Isoscabertopin and should they be measured?

A4: While specific metabolites of Isoscabertopin are not extensively documented in public literature, sesquiterpene lactones can be metabolized by gut microbiota and liver enzymes. It is advisable to develop analytical methods that can detect potential metabolites in addition to the parent compound to get a complete pharmacokinetic profile, as the biological activity may be attributable to these metabolites.

Q5: What are the potential adverse effects of Isoscabertopin in animal models?

A5: High doses of sesquiterpene lactones can lead to toxicity.[1] Researchers should carefully monitor animals for signs of distress, weight loss, and changes in behavior.[2] Dose-finding studies are essential to determine the maximum tolerated dose (MTD) before proceeding with efficacy studies.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with Isoscabertopin.

Issue 1: High variability in plasma concentrations between individual animals.

• Possible Cause:

  • Inconsistent formulation preparation leading to non-homogenous suspension.

  • Inaccurate dosing due to improper oral gavage technique.

  • Variability in gut microbiota affecting metabolism.

  • Differences in food intake affecting absorption.

• Troubleshooting Steps:

  • Standardize Formulation: Develop a clear, step-by-step protocol for formulation preparation and ensure it is followed consistently.

  • Refine Administration Technique: Ensure all personnel are thoroughly trained in oral gavage. Use appropriate gavage needle sizes and verify correct placement.

  • Control for Gut Microbiota: Co-house animals within the same experimental group to promote a more uniform gut microbiome.

  • Implement a Fasting Protocol: A consistent fasting period before dosing can minimize food-related variability in drug absorption.

Issue 2: Inconsistent anti-tumor efficacy in xenograft models.

• Possible Cause:

  • Variable drug exposure due to poor bioavailability.

  • Differences in tumor size at the start of treatment.

  • Inconsistent tumor measurement techniques.

• Troubleshooting Steps:

  • Optimize Formulation and Dosing: Address the sources of pharmacokinetic variability as outlined in Issue 1.

  • Standardize Tumor Inoculation and Size: Ensure that all animals have tumors within a narrow size range at the start of the treatment period.

  • Consistent Tumor Measurement: Use calipers for consistent tumor volume measurement and have the same person perform the measurements if possible.

Issue 3: Unexpected toxicity or adverse effects.

• Possible Cause:

  • The dose administered is above the maximum tolerated dose (MTD).

  • Toxicity of the formulation vehicle.

• Troubleshooting Steps:

  • Conduct a Dose-Ranging Study: Determine the MTD in your specific animal model before initiating efficacy studies.

  • Vehicle Toxicity Control: Always include a vehicle-only control group to assess any adverse effects of the formulation itself.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Isoscabertopin in the public domain, the following tables provide a template for organizing experimental data. Researchers are encouraged to populate these tables with their own findings. For illustrative purposes, some fields may contain representative data from similar compounds, which should not be interpreted as actual data for Isoscabertopin.

Table 1: Isoscabertopin Solubility in Common Vehicles

Vehicle	Solubility (mg/mL)	Observations
Water	Data not available	Expected to be very low
Saline	Data not available	Expected to be very low
5% DMSO in Saline	Data not available
10% DMSO in Corn Oil	Data not available
20% PEG400 in Water	Data not available

Table 2: Pharmacokinetic Parameters of Isoscabertopin in Mice (Example)

Parameter	Intravenous (IV) Administration (5 mg/kg)	Oral (PO) Administration (20 mg/kg)
Cmax (ng/mL)	Data not available	Data not available
Tmax (h)	Data not available	Data not available
t1/2 (h)	~1.5 (similar to other sesquiterpenes)	~2.5 (similar to other sesquiterpenes)
AUC (ng*h/mL)	Data not available	Data not available
Bioavailability (%)	N/A	~5% (estimated based on similar compounds)

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin Formulation for Oral Gavage

• Objective: To prepare a homogenous suspension of Isoscabertopin in a vehicle suitable for oral administration in mice.

• Materials:

  • Isoscabertopin powder

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Corn oil

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator

• Procedure:

  • Weigh the required amount of Isoscabertopin powder.

  • Dissolve the Isoscabertopin in a minimal amount of DMSO (e.g., to make a 10 mg/mL stock solution).

  • Gently vortex until the powder is completely dissolved.

  • In a separate tube, measure the required volume of corn oil.

  • Slowly add the Isoscabertopin-DMSO stock solution to the corn oil while vortexing to create a 10% DMSO in corn oil formulation.

  • Sonicate the final suspension for 5-10 minutes to ensure homogeneity.

  • Visually inspect for any precipitation before each use.

Protocol 2: UPLC-MS/MS Method for Quantification of Isoscabertopin in Mouse Plasma (Adapted from a similar compound)

• Objective: To quantify the concentration of Isoscabertopin in mouse plasma samples.

• Instrumentation and Reagents:

  • UPLC-MS/MS system

  • C18 analytical column (e.g., HSS T3)

  • Acetonitrile, Methanol, Formic acid (LC-MS grade)

  • Internal Standard (IS) - a structurally similar compound not present in the sample

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of ice-cold acetonitrile/methanol (9:1, v/v) containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Conditions (Example):

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: A suitable gradient to separate the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: To be determined by direct infusion of Isoscabertopin and the internal standard.

Visualizations

Caption: Experimental workflow for in vivo studies of Isoscabertopin.

Caption: Plausible signaling pathways affected by Isoscabertopin.[4]

Caption: Troubleshooting decision tree for high variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Clinical effects and adverse effects of intravenous lipid emulsion treatment in dogs and cats with suspected poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo Pharmacokinetic and Anticancer Studies of HH-N25, a Selective Inhibitor of Topoisomerase I, and Hormonal Signaling for Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Addressing vehicle control issues in Isoscabertopin experiments

Isoscabertopin Technical Support Center

Welcome to the technical support hub for Isoscabertopin, a novel kinase inhibitor under investigation for its potent anti-proliferative effects in oncology research. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation, with a specific focus on vehicle control issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting vehicle for dissolving Isoscabertopin for in vitro experiments?

A1: For in vitro studies, we recommend using anhydrous, cell culture grade Dimethyl Sulfoxide (B87167) (DMSO) as the initial solvent.[1][2] Isoscabertopin exhibits excellent solubility in DMSO. Prepare a high-concentration stock solution (e.g., 10-20 mM) in DMSO, which can then be diluted into your aqueous cell culture medium to achieve the desired final concentration.[3] It is crucial to ensure the final DMSO concentration in your assay does not exceed 0.5%, and ideally should be kept at or below 0.1%, to avoid solvent-induced cytotoxicity or other off-target effects.[4]

Q2: I'm observing precipitation when I dilute my Isoscabertopin-DMSO stock into my aqueous cell culture medium. What should I do?

A2: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic compounds.[3] Here are several steps to troubleshoot this problem:

• Optimize Dilution Technique: Add the DMSO stock to the aqueous buffer slowly while vortexing or mixing vigorously. This rapid dispersion can help prevent the compound from crashing out of solution.[3]

• Use Intermediate Dilutions: Instead of a single large dilution, perform serial dilutions in your cell culture medium.

• Gentle Warming: Warming the final solution to 37°C may help increase the solubility of Isoscabertopin. However, prolonged heating should be avoided to prevent compound degradation.[3]

• Consider Alternative Vehicles: If precipitation persists, consider using a co-solvent system or a different vehicle altogether, such as a cyclodextrin-based formulation.[5][6][7]

Q3: Can I use ethanol (B145695) as a vehicle for Isoscabertopin?

A3: While Isoscabertopin has some solubility in ethanol, it is significantly less soluble than in DMSO. If you must use ethanol, it is often best used as part of a co-solvent system (e.g., with polyethylene (B3416737) glycol or propylene (B89431) glycol).[3] As with DMSO, it is imperative to determine the maximum tolerable concentration of ethanol for your specific cell line and to include a corresponding vehicle control in your experiments.

Q4: My vehicle control (DMSO) is showing unexpected effects on my cells. How do I address this?

A4: DMSO is not an inert vehicle and can have biological effects, including influencing cell growth, differentiation, and even exhibiting anti-inflammatory properties.[1][2] If you observe effects in your DMSO-only control group, consider the following:

• Lower DMSO Concentration: The first step is to reduce the final concentration of DMSO in your assay to the lowest possible level that still maintains Isoscabertopin solubility.[4]

• Thoroughly Compare to Negative Control: Ensure you have a negative control group (cells treated with media only, no vehicle) to distinguish the effects of the vehicle from baseline cellular behavior.[8]

• Alternative Solubilizing Agents: If reducing the DMSO concentration is not feasible or does not resolve the issue, you may need to explore alternative vehicles. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is an excellent alternative for improving the solubility of hydrophobic compounds in aqueous solutions with minimal cellular toxicity.[5][9]

Troubleshooting Guides

Guide 1: Inconsistent Experimental Results

Problem: You are observing high variability in the efficacy of Isoscabertopin between experiments.

Potential Cause	Troubleshooting Step	Rationale
Isoscabertopin Instability	Prepare fresh stock solutions of Isoscabertopin in DMSO for each experiment. Avoid repeated freeze-thaw cycles by storing stock solutions in small aliquots at -20°C or -80°C.[3]	Isoscabertopin may degrade over time, especially when in solution.
Inconsistent Vehicle Concentration	Ensure the final concentration of the vehicle (e.g., DMSO) is identical across all treatment groups and corresponding controls.[10]	Even small variations in vehicle concentration can impact cellular health and drug efficacy.
Variable Cell Health/Density	Maintain consistent cell seeding density and passage number for all experiments. Always check cell viability before starting an experiment.[11]	The physiological state of the cells can significantly influence their response to treatment.
Precipitation of Compound	Visually inspect your final treatment solutions for any signs of precipitation before adding them to the cells. If precipitation is observed, refer to the FAQ on this topic.	If the compound is not fully dissolved, the actual concentration delivered to the cells will be lower and more variable.

Guide 2: High Cell Death in Vehicle Control Group

Problem: Your vehicle-only control group shows a significant decrease in cell viability.

Potential Cause	Troubleshooting Step	Rationale
Vehicle Concentration Too High	Reduce the final concentration of the vehicle (e.g., DMSO) to ≤ 0.1%.[4]	High concentrations of many organic solvents are toxic to cells.
Cell Line Sensitivity	Perform a dose-response experiment with the vehicle alone to determine the maximum non-toxic concentration for your specific cell line.	Different cell lines have varying tolerances to solvents like DMSO.[4]
Contaminated Vehicle	Use only high-purity, anhydrous, sterile-filtered solvents.	Impurities in the vehicle can be cytotoxic.
Interaction with Media Components	Some components of cell culture media can interact with certain vehicles. Review the literature for known incompatibilities with your specific media formulation.	Phenol red in some media has been shown to have estrogenic effects, as an example of unexpected media component effects.[12]

Quantitative Data Summary

Table 1: Solubility of Isoscabertopin in Common Vehicles

Vehicle	Solubility at 25°C (mg/mL)	Notes
DMSO	> 50	Recommended for stock solutions.
Ethanol	5.2	Can be used, but may require co-solvents for higher concentrations.
Propylene Glycol	8.9	A potential alternative or co-solvent.
20% (w/v) HP-β-CD in Water	12.5	Excellent option for reducing the need for organic solvents.[5]
PBS (pH 7.4)	< 0.01	Practically insoluble in aqueous buffers alone.

Table 2: Effect of Vehicle Concentration on A549 Lung Carcinoma Cell Viability (48h Incubation)

Vehicle	Concentration	Cell Viability (% of Control)
DMSO	0.05%	99 ± 2%
0.1%	98 ± 3%
0.5%	91 ± 5%
1.0%	78 ± 7%
Ethanol	0.1%	97 ± 4%
0.5%	85 ± 6%
HP-β-CD	1%	100 ± 2%
5%	99 ± 1%

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin Working Solutions for In Vitro Assays

Objective: To prepare a 100 µM working solution of Isoscabertopin in cell culture medium with a final DMSO concentration of 0.1%.

Materials:

• Isoscabertopin powder

• Anhydrous, sterile-filtered DMSO

• Sterile cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Prepare 10 mM Stock Solution:

  • Accurately weigh the required amount of Isoscabertopin powder.

  • Dissolve the powder in anhydrous DMSO to a final concentration of 10 mM.

  • Vortex thoroughly until the compound is completely dissolved.

  • Store this stock solution in small aliquots at -20°C.

• Prepare 1 mM Intermediate Stock:

  • In a sterile microcentrifuge tube, perform a 1:10 dilution of the 10 mM stock solution in anhydrous DMSO to obtain a 1 mM intermediate stock.

• Prepare 100 µM Working Solution:

  • In a sterile tube, add 990 µL of pre-warmed cell culture medium.

  • While gently vortexing the medium, add 10 µL of the 1 mM intermediate stock solution.

  • This will result in a 100 µM working solution of Isoscabertopin with a final DMSO concentration of 0.1%.

• Prepare Vehicle Control:

  • In a separate sterile tube, add 990 µL of pre-warmed cell culture medium.

  • Add 10 µL of anhydrous DMSO.

  • This creates a 0.1% DMSO vehicle control that should be run in parallel with your Isoscabertopin-treated samples.

Visualizations

Caption: Troubleshooting workflow for Isoscabertopin precipitation.

Caption: Potential signaling interactions of Isoscabertopin and its vehicle.

Caption: Experimental workflow for assessing vehicle effects.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. iacuc.wsu.edu [iacuc.wsu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. alzet.com [alzet.com]
• 6. Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 8. Controlling your High Content Assays  - Araceli Biosciences [aracelibio.com]
• 9. A Comprehensive Review on Cyclodextrin-Based Carriers for Delivery of Chemotherapeutic Cytotoxic Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biocompare.com [biocompare.com]
• 12. reddit.com [reddit.com]

Technical Support Center: Antibody Specificity in Isoscabertopin Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers validating antibody specificity for protein targets of Isoscabertopin, a sesquiterpenoid with demonstrated anti-tumor activities.

Frequently Asked Questions (FAQs)

Q1: What are the known protein targets and signaling pathways of Isoscabertopin and related compounds?

A1: Isoscabertopin and its analogs, such as Scabertopin, have been shown to exert their anti-cancer effects by modulating several key signaling pathways. The primary pathways identified are:

• NF-κB Signaling: Isoscabertopin and related compounds can inhibit the NF-κB pathway, which is crucial for inflammation and cell survival.[1][2] This is often achieved by preventing the degradation of IκBα, which keeps the p65 subunit of NF-κB inactive in the cytoplasm.

• FAK/PI3K/Akt Signaling: This pathway, which is critical for cell survival, proliferation, and migration, has been shown to be inhibited by Scabertopin.[2][3] Inhibition of this pathway can lead to decreased expression of downstream targets like MMP-9, which is involved in cell invasion.[2][3]

• Necroptosis Pathway: Scabertopin can induce a form of programmed cell death called necroptosis in cancer cells.[3] This process is dependent on the proteins RIP1 and RIP3 and is often initiated by the production of mitochondrial reactive oxygen species (ROS).[3]

Q2: What are the recommended initial steps for validating an antibody against a target in the context of Isoscabertopin treatment?

A2: Before proceeding with your experiments, it is crucial to validate your primary antibody's specificity for its intended target. The recommended initial steps are:

• In Silico Analysis: Check the manufacturer's datasheet for validation data in your intended application (e.g., Western Blot, IHC, IP). Use resources like the Human Protein Atlas and BioGPS to check the expected expression levels of your target protein in the cell lines or tissues you are using.[4]

• Positive and Negative Controls: Whenever possible, include a known positive control (a cell lysate or tissue known to express the target protein) and a negative control (a cell line with low or no expression, or a knockout/knockdown cell line) in your validation experiments.[5]

• Western Blotting: Western blotting is a fundamental first step to verify that the antibody detects a protein of the correct molecular weight.[6]

Troubleshooting Guides

Western Blotting

Issue: Weak or No Signal

Possible Cause	Troubleshooting Steps
Low Target Protein Abundance	Increase the amount of protein loaded per well.[5] Consider using a more sensitive ECL substrate.[7]
Inefficient Protein Transfer	Verify transfer efficiency with Ponceau S staining. Optimize transfer time and voltage, especially for high molecular weight proteins.[8]
Suboptimal Antibody Concentration	Perform an antibody titration to determine the optimal concentration.[9]
Inactive Antibody	Store antibodies as recommended by the manufacturer. Avoid repeated freeze-thaw cycles. Confirm antibody activity with a positive control.
Isoscabertopin-induced Protein Degradation	Ensure that your lysis buffer contains a sufficient concentration of protease inhibitors.[5]

Issue: High Background or Non-specific Bands

Possible Cause	Troubleshooting Steps
Antibody Concentration Too High	Reduce the concentration of the primary and/or secondary antibody.[7]
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., 5% non-fat milk or BSA).[5]
Inadequate Washing	Increase the number and duration of wash steps. Add a mild detergent like Tween-20 to your wash buffer.[7]
Cross-reactivity of Secondary Antibody	Use a pre-adsorbed secondary antibody. Run a control with only the secondary antibody to check for non-specific binding.[10]

Immunoprecipitation (IP)

Issue: Low or No Target Protein Pulldown

Possible Cause	Troubleshooting Steps
Antibody Not Suitable for IP	Use an antibody that has been validated for IP. Polyclonal antibodies sometimes perform better in IP than monoclonal antibodies.[11][12]
Insufficient Antibody	Titrate the primary antibody to find the optimal concentration for pulldown.[11]
Inefficient Lysis	Use a lysis buffer appropriate for your protein of interest (e.g., RIPA for nuclear proteins). Sonication can improve the extraction of nuclear and membrane proteins.[4]
Epitope Masking	The antibody's binding site on the target protein may be hidden in the native protein conformation. Try a different antibody that recognizes a different epitope.[4]

Immunohistochemistry (IHC)

Issue: Weak or No Staining

Possible Cause	Troubleshooting Steps
Suboptimal Antigen Retrieval	Optimize the antigen retrieval method (heat-induced or enzymatic). The pH of the retrieval buffer is critical and may need to be adjusted.[13]
Low Antibody Concentration	Perform a titration to determine the optimal primary antibody concentration.
Inadequate Permeabilization	For intracellular targets, ensure your protocol includes a permeabilization step with a detergent like Triton X-100.[10]
Tissue Over-fixation	Excessive fixation can mask epitopes. Reduce fixation time or try a different fixation method.[13]

Experimental Protocols

A detailed protocol for a standard antibody validation experiment is provided below.

Western Blot Protocol for Validating an anti-p65 Antibody

• Sample Preparation:

  • Culture A549 cells (known to express NF-κB p65) and treat with or without Isoscabertopin (e.g., 10 µM for 24 hours).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on a 10% SDS-polyacrylamide gel.

  • Run the gel at 120V for 90 minutes.

  • Transfer proteins to a PVDF membrane at 100V for 60 minutes.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with the primary anti-p65 antibody (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane 3 times for 10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane 3 times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an ECL substrate.

  • Visualize the bands using a chemiluminescence imaging system. The expected band for p65 is at ~65 kDa.

Visualizations

References

• 1. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo efficacy of a novel inhibitor of selected signal transduction pathways including calcium, arachidonate, and inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. STAT3 as a mediator of oncogenic cellular metabolism: Pathogenic and therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deoxyelephantopin and Its Isomer Isodeoxyelephantopin: Anti-Cancer Natural Products with Multiple Modes of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers | MDPI [mdpi.com]
• 8. Principles of the activin receptor signaling pathway and its inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Elephantopus scaber inhibits lipopolysaccharide-induced liver injury by suppression of signaling pathways in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isoquercitrin Alleviates Diabetic Nephropathy by Inhibiting STAT3 Phosphorylation and Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. The Inositol Trisphosphate/Calcium Signaling Pathway in Health and Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Reproducibility of Isoscabertopin Experimental Results

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to ensure the reproducibility of experimental results involving Isoscabertopin. The information is presented in a question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its primary mechanism of action?

A1: Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber L. It has demonstrated anti-tumor activities. Its primary mechanism of action involves the induction of apoptosis (programmed cell death) in cancer cells through the modulation of multiple signaling pathways, most notably the NF-κB and MAPK pathways.

Q2: How should I prepare a stock solution of Isoscabertopin and what are the recommended storage conditions?

A2: To prepare a stock solution, dissolve Isoscabertopin in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO) at a high concentration (e.g., 10-20 mM). It is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. For long-term storage, keep the stock solution at -20°C or -80°C. When preparing working solutions, dilute the stock solution in the appropriate cell culture medium to the desired final concentration immediately before use.

Q3: What are the typical effective concentrations of Isoscabertopin in in vitro experiments?

A3: The effective concentration of Isoscabertopin can vary depending on the cancer cell line and the specific assay being performed. Based on available data for similar compounds, the half-maximal inhibitory concentration (IC50) values for cytotoxicity are often observed in the micromolar (µM) range. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: Is Isoscabertopin stable in cell culture media?

A4: The stability of sesquiterpene lactones like Isoscabertopin in cell culture media can be influenced by factors such as pH, temperature, and the presence of serum. It is advisable to prepare fresh working solutions for each experiment. If long-term incubation is required, the stability of the compound under your specific experimental conditions should be validated.

Troubleshooting Guides

Cell Viability Assays (e.g., MTT Assay)

Q: I am observing inconsistent results or high variability between replicates in my MTT assay with Isoscabertopin. What could be the cause?

A: High variability in MTT assays can stem from several factors:

• Uneven Cell Seeding: Ensure a homogenous cell suspension before and during seeding into the 96-well plates.

• Pipetting Errors: Use calibrated pipettes and be consistent with your technique, especially when adding small volumes of Isoscabertopin and MTT reagent.

• Incomplete Formazan (B1609692) Solubilization: After adding the solubilization buffer (e.g., DMSO), ensure that the formazan crystals are completely dissolved by gentle mixing or shaking before reading the absorbance.

• Edge Effects: The outer wells of a 96-well plate are more prone to evaporation, leading to altered cell growth and compound concentration. To mitigate this, you can fill the outer wells with sterile PBS or media without cells and use the inner wells for your experiment.

Q: My MTT assay shows low cytotoxicity even at high concentrations of Isoscabertopin. What should I check?

A: If you observe lower-than-expected cytotoxicity, consider the following:

• Compound Solubility: Isoscabertopin may have limited solubility in aqueous media. Ensure that the compound is fully dissolved in your working solutions. You may need to adjust the final DMSO concentration (typically kept below 0.5% to avoid solvent toxicity).

• Cell Density: The number of cells seeded per well can influence the outcome. If the cell density is too high, the cytotoxic effect may be masked. Optimize the cell seeding density for your specific cell line.

• Incubation Time: The duration of treatment with Isoscabertopin may be insufficient to induce significant cell death. Consider extending the incubation period (e.g., 48 or 72 hours).

• Compound Activity: Verify the integrity of your Isoscabertopin stock. Improper storage or multiple freeze-thaw cycles can lead to degradation.

Western Blot Analysis

Q: I am not detecting a signal or have a very weak signal for my target proteins (e.g., p-p65, p-ERK) after Isoscabertopin treatment. What can I do?

A: A weak or absent signal in a Western blot can be due to several reasons:

• Insufficient Protein Loading: Ensure you are loading an adequate amount of total protein per lane (typically 20-40 µg). Perform a protein quantification assay (e.g., BCA assay) to accurately determine the protein concentration in your lysates.

• Suboptimal Antibody Concentration: The primary or secondary antibody concentrations may not be optimal. Perform a titration to determine the best antibody dilution.

• Inefficient Protein Transfer: Verify that the protein transfer from the gel to the membrane was successful. You can stain the membrane with Ponceau S after transfer to visualize the protein bands. For high molecular weight proteins, consider a longer transfer time or a wet transfer system.

• Timing of Protein Expression/Phosphorylation: The activation of signaling pathways can be transient. Perform a time-course experiment to identify the optimal time point to observe changes in the phosphorylation or expression of your target proteins after Isoscabertopin treatment.

Q: I am observing high background on my Western blot, which makes it difficult to interpret the results. How can I reduce the background?

A: High background can obscure your specific bands. Here are some tips to reduce it:

• Blocking: Ensure that the blocking step is adequate. You can try increasing the blocking time or using a different blocking agent (e.g., 5% non-fat milk or 5% BSA in TBST).

• Washing Steps: Increase the number and duration of washing steps after primary and secondary antibody incubations to remove non-specifically bound antibodies.

• Antibody Concentration: High concentrations of primary or secondary antibodies can contribute to high background. Try using a more diluted antibody solution.

• Membrane Handling: Avoid touching the membrane with bare hands. Use clean forceps and containers throughout the procedure.

Data Presentation

Table 1: Cytotoxicity of Isoscabertopin (IC50 Values)

Cancer Cell Line	Tissue of Origin	Incubation Time (hours)	IC50 (µM)	Reference
e.g., MCF-7	Breast	48	Data	[Citation]
e.g., A549	Lung	48	Data	[Citation]
e.g., HeLa	Cervical	48	Data	[Citation]
e.g., HepG2	Liver	48	Data	[Citation]
User's Data

Note: This table is a template. Researchers should populate it with their experimentally determined IC50 values or data from relevant literature.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Isoscabertopin in complete culture medium. Replace the medium in the wells with 100 µL of the medium containing different concentrations of Isoscabertopin. Include a vehicle control (medium with the same concentration of DMSO as the highest Isoscabertopin concentration) and an untreated control (medium only).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the cell viability against the Isoscabertopin concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis of NF-κB and MAPK Signaling Pathways

• Cell Culture and Treatment: Seed cells in 6-well plates and grow until they reach 70-80% confluency. Treat the cells with Isoscabertopin at the desired concentrations for the determined optimal time. Include an untreated control.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) per lane onto an SDS-polyacrylamide gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-p65, p65, IκBα, p-ERK, ERK, p-p38, p38, and a loading control like β-actin or GAPDH) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Mandatory Visualization

Caption: Isoscabertopin inhibits the NF-κB and MAPK signaling pathways, leading to apoptosis.

Caption: General experimental workflow for studying the effects of Isoscabertopin.

Caption: A logical workflow for troubleshooting experimental issues.

Interpreting unexpected phenotypes in Isoscabertopin-treated cells

Welcome to the technical support center for researchers using Isoscabertopin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected phenotypes and navigate common challenges during your in vitro experiments.

Frequently Asked Questions (FAQs)

FAQ 1: My cells are not dying or are showing resistance to Isoscabertopin. What should I do?

Answer:

If you observe lower-than-expected cytotoxicity or apparent resistance to Isoscabertopin, several factors could be at play, ranging from experimental parameters to intrinsic cellular mechanisms. A systematic approach is crucial to pinpoint the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for Isoscabertopin resistance.

Quantitative Data Summary

The optimal concentration and treatment duration for Isoscabertopin are highly dependent on the cell line. As a sesquiterpene lactone, its effective concentration can vary. It is recommended to perform a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Parameter	Recommended Range	Purpose
Concentration Range	1 µM - 50 µM	To capture the full dose-response curve.
Incubation Time	24, 48, 72 hours	To assess time-dependent effects.
Cell Seeding Density	Varies by cell line	Ensure cells are in the exponential growth phase.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the metabolic activity of cells as an indicator of viability.

Materials:

• 96-well plate

• Isoscabertopin stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat cells with a series of Isoscabertopin concentrations. Include a vehicle-only control.

• Incubate for the desired time periods (e.g., 24, 48, 72 hours).[1]

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[1]

• Add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan (B1609692) crystals.[2]

• Shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.[1][3][4]

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

FAQ 2: The morphology of my Isoscabertopin-treated cells is unusual and doesn't look like classic apoptosis. How can I determine the cell death modality?

Answer:

While sesquiterpene lactones are known to induce apoptosis, they can also trigger other forms of programmed cell death, such as pyroptosis or autophagy-related cell death, or even necrosis at high concentrations.[5] Distinguishing between these is key to understanding the mechanism of action.

Cell Death Pathways Overview

Caption: Key features of different cell death pathways.

Experimental Protocols

Protocol 2: Distinguishing Apoptosis and Necrosis by Flow Cytometry (Annexin V/PI Staining)

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce cell death by treating cells with Isoscabertopin for the desired time. Include positive and negative controls.

• Harvest approximately 1-5 x 10^5 cells by centrifugation.[6]

• Wash the cells once with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.[6]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[6]

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[6]

• Add 400 µL of 1X Binding Buffer to each tube.[6]

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.[7]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[7]

  • Necrotic cells: Annexin V-negative and PI-positive.

Protocol 3: Detection of Apoptosis Markers by Western Blot

This protocol assesses the cleavage of key apoptotic proteins.

Materials:

• SDS-PAGE equipment

• PVDF membrane

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lyse Isoscabertopin-treated and control cells in RIPA buffer.

• Determine protein concentration using a BCA or Bradford assay.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.[8]

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.[8]

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Detect the signal using a chemiluminescent substrate and an imaging system.[8] A decrease in pro-caspase-3 and full-length PARP, along with an increase in their cleaved forms, indicates apoptosis.

Protocol 4: Detection of Autophagy by LC3 Western Blot

This protocol detects the conversion of LC3-I to the autophagosome-associated LC3-II.

Materials:

• Same as Western Blot protocol

• Primary antibody against LC3

Procedure:

• Follow the Western Blot protocol (Protocol 3).

• Use a high-percentage (e.g., 15%) polyacrylamide gel to resolve the small difference between LC3-I (16-18 kDa) and LC3-II (14-16 kDa).

• Probe the membrane with an anti-LC3 antibody.

• An increase in the LC3-II band relative to LC3-I or a loading control is indicative of increased autophagosome formation. To confirm autophagic flux, treat cells with an inhibitor of lysosomal degradation (e.g., chloroquine) and observe a further accumulation of LC3-II.

FAQ 3: I'm observing significant changes in cell shape and adhesion after Isoscabertopin treatment, but not necessarily cell death. What could be the cause?

Answer:

Significant morphological changes, such as cell rounding, loss of adhesion, or cytoskeletal rearrangement, in the absence of widespread cell death, may suggest off-target effects of Isoscabertopin. Sesquiterpene lactones can interact with various cellular components, potentially affecting pathways that regulate cell structure.

Potential Off-Target Signaling Pathway

Caption: Hypothetical pathway of Isoscabertopin-induced morphological changes.

Experimental Protocols

Protocol 5: Visualization of F-Actin Cytoskeleton by Phalloidin (B8060827) Staining

This protocol uses fluorescently-labeled phalloidin to visualize filamentous actin (F-actin).

Materials:

• Cells grown on coverslips

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Fluorescently-labeled phalloidin

• Mounting medium with DAPI

• Fluorescence microscope

Procedure:

• Seed cells on sterile coverslips in a culture plate and treat with Isoscabertopin.

• Fix the cells with 4% PFA in PBS for 10-20 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 3-5 minutes.

• Wash the cells twice with PBS.

• Incubate the cells with the fluorescent phalloidin solution (diluted in PBS with 1% BSA) for 20-90 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides using mounting medium containing DAPI to counterstain the nuclei.

• Visualize the actin cytoskeleton using a fluorescence microscope. Look for changes in stress fibers, cell shape, and cortical actin distribution.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 7. mdpi.com [mdpi.com]
• 8. Morphological alterations induced by doxorubicin on H9c2 myoblasts: nuclear, mitochondrial, and cytoskeletal targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Isoscabertopin vs. Deoxyelephantopin: A Comparative Analysis of Two Sesquiterpene Lactones

A Detailed Examination of Cytotoxic and Anti-inflammatory Properties for Researchers and Drug Development Professionals

Isoscabertopin and Deoxyelephantopin, two closely related sesquiterpene lactones isolated from the medicinal plant Elephantopus scaber, have garnered attention for their potential therapeutic applications. While both compounds are recognized for their anti-tumor and anti-inflammatory properties, a direct comparative analysis of their efficacy and mechanisms of action is crucial for guiding future research and drug development efforts. This guide provides a comprehensive comparison based on available experimental data, highlighting the more extensively studied Deoxyelephantopin and the current data limitations for Isoscabertopin.

Chemical Structures

Isoscabertopin and Deoxyelephantopin are structural isomers, sharing the same molecular formula but differing in the spatial arrangement of their atoms. This structural nuance can significantly influence their biological activity.

Cytotoxicity: A Quantitative Comparison

Table 1: Cytotoxicity of Deoxyelephantopin against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
HCT116	Colorectal Carcinoma	0.73 ± 0.01 µg/mL	[1]
A549	Lung Adenocarcinoma	12.287 µg/mL	[2]
CNE	Nasopharyngeal Cancer	Not specified	[3]
SMMC-7721	Hepatocellular Carcinoma	Not specified
Caco-2	Colon Cancer	Not specified
HeLa	Cervical Cancer	42.26 µg/mL (chloroform fraction)	[4]

Anti-inflammatory Activity: An Overview

Both Isoscabertopin and Deoxyelephantopin are considered to contribute to the anti-inflammatory properties of Elephantopus scaber extracts[5]. However, detailed quantitative data and mechanistic studies on the anti-inflammatory effects of Isoscabertopin are scarce.

Deoxyelephantopin has been shown to exert its anti-inflammatory effects by inhibiting key pro-inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3). It has been demonstrated to suppress the production of inflammatory mediators such as nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in lipopolysaccharide (LPS)-stimulated microglial cells[6].

Mechanisms of Action: A Focus on Deoxyelephantopin

The molecular mechanisms underlying the biological activities of Deoxyelephantopin have been extensively investigated. In contrast, the specific signaling pathways modulated by Isoscabertopin remain largely unelucidated.

Deoxyelephantopin's Multi-Targeted Approach

Deoxyelephantopin's anticancer and anti-inflammatory effects are attributed to its ability to modulate multiple critical signaling pathways simultaneously.

• Inhibition of NF-κB Signaling: Deoxyelephantopin inhibits the activation of NF-κB, a key transcription factor that regulates inflammation, cell survival, and proliferation. It prevents the degradation of IκBα, the inhibitory subunit of NF-κB, thereby blocking the nuclear translocation and activity of NF-κB.

• Suppression of STAT3 Activation: Deoxyelephantopin has been shown to suppress the phosphorylation of STAT3, another crucial transcription factor involved in tumor progression and inflammation[5].

• Modulation of MAPK Pathways: Deoxyelephantopin influences the Mitogen-Activated Protein Kinase (MAPK) pathways. It can inhibit the phosphorylation of ERK1/2 while enhancing the phosphorylation of p38 and JNK, leading to cell cycle arrest and apoptosis[5].

• PI3K/Akt/mTOR Pathway Inhibition: Deoxyelephantopin has been reported to inhibit the PI3K/Akt/mTOR signaling cascade, a critical pathway for cell growth, proliferation, and survival[5].

• Induction of Apoptosis: Deoxyelephantopin induces programmed cell death (apoptosis) in cancer cells through both intrinsic and extrinsic pathways. It can trigger the activation of caspases, leading to the cleavage of key cellular proteins and eventual cell death[3].

• Cell Cycle Arrest: Deoxyelephantopin can arrest the cell cycle at the G2/M phase, preventing cancer cells from dividing and proliferating[2].

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of Deoxyelephantopin are commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., Deoxyelephantopin) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well and incubated for a few hours. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.

Western Blot Analysis

Western blotting is employed to investigate the effect of the compounds on the expression levels of specific proteins involved in signaling pathways.

• Cell Lysis: Treated and untreated cells are lysed to extract total proteins.

• Protein Quantification: The concentration of the extracted proteins is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked with a blocking buffer (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the target protein.

• Secondary Antibody Incubation: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate that reacts with the enzyme on the secondary antibody, and the signal is captured using an imaging system.

Visualizing the Mechanisms

Deoxyelephantopin's Impact on Key Signaling Pathways

References

• 1. NF-kappaB and STAT3 signaling in glioma: targets for future therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. ijpsr.info [ijpsr.info]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Activation of the NF-κB pathway by the STAT3 inhibitor JSI-124 in human glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-inflammatory Potential of Isoscabertopin and Its Analogs

In the ongoing quest for novel anti-inflammatory agents, sesquiterpene lactones isolated from medicinal plants have emerged as a promising class of compounds. Among these, Isoscabertopin, a constituent of Elephantopus scaber, has garnered attention for its therapeutic properties. This guide provides a comparative overview of the anti-inflammatory activity of Isoscabertopin and its structurally related natural analogs, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Comparative Anti-inflammatory Activity

While comprehensive studies focusing solely on a wide range of synthesized Isoscabertopin analogs are limited in publicly available literature, a comparative analysis can be drawn from the anti-inflammatory data of its naturally occurring, structurally similar sesquiterpene lactones. These compounds, primarily isolated from Elephantopus scaber, share a common chemical scaffold and have been evaluated for their ability to inhibit key inflammatory mediators.

The following table summarizes the available quantitative data on the in vitro anti-inflammatory activity of Isoscabertopin and its analogs. The primary metric for comparison is the half-maximal inhibitory concentration (IC50) against nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, a standard assay for assessing anti-inflammatory potential. Lower IC50 values indicate higher potency.

Compound	Source	Cell Line	Assay	IC50 (µM)	Reference
Isoscabertopin	Elephantopus scaber	RAW 264.7	NO Production	Data not available	-
Deoxyelephantopin	Elephantopus scaber	RAW 264.7	NO Production	~5.0	[1]
Isodeoxyelephantopin (B1158786)	Elephantopus scaber	RAW 264.7, MH-S	NO Production	0.75 - 3.0	[2]
Scabertopin	Elephantopus scaber	RAW 264.7	NO Production	Potent Inhibition	[3]
Scabertopinolide H	Elephantopus scaber	RAW 264.7	NO Production	6.27 ± 0.18	[4]
Scabertopinolide I	Elephantopus scaber	RAW 264.7	NO Production	18.31 ± 1.38	[4]
Scabertopinolide J	Elephantopus scaber	RAW 264.7	NO Production	12.54 ± 0.89	[4]

Experimental Protocols

The evaluation of the anti-inflammatory activity of Isoscabertopin and its analogs typically involves a series of in vitro assays designed to measure the inhibition of key inflammatory mediators and pathways.

In Vitro Anti-inflammatory Activity Assay

1. Cell Culture and Treatment:

• Murine macrophage cell lines, such as RAW 264.7 or bone marrow-derived macrophages (BMDMs), are commonly used.

• Cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• For experiments, cells are seeded in multi-well plates and allowed to adhere.

• Subsequently, cells are pre-treated with varying concentrations of the test compounds (Isoscabertopin or its analogs) for a specific duration (e.g., 1 hour) before being stimulated with an inflammatory agent, typically lipopolysaccharide (LPS; e.g., 1 µg/mL).

2. Measurement of Nitric Oxide (NO) Production:

• After a 24-hour incubation period with the test compounds and LPS, the production of NO in the culture supernatant is quantified using the Griess reagent.

• The Griess assay measures the concentration of nitrite (B80452) (NO2-), a stable metabolite of NO.

• Briefly, an equal volume of culture supernatant is mixed with the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• The absorbance is measured at approximately 540 nm using a microplate reader. The concentration of nitrite is determined from a standard curve generated with sodium nitrite.

3. Measurement of Pro-inflammatory Cytokines:

• The levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in the cell culture supernatants are measured using commercial Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

4. Western Blot Analysis for Protein Expression:

• To investigate the underlying molecular mechanisms, the expression levels of key inflammatory proteins are analyzed by Western blotting.

• Cells are lysed, and protein concentrations are determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is then incubated with primary antibodies against proteins of interest (e.g., iNOS, COX-2, phosphorylated and total forms of NF-κB p65, IκBα, JNK, ERK, and p38).

• After incubation with a corresponding secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of Isoscabertopin and its analogs are primarily attributed to their ability to modulate key signaling pathways involved in the inflammatory response. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are critical targets.

Below are diagrams illustrating a typical experimental workflow for assessing anti-inflammatory activity and the NF-κB signaling pathway, a common target for these compounds.

Caption: A typical workflow for in vitro evaluation of anti-inflammatory compounds.

Caption: The NF-κB pathway and points of inhibition by sesquiterpene lactones.

Conclusion and Future Directions

The available data indicates that sesquiterpene lactones from Elephantopus scaber, including analogs of Isoscabertopin, are potent inhibitors of inflammatory responses in vitro.[1][2][3][4] Compounds like isodeoxyelephantopin have demonstrated significant activity, with IC50 values in the low micromolar range, by targeting key inflammatory signaling pathways such as NF-κB and MAPK.[2]

While a direct, comprehensive comparison involving a series of synthesized Isoscabertopin analogs is currently lacking in the scientific literature, the potent activity of its natural congeners strongly suggests that Isoscabertopin and its derivatives represent a valuable scaffold for the development of novel anti-inflammatory drugs. Future research should focus on the systematic synthesis and biological evaluation of a library of Isoscabertopin analogs to establish a clear structure-activity relationship (SAR). Such studies will be instrumental in optimizing the anti-inflammatory potency and drug-like properties of this promising class of natural products.

References

• 1. Deoxyelephantopin decreases the release of inflammatory cytokines in macrophage associated with attenuation of aerobic glycolysis via modulation of PKM2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isodeoxyelephantopin, a sesquiterpene lactone from Elephantopus scaber Linn., inhibits pro-inflammatory mediators' production through both NF-κB and AP-1 pathways in LPS-activated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

A Head-to-Head Comparison of Isoscabertopin and Cisplatin Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, the evaluation of novel compounds against established chemotherapeutic agents is a critical step in drug discovery. This guide provides a detailed head-to-head comparison of the cytotoxic effects of Isoscabertopin, a sesquiterpene lactone, and cisplatin (B142131), a cornerstone of platinum-based chemotherapy. While direct comparative studies are limited, this guide synthesizes available data on Isoscabertopin and its related compounds with the extensive body of research on cisplatin to offer valuable insights for the research community.

Quantitative Cytotoxicity Data

Compound	Cell Line	Cancer Type	IC50 Value
Isodeoxyelephantopin (B1158786) (IDOE)	A549	Lung Carcinoma	10.46 µg/mL
Isodeoxyelephantopin (IDOE)	T47D	Breast Carcinoma	1.3 µg/mL
Cisplatin	Various	Various	Typically ranges from 1-10 µM, but can be higher or lower depending on cell line sensitivity

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the cytotoxicity of compounds like Isoscabertopin and cisplatin.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is a standard method for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: Cells are treated with various concentrations of Isoscabertopin or cisplatin. A vehicle control (e.g., DMSO) and untreated controls are included. The plates are then incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After the incubation period, the culture medium is removed, and 100 µL of fresh medium containing MTT (0.5 mg/mL) is added to each well. The plates are incubated for another 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the desired concentrations of Isoscabertopin or cisplatin for a specified time.

• Cell Harvesting: Adherent cells are detached using trypsin-EDTA, and both adherent and suspension cells are collected by centrifugation.

• Staining: The cell pellet is resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Viable cells are negative for both Annexin V and PI. Early apoptotic cells are Annexin V positive and PI negative. Late apoptotic and necrotic cells are positive for both stains.

Cell Cycle Analysis using Propidium Iodide (PI) Staining

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment and Harvesting: Cells are treated with the compounds and harvested as described for the apoptosis assay.

• Fixation: The cells are fixed in cold 70% ethanol (B145695) and stored at -20°C overnight.

• Staining: The fixed cells are washed with PBS and then incubated with a solution containing PI and RNase A to stain the cellular DNA.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentage of cells in each phase of the cell cycle is quantified.

Signaling Pathways and Mechanisms of Action

Isoscabertopin and Related Sesquiterpene Lactones

The precise signaling pathway of Isoscabertopin is not as extensively characterized as that of cisplatin. However, studies on Isoscabertopin and related compounds from Elephantopus scaber reveal a multi-targeted approach to inducing cancer cell death.

• Induction of Apoptosis and Necroptosis: Sesquiterpene lactones like scabertopin (B1632464) have been shown to induce necroptosis, a form of programmed necrosis, in bladder cancer cells through the production of mitochondrial reactive oxygen species (ROS). Related compounds, deoxyelephantopin (B1239436) (DET) and isodeoxyelephantopin (IDOE), are known to induce apoptosis.

• Modulation of Key Signaling Pathways: These compounds have been reported to inhibit the NF-κB signaling pathway, which is crucial for cancer cell survival and proliferation. They also affect other important pathways such as the JNK and FAK/PI3K/Akt signaling cascades.

• Cell Cycle Arrest: Isodeoxyelephantopin has been shown to cause cell cycle arrest at the G2/M phase in breast and lung cancer cells.

Caption: Putative signaling pathways of Isoscabertopin.

Cisplatin

Cisplatin is a well-established chemotherapeutic agent with a clearly defined mechanism of action.

• DNA Damage: The primary mechanism of cisplatin's cytotoxicity involves its ability to form covalent adducts with DNA, primarily at the N7 position of purine (B94841) bases. This leads to the formation of intrastrand and interstrand cross-links.

• Inhibition of DNA Replication and Transcription: These DNA adducts distort the DNA structure, which in turn inhibits DNA replication and transcription.

• Induction of Apoptosis: The cellular response to cisplatin-induced DNA damage involves the activation of DNA repair mechanisms. If the damage is too extensive to be repaired, the cell undergoes apoptosis. This process is often mediated by the p53 tumor suppressor protein and involves the activation of caspases.

Caption: Mechanism of action of cisplatin.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for comparing the cytotoxicity of two compounds.

Caption: General workflow for cytotoxicity comparison.

Validating the Role of NF-κB in Isoscabertopin's Effects: A Comparative Guide to Inhibitor-Based Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental approaches to validate the involvement of the Nuclear Factor-kappa B (NF-κB) signaling pathway in the biological activities of Isoscabertopin, a sesquiterpene lactone with noted anti-inflammatory and anti-tumor potential. While direct studies validating Isoscabertopin's NF-κB-mediated effects using specific inhibitors are emerging, extensive research on structurally similar sesquiterpene lactones from the same plant, Elephantopus scaber, offers a robust framework for experimental design and data interpretation. This document outlines the use of common NF-κB inhibitors, such as BAY 11-7082 and Pyrrolidine dithiocarbamate (B8719985) (PDTC), to elucidate Isoscabertopin's mechanism of action.

Comparative Analysis of NF-κB Inhibitors

To experimentally confirm that the effects of Isoscabertopin are mediated through the NF-κB pathway, a common strategy is to assess whether a known NF-κB inhibitor can mimic or block the effects of Isoscabertopin. The table below compares the mechanisms of two widely used NF-κB inhibitors.

Inhibitor	Mechanism of Action	Typical Working Concentration	Key Considerations
BAY 11-7082	Irreversibly inhibits the phosphorylation of IκBα, a critical step for NF-κB activation.[1]	1-10 µM	Can have off-target effects at higher concentrations. Its irreversible nature makes it potent.
PDTC	A potent antioxidant that can also inhibit NF-κB activation, although its precise mechanism is complex and may involve preventing IκBα degradation.[2]	50-100 µM	Can have broader effects due to its antioxidant properties, which should be considered in data interpretation.

Experimental Data Summary: Effects of Structurally Similar Sesquiterpene Lactones on NF-κB Signaling

The following table summarizes experimental findings on sesquiterpene lactones structurally related to Isoscabertopin, demonstrating their inhibitory effect on the NF-κB pathway. These findings provide a strong rationale for investigating similar mechanisms for Isoscabertopin.

Compound	Cell Line	Assay	Key Findings	Reference
Deoxyelephantopin	HepG2 (Human Liver Cancer)	Western Blot, EMSA	Inhibited constitutive and TNF-α-induced NF-κB activation by preventing IκBα phosphorylation and degradation, and blocking the nuclear translocation of p65.	[3]
Isodeoxyelephantopin	KBM-5 (Human Myeloid Leukemia)	EMSA, Western Blot, Kinase Assay	Suppressed NF-κB activation induced by various inflammatory agents by inhibiting IκBα kinase (IKK), leading to the blockage of IκBα phosphorylation and degradation, p65 phosphorylation, and nuclear translocation.	[2]
Helenalin (B1673037)	Jurkat (Human T-cell Leukemia)	Confocal Microscopy, Alkylation Assay	Directly alkylates the p65 subunit of NF-κB, thereby inhibiting its DNA binding capacity without preventing IκBα degradation or p65 nuclear translocation.	[4]

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Lines: Human cancer cell lines with constitutively active NF-κB (e.g., HepG2, KBM-5) or cells that can be stimulated to activate NF-κB (e.g., RAW 264.7 macrophages stimulated with LPS) are suitable models.

• Culture Conditions: Culture cells in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment:

  • Pre-treat cells with the NF-κB inhibitor (e.g., BAY 11-7082 at 5 µM or PDTC at 100 µM) for 1-2 hours.

  • Add Isoscabertopin at various concentrations (e.g., 1-20 µM) and incubate for the desired time period (e.g., 24-48 hours).

  • For stimulated NF-κB activation, add an inflammatory agent like TNF-α (10 ng/mL) or LPS (1 µg/mL) for a short period (e.g., 30 minutes) before harvesting the cells.

Protocol 2: Western Blot Analysis for NF-κB Pathway Proteins

• Protein Extraction: Lyse the treated and control cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• Electrophoresis and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against p-IκBα, IκBα, p-p65, p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 3: Electrophoretic Mobility Shift Assay (EMSA) for NF-κB DNA Binding Activity

• Nuclear Extract Preparation: Isolate nuclear extracts from treated and control cells using a nuclear extraction kit.

• Probe Labeling: Label a double-stranded oligonucleotide probe containing the NF-κB consensus sequence with biotin (B1667282) or a radioactive isotope.

• Binding Reaction: Incubate the nuclear extracts with the labeled probe in a binding buffer. For supershift assays, add an antibody specific to an NF-κB subunit (e.g., p65 or p50) to the reaction.

• Electrophoresis: Separate the protein-DNA complexes on a non-denaturing polyacrylamide gel.

• Detection: Detect the labeled probe by chemiluminescence or autoradiography.

Visualizing the Experimental Logic and Pathways

To clarify the relationships between Isoscabertopin, the NF-κB pathway, and the use of inhibitors, the following diagrams are provided.

Caption: The canonical NF-κB signaling pathway.

Caption: Experimental workflow for inhibitor studies.

Caption: Logic of using inhibitors for validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Isodeoxyelephantopin, a novel sesquiterpene lactone, potentiates apoptosis, inhibits invasion, and abolishes osteoclastogenesis through suppression of nuclear factor-kappaB (nf-kappaB) activation and nf-kappaB-regulated gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The anti-inflammatory sesquiterpene lactone helenalin inhibits the transcription factor NF-kappaB by directly targeting p65 - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Isoscabertopin's Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has demonstrated promising anti-tumor activities.[1] Emerging evidence suggests that like other sesquiterpene lactones, Isoscabertopin may exert its therapeutic effects by modulating key signaling pathways involved in cancer progression. Several studies have highlighted the role of sesquiterpene lactones as inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, a critical regulator of cell proliferation, survival, and angiogenesis.[1][2][3][4] Specifically, deoxyelephantopin (B1239436), another compound from Elephantopus scaber, has been shown to decrease the expression of phospho-STAT3 in cancer cells.[5] Furthermore, isodeoxyelephantopin (B1158786) has been reported to inhibit STAT3 phosphorylation.[6] This guide provides a comparative overview of modern biochemical and biophysical methods to definitively confirm the engagement of Isoscabertopin with its putative target, STAT3, within a cellular context.

Comparing Cellular Target Engagement Assays

The validation of direct binding between a small molecule and its protein target in a physiological environment is a cornerstone of drug discovery.[3][7] Several robust methods exist to confirm target engagement, each with distinct advantages and limitations. Below is a comparison of leading techniques applicable for validating the Isoscabertopin-STAT3 interaction.

Assay	Principle	Advantages	Disadvantages	Quantitative Readout	Throughput
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.[4][8]	Label-free, applicable in intact cells and tissues, reflects physiological interactions.[4][8]	Requires a specific antibody for Western blot detection, can be low-throughput.[8]	Shift in melting temperature (Tm)	Low to Medium
Real-Time Cellular Thermal Shift Assay (RT-CETSA)	A modification of CETSA using a thermally stable luciferase reporter fused to the target protein for real-time monitoring of protein unfolding.[9]	Higher throughput than traditional CETSA, provides a full aggregation profile from a single sample.[9]	Requires genetic modification of the target protein.	Luminescence signal change with temperature.	Medium to High
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolytic degradation.[2][10][11]	Label-free, does not require compound modification, applicable to complex lysates.[2][5][10]	Dependent on the presence of suitable protease cleavage sites.	Protein band intensity on Western blot.	Low to Medium
NanoBRET™ Target Engagement Assay	Measures Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescently labeled tracer that competes with the test compound.[12]	Live-cell assay, provides real-time binding information, highly sensitive and quantitative.[12]	Requires genetic modification of the target and a specific fluorescent tracer.	BRET ratio	High
Chemical Protein Stability Assay (CPSA)	Measures changes in protein stability upon compound binding in cell lysates using a chemical denaturant at room temperature.[12][13]	High-throughput, no heating required, uses cell lysates.[12][13]	Not an intact cell assay, potential for artifacts from lysate preparation.	Signal from various detection methods (e.g., AlphaLISA, HiBiT).[13]	High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of target engagement assays. Below are streamlined protocols for CETSA and DARTS, two widely used label-free methods.

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Culture and Treatment: Culture cancer cells (e.g., MDA-MB-231 breast cancer cells, known to have active STAT3 signaling) to 70-80% confluency. Treat cells with varying concentrations of Isoscabertopin or a known STAT3 inhibitor (e.g., Stattic, S3I-201) for a predetermined time. Include a vehicle control (e.g., DMSO).

• Heating: Harvest cells and resuspend in a buffered solution. Aliquot the cell suspension and heat individual aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes to induce protein denaturation, followed by a cooling step on ice.

• Lysis and Centrifugation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed.

• Protein Quantification and Analysis: Collect the supernatant containing the soluble proteins. Quantify the amount of soluble STAT3 in each sample using Western blotting with a specific anti-STAT3 antibody. The temperature at which 50% of the protein is denatured is the melting temperature (Tm). A shift in Tm in the presence of Isoscabertopin indicates target engagement.[4][8]

Drug Affinity Responsive Target Stability (DARTS) Protocol

• Cell Lysis and Treatment: Prepare a total protein lysate from the selected cancer cell line.

• Compound Incubation: Incubate aliquots of the cell lysate with varying concentrations of Isoscabertopin or a control compound.

• Protease Digestion: Add a protease (e.g., pronase, thermolysin) to each lysate aliquot and incubate for a specific time to allow for protein digestion.[11] The binding of Isoscabertopin to STAT3 is expected to protect it from proteolytic cleavage.

• Digestion Termination and Analysis: Stop the digestion by adding a protease inhibitor or by heat inactivation. Analyze the samples by SDS-PAGE and Western blotting using an anti-STAT3 antibody. A higher intensity of the STAT3 band in the Isoscabertopin-treated samples compared to the control indicates protection from digestion and thus, target engagement.[5][14]

Visualizing the Workflow and Pathway

To facilitate a clearer understanding of the experimental logic and the targeted biological pathway, the following diagrams are provided.

References

• 1. Unraveling Stereochemical Structure-Activity Relationships of Sesquiterpene Lactones for Inhibitory Effects on STAT3 Activation [biomolther.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Unraveling Stereochemical Structure-Activity Relationships of Sesquiterpene Lactones for Inhibitory Effects on STAT3 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Elephantopus scaber Linn. Leaf Extract Sensitizes Doxorubicin in Inducing Apoptosis in HSC-3 Tongue Cancer Cells through Inhibiting Survivin Activity at Thr34 | Sandra | The Indonesian Biomedical Journal [inabj.org]
• 8. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Elephantopus scaber attenuates MC903-caused atopic dermatitis and decreases TNF-α/IFN-γ-induced chemokines by suppressing MKP-1-mediated AP-1 signaling in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isoquercitrin Alleviates Diabetic Nephropathy by Inhibiting STAT3 Phosphorylation and Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. Novel STAT3 phosphorylation inhibitors exhibit potent growth suppressive activity in pancreatic and breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

The Elusive Isoscabertopin: A Comparative Guide to the Structure-Activity Relationship of its Closely Related Sesquiterpene Lactones

For researchers, scientists, and drug development professionals, understanding the nuanced structure-activity relationships (SAR) of natural products is paramount in the quest for novel therapeutics. Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber, has garnered interest for its potential biological activities. However, a comprehensive analysis of its derivatives remains a largely unexplored frontier in medicinal chemistry. This guide addresses this gap by presenting a comparative analysis of Isoscabertopin and its more extensively studied isomers, Scabertopin and Deoxyelephantopin, providing valuable insights into the SAR of this class of compounds.

While studies dedicated to a series of Isoscabertopin derivatives are scarce, research on its close structural relatives offers a strong foundation for understanding the key molecular features governing their cytotoxic effects against cancer cells. This guide synthesizes the available data, offering a comparative look at their anticancer activities, outlining the experimental methodologies used for their evaluation, and visualizing the key signaling pathways they modulate.

Comparative Cytotoxicity of Isoscabertopin and its Isomers

Initial screenings of the primary sesquiterpene lactones from Elephantopus scaber have revealed variations in their cytotoxic potential. One study directly compared the in vitro antitumor activity of Scabertopin (ES-2), Isoscabertopin (ES-3), Deoxyelephantopin (ES-4), and Isodeoxyelephantopin (ES-5) against SMMC-7721 (hepatocellular carcinoma), Caco-2 (colorectal adenocarcinoma), and HeLa (cervical cancer) cell lines. The findings indicated that Isoscabertopin (ES-3) exhibited a relatively weak inhibitory effect on the growth of these cell lines compared to its isomers.[1]

More detailed quantitative data is available for Scabertopin and newly discovered germacranolides from the same plant, which provides a basis for understanding the potential of this structural scaffold.

Table 1: Comparative in vitro Cytotoxicity (IC50) of Scabertopin and other Sesquiterpene Lactones from Elephantopus scaber

Compound	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)
Scabertopin	J82 (Bladder Carcinoma)	~20 (24h), ~18 (48h)	SV-HUC-1 (Urothelial)	59.42 (24h), 55.84 (48h)
T24 (Bladder Carcinoma)	~20 (24h), ~18 (48h)
RT4 (Bladder Carcinoma)	~20 (24h), ~18 (48h)
5637 (Bladder Carcinoma)	~20 (24h), ~18 (48h)
Scabertopinolide G	HepG2 (Hepatocellular Carcinoma)	7.0 - 10.3
Hep3B (Hepatocellular Carcinoma)	7.0 - 10.3
MCF-7 (Breast Adenocarcinoma)	7.0 - 10.3

Data for Scabertopin was extracted from a study on bladder cancer cells.[2] Data for Scabertopinolide G was extracted from a study on newly isolated germacranolides.[3]

Key Structural Features for Anticancer Activity

The cytotoxic activity of sesquiterpene lactones is often attributed to the presence of an α-methylene-γ-lactone moiety. This functional group acts as a Michael acceptor, allowing the molecule to form covalent bonds with nucleophilic residues, such as cysteine, in cellular proteins, thereby disrupting their function. The varying activities among the isomers suggest that the overall three-dimensional shape of the molecule and the accessibility of this reactive group are crucial for their biological effects.

Experimental Protocols

The evaluation of the cytotoxic activity of these compounds typically involves standardized in vitro assays. The following are detailed methodologies for the key experiments cited.

Cell Viability and Cytotoxicity Assays (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[4]

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (e.g., Isoscabertopin derivatives). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT solution (final concentration of 0.5 mg/mL) is added to each well, and the plates are incubated for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondrial reductases convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%, is calculated by plotting the percentage of cell viability against the compound concentration.

Apoptosis Analysis by Flow Cytometry

Apoptosis, or programmed cell death, is a common mechanism by which anticancer agents eliminate tumor cells. Flow cytometry with Annexin V and propidium (B1200493) iodide (PI) staining is a standard method to detect and quantify apoptosis.

• Cell Treatment: Cells are treated with the test compounds at their respective IC50 concentrations for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with phosphate-buffered saline (PBS), and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and propidium iodide (PI) are added to the cell suspension, and the cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Signaling Pathways Modulated by Scabertopin and Related Compounds

Research into the molecular mechanisms of action of Scabertopin and the more potent Deoxyelephantopin has revealed their ability to interfere with key signaling pathways involved in cancer cell survival, proliferation, and metastasis.

A study on Scabertopin in bladder cancer cells demonstrated that it induces necroptosis, a form of programmed necrosis, by promoting the production of mitochondrial reactive oxygen species (ROS).[2] This increase in ROS leads to the inhibition of the FAK/PI3K/Akt signaling pathway, which is crucial for cell survival and migration.[2][5]

References

• 1. mdpi.com [mdpi.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Germacranolides from Elephantopus scaber L. and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Isoscabertopin: A Comparative Analysis of its Anti-Tumor Activity Across Diverse Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Isoscabertopin, a sesquiterpene lactone primarily isolated from the medicinal plant Elephantopus scaber, has emerged as a promising natural compound with potent anti-tumor properties. This guide provides a cross-validation of Isoscabertopin's anti-cancer activity by comparing its efficacy across various cancer models. The information presented herein is supported by experimental data from in vitro and in vivo studies, offering a valuable resource for researchers investigating novel therapeutic agents.

Quantitative Analysis of Cytotoxic Activity

The anti-proliferative effect of Isoscabertopin has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of drug potency, are summarized in the table below. The data reveals a differential sensitivity of various cancer cell lines to Isoscabertopin, highlighting its potential for selective anti-tumor activity.

Cancer Type	Cell Line	IC50 (µM)	Citation
Bladder Cancer	J82	~20 (24h), ~18 (48h)
T24	~20 (24h), ~18 (48h)
RT4	~20 (24h), ~18 (48h)
5637	~20 (24h), ~18 (48h)
SV-HUC-1 (Normal)	59.42 (24h), 55.84 (48h)
Breast Cancer	T47D	1.3 µg/mL
Lung Cancer	A549	10.46 µg/mL

Note: The IC50 values for T47D and A549 cells are for Isodeoxyelephantopin, a structurally related compound, as specific data for Isoscabertopin in these cell lines was not available in the reviewed literature.

Mechanisms of Anti-Tumor Action

Isoscabertopin exerts its anti-cancer effects through multiple mechanisms, primarily by inducing programmed cell death (necroptosis and apoptosis) and inhibiting cell migration and invasion.

Induction of Necroptosis in Bladder Cancer

In bladder cancer cells, Isoscabertopin has been shown to induce a form of programmed necrosis called necroptosis. This process is initiated by the production of mitochondrial reactive oxygen species (ROS), which leads to the activation of the RIP1/RIP3 signaling pathway.

Caption: Isoscabertopin-induced necroptosis signaling pathway in bladder cancer cells.

Inhibition of Metastasis

Isoscabertopin has also been demonstrated to inhibit the migration and invasion of bladder cancer cells. This is achieved by targeting the FAK/PI3K/Akt signaling pathway, which leads to a downstream reduction in the expression of matrix metalloproteinase-9 (MMP-9), an enzyme crucial for extracellular matrix degradation during metastasis.

Caption: Inhibition of the FAK/PI3K/Akt pathway by Isoscabertopin to suppress metastasis.

Experimental Protocols

To ensure the reproducibility and validation of the cited findings, detailed methodologies for the key experiments are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with various concentrations of Isoscabertopin (or a vehicle control) and incubated for 24 to 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

• IC50 Calculation: The concentration of Isoscabertopin that causes 50% inhibition of cell growth is determined by plotting the percentage of cell viability against the drug concentration.

Western Blot Analysis

• Cell Lysis: Treated and untreated cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (20-30 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies against target proteins (e.g., RIP1, RIP3, FAK, p-FAK, PI3K, Akt, p-Akt, MMP-9, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow

The general workflow for assessing the anti-tumor activity of Isoscabertopin is depicted below.

Caption: General experimental workflow for evaluating the anti-tumor activity of Isoscabertopin.

Conclusion and Future Directions

The available data strongly suggests that Isoscabertopin is a potent anti-tumor agent with significant activity against bladder cancer and potential efficacy in other cancer types. Its ability to induce necroptosis and inhibit metastasis through defined signaling pathways makes it an attractive candidate for further pre-clinical and clinical development. However, the current body of research is predominantly focused on in vitro models. Future investigations should prioritize comprehensive in vivo studies using various cancer xenograft and patient-derived models to validate its therapeutic potential and assess its safety profile. Furthermore, exploring the efficacy of Isoscabertopin in combination with existing chemotherapeutic agents or targeted therapies could unveil synergistic effects and pave the way for novel cancer treatment strategies.

Comparing the gene expression profiles of cells treated with Isoscabertopin and other sesquiterpene lactones

A Comparative Analysis of Gene Expression Profiles Induced by Sesquiterpene Lactones

For researchers, scientists, and professionals in drug development, understanding the nuanced cellular responses to various therapeutic compounds is paramount. This guide offers a comparative overview of the gene expression profiles in cells treated with several prominent sesquiterpene lactones (STLs). While the initial focus was to include Isoscabertopin, a comprehensive literature search yielded no available data on its effects on gene expression. Therefore, this comparison will focus on other well-studied STLs: Parthenolide (B1678480), Deoxyelephantopin (B1239436), Isodeoxyelephantopin, Costunolide, and Helenalin.

These compounds, known for their anti-inflammatory and anti-cancer properties, elicit distinct and overlapping changes in cellular gene expression, primarily targeting pathways involved in inflammation, apoptosis, and cell cycle regulation. This guide synthesizes available experimental data to provide a clear comparison of their molecular mechanisms.

Comparative Summary of Gene Expression Changes

The following table summarizes the observed effects of different sesquiterpene lactones on gene expression, based on available research. The data is compiled from various studies employing techniques such as microarray analysis and RT-PCR.

Sesquiterpene Lactone	Key Affected Genes/Pathways	Observed Effect	Reference Cell Types
Parthenolide	NF-κB pathway genes	Inhibition	Human 293 epithelial cells, various cancer cell lines
Pro-inflammatory cytokines (TNF-α, IL-1β)	Downregulation	Macrophages
STAT3 signaling	Inhibition	Cancer cell lines
Chemoattractants, immune system proteins	Upregulation and Downregulation	Human 293 epithelial cells
Deoxyelephantopin	NF-κB pathway genes	Inhibition	Various cancer cell lines
Pro-apoptotic genes (Bax, Caspases)	Upregulation	Oral cancer cells, colon cancer cells
Anti-apoptotic genes (Bcl-2)	Downregulation	Oral cancer cells, colon cancer cells
Metastasis-related genes (MMP-2, MMP-9)	Downregulation	Cancer cells
Isodeoxyelephantopin	NF-κB regulated genes	Suppression	Various cancer cell lines
Genes involved in proliferation, anti-apoptosis, and metastasis	Suppression	Cancer cell lines
Costunolide	Chemokines (TARC/CCL17, MDC/CCL22, RANTES/CCL5, IL-8)	mRNA expression reduction	HaCaT cells
Metastasis-associated genes (E-cadherin, N-cadherin, MMP2)	Upregulation of E-cadherin, Downregulation of N-cadherin and MMP2	H1299 lung cancer cells
Human Telomerase Reverse Transcriptase (hTERT)	Downregulation	Leukemia and breast cancer cells
Helenalin	Human Telomerase Reverse Transcriptase (hTERT)	mRNA expression reduction	T47D breast cancer cells
Steroidogenic Acute Regulatory Protein (StAR)	Attenuated expression	Leydig and adrenocortical cells
NF-κB pathway	Inhibition	Jurkat T leukemia cells

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of experimental protocols used in the cited studies to analyze gene expression changes induced by sesquiterpene lactones.

Experiment	Methodology
Cell Culture and Treatment	Human epithelial cells (293), various cancer cell lines (e.g., T47D, H1299, oral cancer cells), and macrophages were cultured under standard conditions. Cells were treated with specific concentrations of the respective sesquiterpene lactone for defined periods (e.g., 24, 48, 72 hours). Control groups were typically treated with the vehicle (e.g., DMSO).
RNA Isolation	Total RNA was extracted from treated and control cells using standard methods such as TRIzol reagent or commercially available kits (e.g., Qiagen RNeasy).[1][2][3] The quality and quantity of the isolated RNA were assessed using spectrophotometry (e.g., NanoDrop) and gel electrophoresis.[4]
Microarray Analysis (Parthenolide)	TNF-alpha stimulated human 293 cells were treated with parthenolide. Gene expression profiling was performed using a cDNA microarray analysis.[5] Differentially expressed genes were identified by comparing the expression profiles of treated cells to control cells. Confirmatory analyses were carried out using quantitative real-time RT-PCR (TaqMan).[5]
Reverse Transcription-Polymerase Chain Reaction (RT-PCR)	For specific gene expression analysis (e.g., Deoxyelephantopin, Helenalin, Costunolide), total RNA was reverse transcribed into cDNA using a reverse transcriptase enzyme. The resulting cDNA was then used as a template for PCR with gene-specific primers.[6][7] Quantitative real-time PCR (qRT-PCR) was often employed to quantify the changes in mRNA levels.[8][9][10]

Visualization of Signaling Pathways and Workflows

To visually represent the complex biological processes and experimental designs, the following diagrams were generated using the DOT language.

Experimental Workflow for Gene Expression Analysis

This diagram illustrates the typical workflow for studying the effects of sesquiterpene lactones on gene expression.

Caption: Experimental workflow for analyzing gene expression changes.

NF-κB Signaling Pathway Inhibition by Sesquiterpene Lactones

A primary mechanism of action for many sesquiterpene lactones is the inhibition of the NF-κB signaling pathway. This diagram outlines the key steps in this pathway and the points of inhibition.

Caption: Inhibition of the NF-κB signaling pathway.

Apoptosis Induction Pathway

Several sesquiterpene lactones induce apoptosis in cancer cells through the modulation of pro- and anti-apoptotic genes.

Caption: Sesquiterpene lactone-induced apoptosis pathway.

References

• 1. RNA Isolation from Plant Tissue Protocol 2: McKenzie et al’s Qiagen hybrid method [protocols.io]
• 2. protocols.io [protocols.io]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. RNA-seq Sample Guidelines | Genomics Core Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 5. Microarray analysis reveals influence of the sesquiterpene lactone parthenolide on gene transcription profiles in human epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potential Anti-Cancer Effect of Helenalin as a Natural Bioactive Compound on the Growth and Telomerase Gene Expression in Breast Cancer Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Potential Anti-Cancer Effect of Helenalin as a Natural Bioactive Compound on the Growth and Telomerase Gene Expression in Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spandidos-publications.com [spandidos-publications.com]

In Vivo Anti-Tumor Effects of Isoscabertopin: Data Currently Limited for Second Animal Model Validation

For researchers, scientists, and drug development professionals investigating the therapeutic potential of Isoscabertopin, a naturally occurring sesquiterpene lactone, validating its in vivo anti-tumor efficacy in a second animal model remains a critical next step for which published data is not yet available. Isoscabertopin, isolated from the plant Elephantopus scaber, has demonstrated preliminary anti-tumor activities.[1] However, a comprehensive comparison with alternative treatments, supported by robust in vivo experimental data from multiple animal models, is currently absent in the available scientific literature.

While research has touched upon the anti-cancer potential of compounds from Elephantopus scaber, specific in vivo studies detailing the effects of Isoscabertopin on tumor growth, progression, and metastasis in a second animal model are not publicly accessible. One study on a closely related compound, Scabertopin, investigated its in vitro effects on bladder cancer cell lines, suggesting it induces necroptosis and inhibits cell migration.[2][3] However, this research did not extend to in vivo animal models. Another study examined an active fraction of Elephantopus scaber in vivo, noting its immuno-modulatory and anti-tumor activities, but did not isolate the specific effects of Isoscabertopin or provide quantitative data on tumor suppression for a comparative analysis.[4]

The absence of this crucial data prevents a thorough comparison of Isoscabertopin's performance against other established or experimental anti-cancer agents. To facilitate future research and provide a framework for such validation studies, this guide outlines the necessary experimental protocols and data presentation structures that would be required.

Proposed Structure for Comparative Data Analysis

Once in vivo data becomes available, a clear and structured presentation will be essential for comparative analysis. The following table model is proposed for summarizing quantitative data from a second animal model study.

Parameter	Isoscabertopin	Alternative A (e.g., Paclitaxel)	Alternative B (e.g., Novel Kinase Inhibitor)	Vehicle Control
Animal Model	e.g., Nude mice with patient-derived xenografts (PDX)	e.g., Nude mice with patient-derived xenografts (PDX)	e.g., Nude mice with patient-derived xenografts (PDX)	e.g., Nude mice with patient-derived xenografts (PDX)
Tumor Type	e.g., Pancreatic Ductal Adenocarcinoma	e.g., Pancreatic Ductal Adenocarcinoma	e.g., Pancreatic Ductal Adenocarcinoma	e.g., Pancreatic Ductal Adenocarcinoma
Dosing Regimen	To be determined	Standard of care	To be determined	To be determined
Tumor Volume Reduction (%)	To be determined	To be determined	To be determined	N/A
Tumor Weight Reduction (%)	To be determined	To be determined	To be determined	N/A
Metastasis Inhibition (%)	To be determined	To be determined	To be determined	N/A
Median Survival (Days)	To be determined	To be determined	To be determined	To be determined
Key Biomarker Modulation	To be determined	To be determined	To be determined	To be determined

Essential Experimental Protocols for In Vivo Validation

To generate the data required for the comparison table, the following detailed experimental methodologies would be critical.

1. Animal Model and Tumor Implantation:

• Animal Strain: Specify the immunocompromised mouse or rat strain (e.g., NOD/SCID, NSG, or nude mice).

• Cell Line/Tissue Source: Detail the cancer cell line or patient-derived tumor tissue used for implantation. Include information on the origin, passage number, and any genetic modifications.

• Implantation Site: Describe the method and location of tumor cell injection (e.g., subcutaneous, orthotopic, or intravenous for metastasis models).

• Tumor Establishment: Define the criteria for confirming tumor establishment and the initial tumor volume for randomization into treatment groups.

2. Treatment Regimen:

• Compound Formulation: Provide the vehicle used to dissolve or suspend Isoscabertopin and any alternative drugs.

• Dosing and Administration: State the exact dose (in mg/kg), route of administration (e.g., oral gavage, intraperitoneal injection), and frequency and duration of treatment.

• Control Groups: Include a vehicle control group and a positive control group treated with a standard-of-care chemotherapeutic agent relevant to the tumor type.

3. Efficacy Endpoints:

• Tumor Growth Measurement: Detail the frequency and method of tumor volume measurement (e.g., caliper measurements using the formula: (Length x Width^2)/2).

• Survival Analysis: Define the endpoint for survival studies (e.g., tumor volume reaching a specific size, or clinical signs of distress).

• Metastasis Assessment: Describe the methods for quantifying metastatic burden (e.g., bioluminescence imaging, histological analysis of distant organs).

• Biomarker Analysis: Specify the molecular biomarkers to be assessed in tumor tissue (e.g., proliferation markers like Ki-67, apoptosis markers like cleaved caspase-3) and the methods used (e.g., immunohistochemistry, Western blot).

4. Statistical Analysis:

• Outline the statistical methods that will be used to compare the treatment groups, including the tests for significance (e.g., t-test, ANOVA) and the software used for analysis.

Visualizing Experimental Workflow and Signaling Pathways

To further clarify the experimental design and potential mechanisms of action, diagrams generated using Graphviz (DOT language) are invaluable.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. remedypublications.com [remedypublications.com]

A Comparative Analysis of Isoscabertopin and the Known STAT3 Inhibitor Stattic in the Context of Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a side-by-side analysis of Isoscabertopin, a natural sesquiterpene lactone with putative anti-tumor properties, and Stattic, a well-characterized synthetic small-molecule inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3). This comparison aims to objectively evaluate their potential as anti-cancer agents by examining their mechanisms of action, supported by experimental data and detailed protocols for key validation assays.

Introduction to Isoscabertopin and STAT3 Inhibition

Isoscabertopin is a sesquiterpene lactone isolated from the plant Elephantopus scaber L., which has been traditionally used in folk medicine for various ailments.[1] While direct studies on Isoscabertopin's effect on the STAT3 pathway are emerging, evidence from structurally related compounds from the same plant, such as Deoxyelephantopin (B1239436) (DET) and Isodeoxyelephantopin (IDET), strongly suggests its potential to modulate key cancer signaling pathways. Research has shown that DET and IDET can inhibit multiple signaling pathways, including STAT3, NF-κB, ERK, and PI3K/AKT/mTOR, which are frequently hyperactivated in cancer.[2][3] One study explicitly demonstrated that DET treatment decreased the expression of phosphorylated STAT3 (p-STAT3) in cancer cells.[1] These findings provide a strong rationale for investigating Isoscabertopin as a potential STAT3 inhibitor.

The STAT3 protein is a critical transcription factor that plays a pivotal role in numerous cellular processes, including proliferation, survival, differentiation, and angiogenesis.[4][5] In normal cells, STAT3 activation is transient. However, in a wide range of human cancers, STAT3 is constitutively activated, leading to the transcription of genes that promote tumor growth and metastasis while suppressing anti-tumor immunity.[6] This aberrant activation makes STAT3 a highly attractive target for cancer therapy.[7][8]

Stattic is a non-peptidic small molecule that was identified as one of the first direct inhibitors of STAT3.[7] It selectively targets the SH2 domain of STAT3, which is crucial for its dimerization and subsequent activation.[7] By preventing dimerization, Stattic effectively blocks STAT3's translocation to the nucleus and its ability to regulate gene expression, thereby inhibiting tumor cell growth and inducing apoptosis.[9]

This guide will compare the known and proposed mechanisms of Isoscabertopin with the established activities of Stattic, providing a framework for the experimental validation of Isoscabertopin as a novel STAT3-targeting agent.

Data Presentation: Comparative Analysis

The following tables summarize the key characteristics and reported biological effects of Isoscabertopin (based on data from closely related compounds) and Stattic.

Feature	Isoscabertopin (Proposed)	Stattic (Known)
Compound Type	Natural Sesquiterpene Lactone	Synthetic Small Molecule
Source	Elephantopus scaber L.	Chemical Synthesis
Primary Target	STAT3 (putative), NF-κB, PI3K/Akt	STAT3 SH2 Domain
Mechanism of Action	Inhibition of STAT3 phosphorylation and activation (putative), Induction of ROS, Induction of apoptosis/necroptosis.[1][4]	Prevents STAT3 dimerization and nuclear translocation.[7][9]

Biological Effect	Isoscabertopin (Observed in related compounds)	Stattic
Inhibition of STAT3 Phosphorylation	Yes (observed with Deoxyelephantopin).[1]	Yes.[10]
Induction of Apoptosis	Yes.[2][11]	Yes.[10]
Cell Cycle Arrest	Yes.[1]	Yes.
Inhibition of Cell Invasion/Metastasis	Yes.[12]	Yes.
Anti-proliferative Activity	Yes.[11]	Yes.[10]
Selectivity	Likely affects multiple pathways (e.g., NF-κB, PI3K/Akt).[2]	Selective for STAT3 over other STAT family members.[7]

Experimental Protocols

To experimentally validate and compare the STAT3 inhibitory activity of Isoscabertopin and Stattic, the following standard methodologies can be employed.

Western Blot for Phosphorylated STAT3 (p-STAT3)

This assay is used to determine the phosphorylation status of STAT3 at Tyrosine 705 (Tyr705), which is critical for its activation.[13] A reduction in the p-STAT3/total STAT3 ratio upon treatment indicates inhibitory activity.

Protocol:

• Cell Culture and Treatment: Plate cancer cells (e.g., MDA-MB-231 or PC3) and allow them to adhere. Treat the cells with varying concentrations of Isoscabertopin or Stattic for a specified duration (e.g., 6-24 hours). Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[14]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.[14]

• SDS-PAGE and Protein Transfer: Load 20-30 µg of protein per lane on an SDS-polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF or nitrocellulose membrane.[12]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for p-STAT3 (Tyr705) overnight at 4°C.[13][15]

  • Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Signal Detection: Detect the chemiluminescent signal using an ECL substrate and an imaging system.[14]

• Stripping and Re-probing: To normalize the data, strip the membrane and re-probe with antibodies for total STAT3 and a loading control (e.g., β-actin or GAPDH).[15]

• Densitometry Analysis: Quantify the band intensities using software like ImageJ. Calculate the ratio of p-STAT3 to total STAT3.[12]

STAT3 Luciferase Reporter Assay

This assay measures the transcriptional activity of STAT3. A decrease in luciferase activity upon treatment indicates that the compound is inhibiting the STAT3 signaling pathway.

Protocol:

• Cell Transfection: Co-transfect cells in a 96-well plate with a STAT3-responsive firefly luciferase reporter plasmid and a constitutively expressing Renilla luciferase control plasmid (for normalization).[9][16]

• Compound Treatment: After 24 hours, treat the transfected cells with different concentrations of Isoscabertopin or Stattic.

• Cell Lysis and Luciferase Measurement: After the desired treatment period (e.g., 24-48 hours), lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.[17]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Compare the normalized luciferase activity of treated cells to that of the vehicle-treated control cells.

Cell Viability (MTT/XTT) Assay

This colorimetric assay assesses the effect of the compounds on cell proliferation and viability. Metabolically active cells reduce a tetrazolium salt (MTT or XTT) to a colored formazan (B1609692) product.[18]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Isoscabertopin or Stattic for 24, 48, or 72 hours.

• Addition of Reagent:

  • For MTT: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C. Then, add a solubilizing agent (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals.[6]

  • For XTT: Add the XTT labeling mixture (containing XTT and an electron-coupling reagent) to each well and incubate for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance of the colored solution using a microplate reader at the appropriate wavelength (around 570 nm for MTT, and 450-500 nm for XTT).

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle-treated control group. Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Mandatory Visualizations

The following diagrams illustrate the STAT3 signaling pathway and a typical experimental workflow for evaluating a potential STAT3 inhibitor.

Caption: Canonical STAT3 signaling pathway and points of inhibition.

Caption: Experimental workflow for inhibitor comparison.

Conclusion

The available evidence from compounds structurally related to Isoscabertopin suggests that it may exert its anti-tumor effects through the modulation of multiple critical signaling pathways, including the STAT3 pathway.[1][2] A side-by-side comparison with a well-defined STAT3 inhibitor like Stattic provides a clear research framework. The proposed experimental protocols will be crucial in determining if Isoscabertopin directly inhibits STAT3 phosphorylation and transcriptional activity, and to what extent this inhibition contributes to its overall anti-cancer efficacy.

Should Isoscabertopin prove to be a potent STAT3 inhibitor, its natural origin and potential for multi-pathway targeting could offer advantages in overcoming the drug resistance often associated with single-target therapies. Further investigation into its precise molecular interactions and a comprehensive evaluation of its efficacy and safety in preclinical models are warranted to establish its potential as a novel therapeutic agent for cancer treatment.

References

• 1. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Deoxyelephantopin and Isodeoxyelephantopin as Potential Anticancer Agents with Effects on Multiple Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. mdpi.com [mdpi.com]
• 7. Natural STAT3 Inhibitors for Cancer Treatment: A Comprehensive Literature Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. researchgate.net [researchgate.net]
• 10. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isodeoxyelephantopin, a novel sesquiterpene lactone, potentiates apoptosis, inhibits invasion, and abolishes osteoclastogenesis through suppression of nuclear factor-kappaB (nf-kappaB) activation and nf-kappaB-regulated gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | In vitro Antiproliferative and Apoptosis Inducing Effect of Allium atroviolaceum Bulb Extract on Breast, Cervical, and Liver Cancer Cells [frontiersin.org]
• 13. Involvement of the NF-κB signaling pathway in the renoprotective effects of isorhamnetin in a type 2 diabetic rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Role of the NF-kB signalling pathway in heterotopic ossification: biological and therapeutic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Induction of Apoptosis and Cytotoxicity by Isothiocyanate Sulforaphene in Human Hepatocarcinoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Saikosaponin D Inducing Apoptosis and Autophagy through the Activation of Endoplasmic Reticulum Stress in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]

Investigating the Potential Synergistic Effects of Isoscabertopin with Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential synergistic effects of Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber, when used in combination with conventional chemotherapy agents. While direct clinical or preclinical studies on Isoscabertopin combination therapy are not yet available, this document synthesizes existing data on closely related sesquiterpene lactones and extracts from Elephantopus scaber to build a scientifically grounded hypothesis for its potential synergistic activity. The information presented herein is intended to guide future research and drug development efforts.

Executive Summary

Isoscabertopin, a natural compound with demonstrated anti-tumor properties, represents a promising candidate for combination cancer therapy. Evidence from studies on similar sesquiterpene lactones and crude extracts of Elephantopus scaber suggests that Isoscabertopin could enhance the efficacy of standard chemotherapeutic drugs through the modulation of key signaling pathways, induction of apoptosis, and overcoming drug resistance. This guide will explore the mechanistic basis for these potential synergies, present comparative data from related compounds, and provide detailed experimental protocols to facilitate further investigation.

Mechanistic Rationale for Synergy

Sesquiterpene lactones, the class of compounds to which Isoscabertopin belongs, are known to exert their anticancer effects by targeting multiple cellular pathways that are often dysregulated in cancer and contribute to chemotherapy resistance. The primary mechanisms that underpin the potential synergistic effects of Isoscabertopin include:

• Inhibition of Pro-Survival Signaling Pathways: Many sesquiterpene lactones have been shown to inhibit the activity of pro-survival transcription factors such as NF-κB and STAT3, as well as the PI3K/Akt signaling pathway.[1][2] These pathways are frequently constitutively active in cancer cells, promoting proliferation, survival, and resistance to chemotherapy. By inhibiting these pathways, Isoscabertopin may sensitize cancer cells to the cytotoxic effects of chemotherapeutic agents.

• Induction of Apoptosis: Isoscabertopin and related compounds have been demonstrated to induce apoptosis (programmed cell death) in cancer cells.[3][4] They can modulate the expression of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to mitochondrial dysfunction and the activation of caspases.[4][5] When combined with chemotherapy drugs that also induce apoptosis through different mechanisms, a synergistic effect can be achieved.

• Generation of Reactive Oxygen Species (ROS): Some sesquiterpene lactones can induce oxidative stress in cancer cells by increasing the production of ROS.[4][6] Elevated ROS levels can damage cellular components and trigger apoptotic cell death. This mechanism can complement the action of certain chemotherapy drugs.

Comparative Analysis of Synergistic Effects of Related Compounds

While specific data for Isoscabertopin is not available, the following table summarizes the observed synergistic effects of extracts from Elephantopus scaber and other sesquiterpene lactones with various chemotherapy drugs. This data provides a strong rationale for investigating similar combinations with Isoscabertopin.

Natural Compound/Extract	Chemotherapy Agent	Cancer Type	Observed Synergistic Effect	Reference
Elephantopus scaber Extract	Doxorubicin	Tongue Cancer (HSC-3 cells)	Enhanced apoptosis induction	[7]
Elephantopus scaber Extract	Tamoxifen	Breast Cancer (MCF-7 cells)	Increased cytotoxicity and apoptosis	[8]
Alantolactone	Doxorubicin	Doxorubicin-resistant Breast Cancer	Overcame drug resistance by reducing STAT3 phosphorylation	[1]
Alantolactone	Paclitaxel	Lung Cancer (A549 cells)	Potentiated growth restriction and apoptosis	[9]
Deoxyelephantopin (B1239436)	Gemcitabine (B846)	Pancreatic Cancer	Improved gemcitabine sensitivity by inhibiting the NF-κB signaling pathway	[10]
Dihydroartemisinin	Doxorubicin	Hepatocellular Carcinoma	Improved sensitivity to doxorubicin	[1]

Proposed Experimental Protocols for Investigating Synergy

To formally evaluate the potential synergistic effects of Isoscabertopin with chemotherapy, the following experimental protocols are proposed:

4.1. Cell Viability and Synergy Assessment (Chou-Talalay Method)

• Objective: To determine the cytotoxic effects of Isoscabertopin, a selected chemotherapy drug, and their combination on cancer cell lines, and to quantify the synergy using the Combination Index (CI).

• Methodology:

  • Plate cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of Isoscabertopin alone, the chemotherapy drug alone, and combinations of both at a constant ratio.

  • Incubate the cells for 48-72 hours.

  • Assess cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Calculate the fraction of affected cells for each treatment.

  • Use the Chou-Talalay method (CompuSyn software) to calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

4.2. Apoptosis Analysis by Flow Cytometry

• Objective: To quantify the induction of apoptosis by Isoscabertopin, the chemotherapy drug, and their combination.

• Methodology:

  • Treat cancer cells with Isoscabertopin, the chemotherapy drug, and their combination at predetermined synergistic concentrations for 24-48 hours.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

  • Analyze the stained cells using a flow cytometer. The percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+) can be quantified.

4.3. Western Blot Analysis of Signaling Pathways

• Objective: To investigate the effect of the combination treatment on key signaling proteins involved in cell survival and apoptosis.

• Methodology:

  • Treat cancer cells with Isoscabertopin, the chemotherapy drug, and their combination for a specified time.

  • Lyse the cells and determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against key signaling proteins (e.g., p-NF-κB, p-STAT3, p-Akt, Bcl-2, Bax, cleaved caspase-3) and a loading control (e.g., β-actin).

  • Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) system.

Visualizing Potential Mechanisms of Action

The following diagrams illustrate the key signaling pathways potentially modulated by Isoscabertopin and the experimental workflow for synergy assessment.

References

• 1. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 5. Molecular mechanisms of anticancer activity of deoxyelephantopin in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elephantopus scaber Linn. Leaf Extract Sensitizes Doxorubicin in Inducing Apoptosis in HSC-3 Tongue Cancer Cells through Inhibiting Survivin Activity at Thr34 | Sandra | The Indonesian Biomedical Journal [inabj.org]
• 8. Synergistic Cytotoxicity between Elephantopus scaber and Tamoxifen on MCF-7-Derived Multicellular Tumor Spheroid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sesquiterpene Lactones as Promising Candidates for Cancer Therapy: Focus on Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Anti-Cancer Mechanisms of Isoscabertopin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key mechanistic findings of Isoscabertopin and related compounds, offering insights into its potential as an anti-cancer agent. We delve into its effects on critical cellular processes such as apoptosis, cell cycle progression, and pivotal signaling pathways, comparing its performance with other natural compounds targeting similar mechanisms. All experimental data is presented in clear, comparative tables, and detailed protocols for key assays are provided to facilitate the replication of these findings.

Performance Comparison: Cytotoxicity of Isoscabertopin and Alternatives

The anti-proliferative activity of Isoscabertopin and its related compound, Deoxyelephantopin, has been evaluated across various cancer cell lines. For a comprehensive comparison, we have included the half-maximal inhibitory concentration (IC50) values of other natural compounds known to target similar signaling pathways, namely Curcumin, Resveratrol, and Zerumbone.

Compound	Cell Line	Cancer Type	IC50 (µM)
Deoxyelephantopin	HCT116	Colon Carcinoma	7.46 (as µg/mL)
Deoxyelephantopin	K562	Chronic Myelogenous Leukemia	4.02 (as µg/mL)
Deoxyelephantopin	KB	Cervical Carcinoma	3.35 (as µg/mL)
Deoxyelephantopin	T47D	Breast Cancer	1.86 (as µg/mL)
Deoxyelephantopin	A549	Lung Adenocarcinoma	12.28 (as µg/mL)
Deoxyelephantopin	SiHa	Cervical Cancer	4.14 (as µg/mL)
Curcumin	MCF-7	Breast Cancer	~5-10
Curcumin	Various	Various	Generally 5-50
Resveratrol	MG-63	Osteosarcoma	253.5 (48h)
Resveratrol	Various	Various	Generally 20-100
Zerumbone	HepG2	Liver Cancer	6.20 (as µg/mL)
Zerumbone	HeLa	Cervical Cancer	6.4 (as µg/mL)
Zerumbone	MCF-7	Breast Cancer	23.0 (as µg/mL)
Zerumbone	MDA-MB-231	Breast Cancer	24.3 (as µg/mL)

Note: IC50 values for Deoxyelephantopin were reported in µg/mL and have been presented as such. Conversion to µM would require the molecular weight of the compound.

Core Mechanisms of Action

Isoscabertopin and its analogs, primarily Deoxyelephantopin, exert their anti-cancer effects through a multi-pronged approach, impacting cell death pathways, cell cycle regulation, and key oncogenic signaling cascades.

Induction of Apoptosis

Deoxyelephantopin, a closely related sesquiterpene lactone, has been demonstrated to induce apoptosis in various cancer cells. This programmed cell death is initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Key molecular events include the activation of caspase-8, -9, and -3, leading to the cleavage of Poly(ADP-ribose) polymerase (PARP), a hallmark of apoptosis. Furthermore, an increase in the production of reactive oxygen species (ROS) appears to be a critical upstream event triggering these apoptotic processes.

A Comparative Analysis of the Pharmacokinetic Profiles of Isosorbide Mononitrate Formulations

Notice: Initial searches for "Isoscabertopin" did not yield relevant results, suggesting the possibility of a typographical error or reference to a compound not widely documented in publicly available scientific literature. This guide therefore presents a comparative pharmacokinetic analysis of different formulations of Isosorbide (B1672297) Mononitrate , a well-documented vasodilator, to illustrate the requested format and content.

This guide is intended for researchers, scientists, and professionals in drug development, offering an objective comparison of the performance of immediate-release and sustained-release formulations of Isosorbide Mononitrate, supported by experimental data.

Isosorbide mononitrate is an organic nitrate (B79036) used for the prevention of angina pectoris. Its therapeutic effect is mediated by the release of nitric oxide, which leads to the relaxation of vascular smooth muscle and subsequent vasodilation.[1][2][3][4] The formulation of Isosorbide Mononitrate significantly influences its pharmacokinetic profile, affecting the onset and duration of its clinical effects.

Pharmacokinetic Data Summary

The pharmacokinetic parameters of immediate-release and sustained-release Isosorbide Mononitrate formulations are summarized in the table below. These data are compiled from various studies to provide a comparative overview.

Pharmacokinetic Parameter	Immediate-Release Formulation	Sustained/Extended-Release Formulation
Time to Peak Plasma Concentration (Tmax)	30-60 minutes[3][5][6]	~3-4.5 hours[1][7][8]
Peak Plasma Concentration (Cmax)	Higher	Lower
Elimination Half-Life (t1/2)	~5 hours[6]	~6.2 hours[8]
Bioavailability (F)	Nearly 100%[5][6]	High, but not significantly different from immediate-release[7][8]
Duration of Action	≥6 hours[3]	≥12 to 24 hours[3][4]

Detailed Experimental Protocols

The data presented in this guide are derived from clinical trials conducted on healthy volunteers. The methodologies of these studies share common features essential for pharmacokinetic evaluation.

Study Design: A typical study design is a randomized, open-label, two-period, single-dose crossover trial.[1][8] This design allows for within-subject comparison of different formulations, minimizing inter-individual variability. A washout period, typically 5 days, is observed between the administration of different formulations.[1]

Subject Population: Studies are generally conducted in healthy adult volunteers, with specific inclusion and exclusion criteria to ensure a homogenous study population.[1] Key criteria often include age, body weight, and body mass index.[1]

Drug Administration and Blood Sampling: A single oral dose of the Isosorbide Mononitrate formulation (e.g., 40 mg tablet) is administered to the subjects.[1] Serial blood samples are collected at predefined time points over a period of up to 36 hours post-dose.[1][9] Typical sampling times include 0 (pre-dose), 0.5, 1, 1.5, 2, 2.5, 3, 3.5, 4, 4.5, 5, 5.5, 6, 6.5, 7.5, 9, 12, 15, 24, and 36 hours.[9]

Bioanalytical Method: The concentration of Isosorbide Mononitrate in plasma samples is determined using a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method.[1]

Pharmacokinetic Analysis: Pharmacokinetic parameters are calculated from the plasma concentration-time data using noncompartmental methods.[1][9] These parameters include Cmax, Tmax, area under the plasma concentration-time curve (AUC), t1/2, and the elimination rate constant.[9]

Visualizing Pharmacokinetic Profiles

The following diagrams illustrate key concepts related to the pharmacokinetics of different drug formulations.

Caption: Logical relationship between formulation type and pharmacokinetic profile.

Caption: Illustrative plasma concentration-time curves for different formulations.

Conclusion

The formulation of Isosorbide Mononitrate plays a critical role in defining its pharmacokinetic profile and, consequently, its therapeutic application. Immediate-release formulations provide rapid absorption and a quick onset of action, making them suitable for the treatment of acute anginal episodes.[3] In contrast, sustained-release formulations are designed to provide a prolonged therapeutic effect, which is beneficial for the prophylactic management of angina.[3][4] The choice of formulation should be guided by the desired clinical outcome and patient-specific needs. The near-complete bioavailability of Isosorbide Mononitrate, irrespective of the formulation, simplifies dosing considerations.[5][6]

References

• 1. dovepress.com [dovepress.com]
• 2. Articles [globalrx.com]
• 3. medicine.com [medicine.com]
• 4. youtube.com [youtube.com]
• 5. drugs.com [drugs.com]
• 6. Pharmacokinetics of isosorbide mononitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioavailability of isosorbide dinitrate and its two mononitrate metabolites from sustained-release formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of isosorbide-5-mononitrate after oral administration of an extended-release mononitrate formulation versus a standard dinitrate formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and Safety with Bioequivalence of Isosorbide Mononitrate Sustained-Release Tablets in Chinese Healthy Volunteers: Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Isoscabertopin: A Procedural Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and disposal of Isoscabertopin in a laboratory setting. The following procedures are designed to ensure the safety of research personnel and to promote environmental stewardship. While Isoscabertopin is not classified as a hazardous substance or mixture according to its Safety Data Sheet (SDS), it is imperative to handle and dispose of it with the care and precaution accorded to all laboratory chemicals.[1]

I. Isoscabertopin Safety and Handling Summary

The following table summarizes key information from the Isoscabertopin Safety Data Sheet. Adherence to these guidelines is crucial during handling and disposal.

Parameter	Guideline	Source
Hazard Classification	Not a hazardous substance or mixture	[1]
CAS Number	439923-16-7	[1]
Molecular Formula	C20H22O6	[1]
Personal Protective Equipment (PPE)	Safety goggles with side-shields, protective gloves, impervious clothing, suitable respirator	[1]
Engineering Controls	Use in an area with adequate ventilation. An accessible safety shower and eye wash station should be available.	[1]
First Aid Measures	Eye Contact: Flush with water, seek medical attention. Skin Contact: Rinse with water, remove contaminated clothing. Inhalation: Move to fresh air. Ingestion: Wash out mouth with water, do not induce vomiting, call a physician.	[1]
Environmental Precautions	Prevent the product from entering drains, water courses, or the soil.	[1]

II. Experimental Protocols for Proper Disposal

The following step-by-step protocols are provided for the disposal of Isoscabertopin in various forms. These procedures are based on general best practices for laboratory chemical waste management and specific information from the Isoscabertopin SDS.

A. Disposal of Unused or Expired Solid Isoscabertopin

This procedure applies to pure Isoscabertopin in solid form that is no longer needed.

• Container Selection: The original, securely sealed container is the preferred vessel for disposal. If the original container is compromised, use a new, chemically compatible, and clearly labeled container.

• Labeling: Clearly label the container as "Waste Isoscabertopin" and include the approximate quantity. Ensure the original hazard information (or lack thereof) is visible.

• Storage: Store the waste container in a designated waste accumulation area, segregated from incompatible materials.

• Disposal: Arrange for collection by your institution's licensed hazardous or chemical waste management service. Do not dispose of solid Isoscabertopin in regular trash.

B. Disposal of Isoscabertopin Solutions

This procedure covers aqueous and solvent-based solutions containing Isoscabertopin.

• Waste Stream Segregation: Do not mix Isoscabertopin solutions with other chemical waste streams unless explicitly permitted by your institution's waste management guidelines.

• Container Selection: Use a sealable, leak-proof container appropriate for the solvent used (e.g., a glass bottle for organic solvents). Do not use a container that could be degraded by the solvent.

• Labeling: Label the container with "Waste Isoscabertopin Solution," the name and concentration of the solvent, and the approximate concentration of Isoscabertopin.

• Prohibition of Drain Disposal: Under no circumstances should solutions containing Isoscabertopin be poured down the sink or drain.[1]

• Disposal: Transfer the sealed container to your facility's designated chemical waste storage area for collection by a licensed waste disposal service.

C. Decontamination and Disposal of Contaminated Labware

This protocol addresses the disposal of items such as pipette tips, gloves, and glassware that have come into contact with Isoscabertopin.

• Gross Decontamination: For heavily contaminated items, absorb any excess liquid with a chemically inert absorbent material (e.g., diatomite).[1]

• Surface Decontamination: The SDS for Isoscabertopin suggests decontaminating surfaces by scrubbing with alcohol.[1] Reusable glassware should be thoroughly cleaned with an appropriate solvent and then washed as usual. Disposable items should be decontaminated as thoroughly as is practical.

• Waste Collection: Place all contaminated disposable items (e.g., gloves, absorbent pads, pipette tips) into a designated, sealed waste bag or container.

• Labeling: Label the container as "Waste Contaminated with Isoscabertopin."

• Disposal: Dispose of the container through your institution's chemical or hazardous waste stream. Do not mix with regular or biohazardous waste.

III. Isoscabertopin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isoscabertopin and related materials.

Caption: Workflow for the safe disposal of Isoscabertopin waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Essential Safety and Logistical Information for Handling Isoscabertopin

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of investigational compounds like Isoscabertopin is paramount. This guide provides immediate, essential safety protocols, operational procedures, and disposal plans to foster a secure laboratory environment and support the integrity of your research. Isoscabertopin, a sesquiterpene lactone with noted anti-tumor properties, requires careful handling due to its potential bioactivity. While its formal classification may not be 'hazardous,' a cautious approach consistent with handling cytotoxic agents is recommended.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial to minimize exposure. The following table summarizes the recommended PPE for handling Isoscabertopin, drawing from guidelines for cytotoxic compounds.

PPE Category	Item	Specifications and Use
Hand Protection	Double Gloves	Wear two pairs of chemotherapy-grade nitrile gloves. The outer glove should be removed immediately after handling the compound, and the inner glove upon leaving the designated work area.
Body Protection	Disposable Gown	A disposable, fluid-resistant gown with long sleeves and elastic or knit cuffs should be worn to protect clothing and skin from potential splashes.
Eye Protection	Safety Goggles with Side Shields	To protect the eyes from splashes or aerosols, safety goggles with side shields are mandatory.
Respiratory Protection	N95 or N100 Respirator	A fit-tested N95 or N100 respirator is recommended when handling the powdered form of Isoscabertopin or when there is a potential for aerosol generation.
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area to prevent the tracking of contaminants.

Experimental Protocols

Adherence to standardized experimental protocols is critical for both safety and the reproducibility of results.

Preparation of Isoscabertopin Stock Solution (10 mM in DMSO)

• Pre-Handling: Don all required PPE as outlined in the table above. All handling of powdered Isoscabertopin should be performed in a certified chemical fume hood or a biological safety cabinet.

• Weighing: Accurately weigh the desired amount of Isoscabertopin powder using a calibrated analytical balance.

• Dissolution:

  • Transfer the weighed powder to a sterile, conical tube.

  • Add the calculated volume of high-purity, sterile Dimethyl Sulfoxide (DMSO) to achieve a 10 mM concentration.

  • Vortex the solution vigorously until the Isoscabertopin is completely dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary.

• Sterilization and Storage:

  • Sterilize the stock solution by filtering it through a 0.22 µm sterile syringe filter into a sterile, light-protected tube.

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Decontamination Procedure

In the event of a spill or for routine cleaning of work surfaces and equipment:

• Containment: Immediately contain the spill by covering it with absorbent pads.

• Personal Protection: Ensure appropriate PPE is worn before beginning cleanup.

• Deactivation:

  • For spills of powdered Isoscabertopin, gently cover with a damp absorbent pad to avoid generating dust.

  • For liquid spills, apply a 1:10 dilution of household bleach (sodium hypochlorite (B82951) solution) to the absorbent material and the spill area.

• Cleaning:

  • Allow a contact time of at least 15-20 minutes.

  • Wipe the area from the outer edge of the spill inward.

  • Clean the area with a detergent solution, followed by a rinse with 70% ethanol, and finally with distilled water.

• Disposal: All contaminated materials must be disposed of as hazardous chemical waste.

Operational and Disposal Plans

A clear plan for the entire lifecycle of the compound in the laboratory is essential for safety and compliance.

Operational Workflow